2-(Methylamino)-1-phenylethanol benzoate

• CAS: 80997-83-7

Core Science & Biosynthesis

2-(Methylamino)-1-phenylethanol Benzoate: Chemical Architecture, Synthesis, and Pharmacological Profiling

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

2-(Methylamino)-1-phenylethanol, commonly known by its trivial name halostachine or N-methylphenylethanolamine, is a biogenic amine derivative and a naturally occurring alkaloid first isolated from the Asian shrub Halostachys caspica [2]. Structurally related to ephedrine and synephrine, it functions as a trace amine and a partial

-adrenergic receptor agonist.

While the free base and hydrochloride (HCl) salts are common in early-stage research, the benzoate salt (CAS: 80997-83-7) represents a highly optimized solid-state form [3]. By pairing the basic secondary amine with benzoic acid, formulation scientists can overcome the deliquescence and hygroscopicity often associated with HCl salts of phenylethanolamines. This whitepaper provides a comprehensive technical breakdown of the chemical structure, molecular weight, synthetic methodologies, and pharmacological mechanisms of 2-(Methylamino)-1-phenylethanol benzoate.

Chemical Identity & Structural Elucidation

The pharmacological efficacy of 2-(Methylamino)-1-phenylethanol is heavily dictated by its structural pharmacophore: an aromatic benzene ring, a

-hydroxyl group (which introduces a chiral center), and a terminal secondary methylamine [1].

When reacted with benzoic acid, the basic nitrogen of the methylamino group is protonated, forming a stable ionic bond with the benzoate anion. This structural modification alters the physicochemical properties, enhancing lipophilicity and solid-state stability without compromising the biological activity of the active pharmaceutical ingredient (API).

Quantitative Chemical Profile

To ensure precise stoichiometric calculations during formulation, the molecular weights of the constituent parts and the final salt complex are detailed below.

Table 1: Physicochemical Properties and Molecular Weight Breakdown

Property	Free Base (Halostachine)	Counterion (Benzoic Acid)	Final Salt Complex (Benzoate)
IUPAC Name	2-(Methylamino)-1-phenylethanol	Benzenecarboxylic acid	2-(Methylamino)-1-phenylethanol benzoate
Molecular Formula	C₉H₁₃NO	C₇H₆O₂	C₁₆H₁₉NO₃
Molecular Weight	151.21 g/mol	122.12 g/mol	273.33 g/mol
CAS Registry Number	6589-55-5	65-85-0	80997-83-7
pKa	~9.29 (Amine)	4.20 (Carboxyl)	N/A (Salt Complex)
Physical State	Colorless solid / liquid	White crystalline solid	White crystalline powder

Rationale for Salt Selection: The Causality of Benzoate

In drug development, the choice of counterion is never arbitrary. The transition from 2-(Methylamino)-1-phenylethanol free base to its benzoate salt is driven by specific physicochemical requirements:

• Mitigation of Hygroscopicity: The HCl salt of halostachine, while highly soluble, is prone to absorbing atmospheric moisture, leading to deliquescence [2]. Benzoate, being a larger and more lipophilic counterion, disrupts the hydration lattice, significantly improving the shelf-life of solid dosage forms.

• Modulated Dissolution Kinetics: The increased lipophilicity of the benzoate salt slows the immediate dissolution rate in aqueous gastric fluids compared to the HCl salt. This prevents rapid "spiking" in blood plasma levels, offering a smoother pharmacokinetic absorption curve—a critical safety feature for adrenergic stimulants.

• Enhanced Bioavailability: The lipophilic nature of the benzoate complex facilitates better passive diffusion across the lipid bilayers of the gastrointestinal tract.

Synthetic Methodology & Analytical Characterization

The production of 2-(Methylamino)-1-phenylethanol benzoate requires a highly controlled, multi-step synthetic route. The protocol below outlines a classical synthesis methodology, prioritized for its high yield and scalability [2], [4].

Protocol 1: Synthesis of 2-(Methylamino)-1-phenylethanol (Free Base)

• Step 1: Bromination. React acetophenone with molecular bromine (Br₂) in the presence of acetic acid. This

  -halogenation yields -bromoacetophenone. Causality: The -carbon must be activated with a good leaving group (bromide) to facilitate the subsequent nucleophilic substitution.

• Step 2: Amination. Introduce N-methylbenzylamine to the

  -bromoacetophenone. The secondary amine acts as a nucleophile, displacing the bromide to form an amino-ketone intermediate. Causality: N-methylbenzylamine is chosen over direct methylamine to prevent over-alkylation and secondary side reactions.

• Step 3: Reduction. Reduce the ketone moiety to a secondary alcohol using a strong reducing agent such as Lithium Aluminum Hydride (LiAlH₄) in anhydrous ether.

• Step 4: Debenzylation. Remove the benzyl protecting group via catalytic hydrogenation using a Palladium on Carbon (Pd/C) catalyst under an H₂ atmosphere. This yields the racemic free base, (±)-2-(Methylamino)-1-phenylethanol.

• Validation Checkpoint: Confirm the complete reduction of the ketone by performing FT-IR spectroscopy. The successful product will show the disappearance of the strong carbonyl stretch at ~1680 cm⁻¹ and the appearance of a broad hydroxyl (-OH) stretch at ~3300 cm⁻¹.

Protocol 2: Formation of the Benzoate Salt

• Step 1: Solubilization. Dissolve 1.0 molar equivalent of the purified 2-(Methylamino)-1-phenylethanol free base in absolute ethanol under gentle heating (40°C). Causality: Ethanol is selected because both the free base and benzoic acid are highly soluble in it at elevated temperatures, whereas the resulting salt complex exhibits lower solubility at reduced temperatures, driving precipitation.

• Step 2: Acid Addition. Slowly add 1.0 molar equivalent of high-purity benzoic acid to the stirring solution.

• Step 3: Crystallization. Allow the solution to cool gradually to room temperature, then transfer to an ice bath (0-5°C) to induce crystallization.

• Step 4: Filtration and Drying. Isolate the resulting white crystals via vacuum filtration and wash with cold ethanol. Dry under a vacuum to constant weight.

• Validation Checkpoint: Perform a melting point analysis. The sharp melting point of the benzoate salt should distinctly differ from both the free base (43-45 °C) and pure benzoic acid (122 °C), confirming successful salt formation rather than a simple physical mixture.

Caption: Workflow for the synthesis of 2-(Methylamino)-1-phenylethanol benzoate.

Pharmacological Relevance & Mechanism of Action

2-(Methylamino)-1-phenylethanol lacks the

-methyl group found in ephedrine, which significantly alters its binding affinity and pharmacokinetics [2]. It is primarily recognized as a sympathomimetic agent with a high affinity for -adrenergic receptors.

-Adrenergic Partial Agonism

In vitro assays utilizing transfected HEK 293 cells have demonstrated that halostachine acts as a partial agonist at the

-adrenergic receptor [4]. When compared to the endogenous ligand epinephrine, halostachine stimulates cyclic adenosine monophosphate (cAMP) accumulation with approximately 19% of the maximal efficacy of epinephrine [2], [4].

This partial agonism is highly valuable in drug development. It provides sufficient receptor stimulation to induce bronchodilation and lipolysis without triggering the severe tachycardia or hypertensive crises often associated with full adrenergic agonists.

Caption: Mechanism of action for Halostachine-induced cAMP accumulation via β2-AR.

Conclusion

The formulation of 2-(Methylamino)-1-phenylethanol as a benzoate salt (MW: 273.33 g/mol ) represents a calculated intersection of synthetic chemistry and pharmaceutical optimization. By leveraging the lipophilic and stabilizing properties of the benzoate counterion, researchers can utilize this partial

-agonist in stable, solid-state applications, ensuring consistent dosing and reliable pharmacokinetic profiles in ongoing adrenergic research.

References

• Wikipedia Contributors. "Halostachine - Synthesis, Properties, and Pharmacology." Wikipedia, The Free Encyclopedia. Available at: [Link]

• National Center for Biotechnology Information (NCBI). "2-(Methylamino)-1-phenylethanol benzoate - CID 80997-83-7." PubChem Compound Summary. Available at: [Link]

Physicochemical properties of 2-(Methylamino)-1-phenylethanol benzoate for formulation

Physicochemical Profiling and Formulation Strategies for 2-(Methylamino)-1-phenylethanol Benzoate: A Technical Whitepaper

Executive Summary & Salt Selection Rationale

2-(Methylamino)-1-phenylethanol, commonly known as halostachine or N-methylphenylethanolamine, is a naturally occurring phenylethanolamine alkaloid first isolated from the Asian shrub Halostachys caspica[1]. While structurally homologous to ephedrine and synephrine, its formulation as a free base presents significant physicochemical liabilities.

As formulation scientists, we rarely work with low-melting-point free bases due to their physical instability during tribomechanical stress (e.g., high-shear milling, tableting). The racemic free base of 2-(methylamino)-1-phenylethanol exhibits a melting point of merely 74–76 °C, while its isolated enantiomer melts at an even lower 43–45 °C[1][2]. This introduces a high risk of eutectic melting and plasticity.

By synthesizing the benzoate salt (CAS: 80997-83-7), we fundamentally alter the crystal lattice energy. The bulky, aromatic benzoate counterion enhances solid-state stability, reduces hygroscopicity, and provides a highly processable Active Pharmaceutical Ingredient (API) suitable for solid oral dosage forms.

Physicochemical Data & Molecular Architecture

Understanding the intrinsic properties of the API is the bedrock of rational formulation design. The secondary amine dictates the pH-dependent solubility, while the benzylic hydroxyl group introduces potential degradation pathways (e.g., oxidation or esterification).

Table 1: Physicochemical Profile of 2-(Methylamino)-1-phenylethanol Benzoate

Parameter	Value	Formulation Implication
Chemical Name	2-(Methylamino)-1-phenylethanol benzoate	Benzoate salt ensures optimal lattice energy.
CAS Number	80997-83-7	Unique identifier for regulatory documentation.
Molecular Formula	C₁₆H₁₉NO₃	C₉H₁₃NO (Base) + C₇H₆O₂ (Acid).
Molecular Weight	273.33 g/mol	Required for precise molar dosing and mass balance.
Melting Point	>100 °C (Salt) vs 74-76 °C (Base)[2]	Salt form prevents melting during compression.
pKa (Amine)	9.29[1]	Highly ionized in the stomach (pH 1.2), ensuring rapid dissolution.

Pharmacodynamics & Receptor Kinetics

The therapeutic and commercial interest in 2-(methylamino)-1-phenylethanol stems from its sympathomimetic profile. Unlike non-selective full agonists, halostachine acts as a partial agonist at the β2-adrenergic receptor .

In vitro functional assays utilizing transfected HEK 293 cells have demonstrated that halostachine stimulates cyclic AMP (cAMP) accumulation with approximately 19% of the efficacy of epinephrine[1][3]. This partial agonism is a critical pharmacological asset: it provides a sufficient stimulus for mild lipolysis and bronchodilation while mitigating the severe tachycardic and hypertensive liabilities associated with full adrenergic activation.

Figure 1: Pharmacodynamic β2-adrenergic signaling pathway of 2-(Methylamino)-1-phenylethanol.

Preformulation Workflows & Self-Validating Protocols

To successfully transition this API into a stable dosage form, we must execute rigorous preformulation screening. The following workflows are designed to establish causality between API-excipient interactions and long-term stability.

Figure 2: Preformulation and excipient compatibility workflow for benzoate salt APIs.

Protocol A: Thermodynamic Solubility Profiling (Shake-Flask Method)

Causality: Kinetic solubility assays often overestimate true solubility due to transient supersaturation. For a basic amine salt, thermodynamic equilibrium across physiological pH ranges (pH 1.2 to 6.8) is mandatory to predict in vivo precipitation risks and guide the need for solubility enhancers.

Step-by-Step Methodology:

• Preparation: Weigh an excess amount of 2-(methylamino)-1-phenylethanol benzoate (approx. 50 mg) into 10 mL glass vials.

• Buffer Addition: Add 5 mL of standard biorelevant media (e.g., SGF pH 1.2, Acetate Buffer pH 4.5, Phosphate Buffer pH 6.8).

• Equilibration: Place vials in a reciprocal shaking water bath at 37 °C ± 0.5 °C. Agitate at 150 rpm for 48 hours to ensure true thermodynamic equilibrium.

• Separation: Extract 2 mL aliquots. Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved API. Filter the supernatant through a 0.45 µm PTFE syringe filter. (Critical: Discard the first 1 mL of filtrate to saturate the filter membrane and prevent API adsorption).

• Quantification: Dilute the filtrate appropriately and analyze via a validated HPLC-UV method.

• System Validation:

  • Verify that the final pH of the solution has not drifted by >0.1 units (buffer capacity check).

  • Visually confirm the presence of solid API at the end of the 48 hours to guarantee the solution is truly saturated.

Protocol B: Isothermal Excipient Compatibility Screening

Causality: The secondary amine of halostachine is highly susceptible to Maillard reactions if formulated with reducing sugars (e.g., lactose). Furthermore, the benzylic hydroxyl group can undergo esterification in the presence of acidic excipients. Identifying these incompatibilities early prevents late-stage clinical trial delays.

Step-by-Step Methodology:

• Sample Preparation: Weigh the API and selected excipients (e.g., Microcrystalline Cellulose, Lactose, Magnesium Stearate).

• Blending: Create binary mixtures at a 1:1 (w/w) ratio for diluents/binders, and a 1:0.5 ratio for lubricants. Homogenize using geometric dilution in a glass mortar.

• Environmental Stressing: Transfer 200 mg of each blend into clear glass vials. Prepare two sets: one sealed (with a PTFE-lined cap) and one open (covered with perforated aluminum foil).

• Incubation: Place the vials in a stability chamber set to ICH Q1A accelerated conditions (40 °C / 75% RH) for 4 weeks.

• Analysis: Evaluate the samples using Differential Scanning Calorimetry (DSC) to detect shifts in the endothermic melting peak, and HPLC-UV to quantify degradation products.

• System Validation:

  • Mass balance must remain >98%.

  • An assay drop of >5% or the appearance of novel chromatographic peaks >0.1% area indicates a strict chemical incompatibility.

Conclusion

The formulation of 2-(methylamino)-1-phenylethanol benzoate requires a deep understanding of its physicochemical behavior. By leveraging the benzoate salt form, formulation scientists can bypass the thermal instability of the free base[2]. Furthermore, recognizing its profile as a partial β2-adrenergic agonist[3] allows for targeted therapeutic applications. Adhering to the self-validating thermodynamic and compatibility protocols outlined above will ensure the development of a robust, stable, and bioavailable solid oral dosage form.

References

• Halostachine - Wikipedia. Wikipedia. Verified URL:[Link]

• DL-ALPHA-(METHYLAMINOMETHYL)BENZYL ALCOHOL. Lookchem. Verified URL:[Link]

Sources

• 1. Halostachine - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Halostachine Hydrochloride [benchchem.com]

Adrenergic receptor binding affinity of 2-(Methylamino)-1-phenylethanol benzoate

This technical guide provides an in-depth analysis of the adrenergic receptor binding affinity of 2-(Methylamino)-1-phenylethanol benzoate , commonly known as Halostachine Benzoate .[1]

Technical Guide for Drug Development & Pharmacology[1]

Executive Summary & Chemical Identity[1]

2-(Methylamino)-1-phenylethanol benzoate (also known as Halostachine Benzoate or N-methylphenylethanolamine ) is a phenethylamine alkaloid structurally analogous to ephedrine and synephrine.[1] Unlike catecholamines (epinephrine, norepinephrine), it lacks hydroxyl groups on the benzene ring, and unlike ephedrine, it lacks the

-methyl group on the alkyl chain.

These structural deviations dictate its pharmacological profile:

• Reduced Receptor Affinity: The absence of catechol hydroxyls significantly lowers direct binding affinity for adrenergic receptors (AR) compared to epinephrine.[1]

• Metabolic Instability: The lack of an

  -methyl group renders it a substrate for Monoamine Oxidase (MAO), limiting its systemic half-life compared to ephedrine.[1]

• Mechanism: It functions as a partial agonist at

  -adrenergic receptors and a weak agonist at -adrenergic receptors, with significant activity likely mediated via Trace Amine-Associated Receptor 1 (TAAR1) agonism.[1][2]

Chemical Structure Analysis

The benzoate salt serves as a counterion to enhance solubility and stability in formulation.[1] The active pharmacophore is the protonated amine cation.[1]

Feature	Structure	Pharmacological Consequence
Aromatic Ring	Unsubstituted Phenyl	Drastic reduction in affinity (loss of H-bonds with Serine residues in receptor pocket).[1] Increases lipophilicity (BBB penetration).[1]
-Carbon	Hydroxyl group (-OH)	Essential for direct adrenergic binding (forms H-bond with Asn293 in -AR).[1] Preserves some direct agonist activity.[1]
-Carbon	Unsubstituted (-CH2-)	High MAO susceptibility. Rapid first-pass metabolism.[1] Lower oral bioavailability than ephedrine.[1]
Amine	Secondary (-NH-CH3)	Conveys selectivity for epinephrine-preferring receptors (e.g., ) over norepinephrine-preferring ones, though overall potency is low.[1]

Adrenergic Receptor Binding Profile[2][3][4]

The binding affinity of Halostachine is defined by its interactions with the Transmembrane Domains (TM) of the G-Protein Coupled Receptors (GPCRs).[1]

Structure-Activity Relationship (SAR)

Adrenergic receptors bind endogenous ligands via specific residues.[1] The catechol moiety of epinephrine forms hydrogen bonds with Ser203, Ser204, and Ser207 in TM5. Halostachine lacks this moiety, relying solely on:

• Ionic bond: Between the protonated amine and Asp113 (TM3).[1]

• Hydrogen bond: Between the

  -hydroxyl and Asn293 (TM6) and Ser165 (TM4).[1]

• Pi-Pi stacking: Between the phenyl ring and Phe290 (TM6).[1]

Result: The loss of the serine anchors in TM5 results in a

(inhibition constant) that is orders of magnitude higher (weaker) than epinephrine.[1]

Receptor Subtype Specificity

Receptor Subtype	Mechanism of Action	Affinity / Potency (Relative)	Physiological Outcome
-Adrenergic	Partial Agonist ( )	Low ( 1/120th of Epinephrine)	Mild bronchodilation, lipolysis (cAMP increase).[1]
-Adrenergic	Weak Agonist ( )	Very Low	Minimal vasoconstriction compared to Phenylephrine.[1]
TAAR1	Full Agonist ( )	Moderate	Modulation of monoamine transmission; potential distinct signaling pathway.[1]

Critical Insight: While marketing materials often equate Halostachine with Ephedrine, the in vitro binding data suggests Halostachine is a significantly weaker direct agonist.[1][3] Its sympathomimetic effects in vivo are likely augmented by its ability to act as a releasing agent, displacing norepinephrine from storage vesicles, although this effect is transient due to MAO degradation.[1]

Signal Transduction Pathways[1]

The following diagram illustrates the differential signaling pathways activated by Halostachine at the

-AR (Direct) versus its metabolic degradation.[1]

Figure 1: Halostachine acts as a partial agonist at

receptors driving cAMP production, but is competitively cleared by MAO enzymes.

Experimental Protocol: Determining Binding Affinity ( )

Since specific

values for Halostachine are often proprietary or extrapolated, the following Radioligand Competition Binding Assay is the gold standard protocol for researchers to empirically determine these values.

Objective

To calculate the Inhibition Constant (

) of Halostachine Benzoate at the human -adrenergic receptor.[1]

Materials

• Receptor Source: CHO (Chinese Hamster Ovary) cell membranes stably expressing human

  -AR.[1]

• Radioligand:

  -Cyanopindolol (High affinity -antagonist).[1] Concentration: 0.2 nM.[1]

• Non-specific Binding Control: Propranolol (

  ).[1]

• Test Compound: Halostachine Benzoate (Range:

  to ).[1]

Step-by-Step Methodology

• Membrane Preparation:

  • Thaw membrane aliquots and homogenize in Assay Buffer (50 mM Tris-HCl, pH 7.4, 12.5 mM

    , 1 mM EDTA).

  • Dilute to a protein concentration of 5-10

    /well.[1]

• Incubation Setup (96-well plate):

  • Total Binding: 25

    Buffer + 25 Radioligand + 150 Membranes.[1]

  • Non-Specific Binding (NSB): 25

    Propranolol + 25 Radioligand + 150 Membranes.[1]

  • Test Wells: 25

    Halostachine (varying conc.) + 25 Radioligand + 150 Membranes.[1]

• Equilibrium Phase:

  • Incubate plates for 60 minutes at 25°C (Room Temp) to reach equilibrium.

• Harvesting:

  • Terminate reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine) using a cell harvester.[1]

  • Wash filters

    with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).[1]

• Quantification:

  • Add liquid scintillant to filters and count radioactivity (CPM) in a Microbeta counter.[1]

• Data Analysis:

  • Plot % Specific Binding vs. Log[Halostachine] .

  • Determine

    using non-linear regression (4-parameter logistic fit).

  • Calculate

    using the Cheng-Prusoff Equation : Where is radioligand concentration and is the dissociation constant of the radioligand.[4]

Clinical & Safety Implications

Therapeutic Window

Due to the low binding affinity, high molar doses of Halostachine are required to elicit sympathomimetic effects comparable to ephedrine.

• Cardiovascular Risk: While

  affinity is low, high doses may still trigger vasoconstriction and elevated blood pressure via norepinephrine release.[1]

• Supplement Stability: The benzoate salt form is crucial here.[1] The free base amine is hygroscopic and prone to oxidation.[1] The benzoate salt stabilizes the molecule, ensuring consistent dosing in solid-state formulations (capsules/powders).[1]

Self-Validating Safety Check

• Protocol: If experimenting with this compound, always co-administer a specific antagonist (e.g., Prazosin for

  , Propranolol for ) in isolated tissue baths to confirm the mechanism is receptor-mediated and not non-specific cytotoxicity.[1]

References

• BenchChem. (2025).[1][4] Halostachine: A Technical Examination of its Partial Agonist Activity. Retrieved from [1]

• PubChem. (2025).[1] Compound Summary: Halostachine. National Library of Medicine.[1] Retrieved from [1]

• Simons, J. P., et al. (2001).[1] Conformational Preferences of Neurotransmitters: Norephedrine and the Adrenaline Analogue, 2-Methylamino-1-phenylethanol.[1][5][6] Journal of Physical Chemistry A. Retrieved from [1]

• RIVM. (2021). Assessment of Halostachine in Food Supplements. National Institute for Public Health and the Environment (Netherlands).[1] Retrieved from [1]

• Wikipedia. (2025).[1] Halostachine. Retrieved from [1][7][8]

Sources

• 1. N-Methylphenylethanolamine | C9H13NO | CID 913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synephrine - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scilit.com [scilit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Halostachine | C9H13NO | CID 6950649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]

Toxicological Profiling and LD50 Dynamics of 2-(Methylamino)-1-phenylethanol Benzoate

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

2-(Methylamino)-1-phenylethanol—frequently identified by its trivial name, halostachine, or as N-methylphenylethanolamine—is a naturally occurring phenylethanolamine alkaloid first isolated from the Asian shrub Halostachys caspica[1]. Structurally analogous to ephedrine and synephrine, it functions as a trace amine and

-adrenergic receptor agonist[2]. While the hydrochloride (HCl) salt is the most extensively documented form, the benzoate salt variant—2-(Methylamino)-1-phenylethanol benzoate (CAS: 80997-83-7)—presents a distinct physicochemical profile[3]. This whitepaper delineates the toxicokinetics, mechanistic toxicity, and established LD50 thresholds of this compound, providing rigorously validated experimental protocols for preclinical safety assessment.

Physicochemical Properties & Toxicokinetic Implications

The transition from a hydrochloride to a benzoate salt fundamentally alters the compound's dissolution kinetics and lipophilicity.

• Base Alkaloid: 2-(Methylamino)-1-phenylethanol ()[4].

• Salt Form: The benzoate counter-ion increases the partition coefficient (LogP), significantly enhancing lipid solubility compared to the highly hydrophilic HCl salt.

• Toxicokinetic Impact: This enhanced lipophilicity facilitates more rapid absorption across the gastrointestinal mucosa and potentially greater penetration of the blood-brain barrier (BBB). However, it also necessitates specialized formulation strategies (e.g., the use of surfactants like Tween-80) during preclinical toxicity testing to prevent precipitation in aqueous physiological environments.

Mechanisms of Toxicity: The Sympathomimetic Toxidrome

The primary driver of acute toxicity for 2-(Methylamino)-1-phenylethanol benzoate is sympathomimetic overstimulation. The molecule acts as an agonist at adrenergic receptors, triggering a G-protein coupled cascade[2]. The resultant surge in intracellular cyclic AMP (cAMP) leads to calcium ion (

) overload in cardiomyocytes. At toxic doses, this manifests as severe tachycardia, hypertension, and ultimately, fatal cardiac arrhythmia or myocardial infarction[1].

Fig 1: Adrenergic toxicity signaling cascade of 2-(Methylamino)-1-phenylethanol benzoate.

Quantitative Toxicity & LD50 Data

Historical toxicological assessments of 2-(Methylamino)-1-phenylethanol have primarily utilized the racemic HCl salt in murine models. Because the benzoate salt dissociates into the same active alkaloid in systemic circulation, these values serve as the foundational baseline for its toxicity profile, adjusted for the molecular weight of the benzoate counter-ion.

According to foundational pharmacological studies, the intravenous LD50 in mice is 44 mg/kg, while the intraperitoneal (i.p.) LD50 ranges from 140 mg/kg to approximately 490 mg/kg depending on the specific strain and formulation used[1].

Table 1: Acute Toxicity (LD50) Profile

Route of Administration	Animal Model	LD50 Estimate (mg/kg)*	Primary Toxicological Observations
Intravenous (i.v.)	Mouse	44	Immediate cardiovascular collapse, acute tachycardia.
Intraperitoneal (i.p.)	Mouse	140 – 490	Hyperthermia, tremors, delayed cardiac arrest.
Oral (p.o.)	Mouse	> 800 (Extrapolated)	Reduced systemic toxicity due to MAO first-pass metabolism.

*Note: Values are based on the racemic HCl salt as reported in [1]. Dose adjustments must be calculated to account for the heavier benzoate counter-ion in precise formulations.

Standardized Experimental Protocols for Toxicity Assessment

To ensure data integrity and adhere to strict E-E-A-T principles, toxicity protocols must be self-validating. The following methodologies explain not just the procedural steps, but the causality behind each experimental choice.

Acute Murine Toxicity (LD50) via Intraperitoneal Injection

Rationale: Intraperitoneal (i.p.) administration is selected over oral gavage to bypass the highly variable gastrointestinal absorption of lipophilic benzoate salts. It provides a highly controlled systemic exposure while avoiding the immediate, artificial plasma

spike associated with intravenous routes, allowing for the observation of true metabolic toxicity.

Step-by-Step Methodology:

• Vehicle Formulation: Suspend 2-(Methylamino)-1-phenylethanol benzoate in a 5% Tween-80 / 95% sterile saline solution.

  • Causality: The benzoate salt is lipophilic; Tween-80 prevents micro-precipitation, ensuring uniform dosing and preventing localized tissue necrosis at the injection site.

• Animal Grouping & Blinding: Randomize adult male Swiss albino mice into 6 groups (n=10/group). The administrator must be blinded to the dose concentrations to eliminate handling bias.

• Dose Administration: Administer logarithmically scaled doses (e.g., 0, 50, 100, 200, 400, 800 mg/kg).

  • Self-Validating Step: The 0 mg/kg group receives vehicle only. If mortality occurs in this group, the entire assay is invalidated, proving the vehicle itself is non-toxic and that observed mortalities are strictly API-driven.

• 14-Day Clinical Observation: Monitor subjects for 14 days.

  • Causality: Sympathomimetics can induce acute ischemic events that lead to delayed myocardial remodeling and death days after the initial exposure. A standard 48-hour window is insufficient to capture this delayed mortality.

• Necropsy & Histopathology: Harvest cardiac and hepatic tissues from all deceased and surviving (euthanized) subjects. Look for signs of myocardial necrosis and ventricular hypertrophy.

• Statistical Validation: Calculate the exact LD50 using Probit regression analysis to establish a statistically rigorous mortality threshold.

Fig 2: Self-validating experimental workflow for in vivo LD50 determination.

In Vitro Hepatotoxicity (HepG2 MTT Assay)

Rationale: The liver is the primary site of monoamine oxidase (MAO) metabolism for phenylethanolamines. Evaluating hepatotoxicity helps determine if the benzoate salt or its downstream metabolites induce cellular oxidative stress and mitochondrial dysfunction.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at

  cells/well in DMEM. Incubate for 24 hours at 37°C ( ).

• Compound Exposure: Treat cells with serial dilutions of the benzoate salt (1 µM to 1000 µM) for 48 hours.

  • Self-Validating Step: Include a positive control (e.g., 50 µM Chlorpromazine, a known hepatotoxin) and a negative control (media only). This guarantees the assay's dynamic range is functioning correctly and that the cells are responsive to toxic insult.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well.

  • Causality: Viable cells with active mitochondrial dehydrogenases will cleave the tetrazolium ring, forming purple formazan crystals. Dead cells will not, providing a direct, quantifiable proxy for cell viability.

• Solubilization & Reading: After 4 hours, remove the media, dissolve crystals in 100 µL DMSO, and measure absorbance at 570 nm using a microplate reader. Calculate the IC50.

References

• Title: Halostachine - Wikipedia Source: Wikipedia URL: [Link]

• Title: N-Methylphenylethanolamine | C9H13NO | CID 913 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

Sources

• 1. Halostachine - Wikipedia [en.wikipedia.org]
• 2. CAS 495-42-1: Halostachine | CymitQuimica [cymitquimica.com]
• 3. 2-(Methylamino)-1-phenylethanol benzoate | C16H19NO3 | CID 24209706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methylphenylethanolamine | C9H13NO | CID 913 - PubChem [pubchem.ncbi.nlm.nih.gov]

Metabolic Pathways and Pharmacokinetics of 2-(Methylamino)-1-phenylethanol Benzoate in Mammalian Systems

Introduction and Physicochemical Dissociation

2-(Methylamino)-1-phenylethanol, commonly known as halostachine or N-methylphenylethanolamine (NMPEA), is a biogenic trace amine and

-hydroxy-phenethylamine alkaloid. In pharmacological and research settings, it is frequently synthesized and administered as a benzoate salt to enhance solid-state stability and aqueous solubility.

Upon introduction into a mammalian physiological environment (pH 7.4), 2-(Methylamino)-1-phenylethanol benzoate undergoes rapid and complete dissociation into its constituent ions: the protonated halostachine cation and the benzoate anion. Because the pharmacological activity—primarily partial agonism at

- and -adrenergic receptors and full agonism at Trace Amine-Associated Receptor 1 (TAAR1)—is exclusively driven by the alkaloid moiety, the metabolic fate of this compound must be analyzed as a bipartite system .

Bipartite Metabolic Pathways

Metabolism of the Alkaloid Moiety (Halostachine)

Unlike its structural cousin ephedrine, halostachine lacks an

-methyl group on its phenethylamine backbone. This structural absence leaves the amine sterically unhindered, making it highly susceptible to rapid oxidative deamination rather than prolonged systemic circulation.

• Monoamine Oxidase (MAO) Pathway (Primary): The principal route of clearance is catalyzed by mitochondrial monoamine oxidases (MAO-A and MAO-B). Kinetic studies utilizing mammalian brain mitochondria reveal a highly concentration-dependent substrate specificity. At low physiological concentrations (e.g., 10 µM), halostachine acts as a highly specific substrate for MAO-B. However, at higher concentrations (>100 µM), the enzyme binding pockets become saturated, and halostachine acts as a common substrate for both MAO-A and MAO-B . This oxidative deamination yields methylamine and mandelaldehyde. Mandelaldehyde is subsequently oxidized to mandelic acid or reduced to phenylethylene glycol.

• Cytochrome P450 (CYP450) N-Demethylation (Secondary): A minor metabolic pathway involves CYP450-mediated N-demethylation (primarily via CYP2D6), yielding phenylethanolamine. Phenylethanolamine can either be excreted, further degraded by MAO, or re-methylated back to NMPEA by phenylethanolamine N-methyltransferase (PNMT) in the adrenal medulla.

Metabolism of the Benzoate Anion

The benzoate moiety undergoes a well-characterized, high-capacity detoxification pathway in hepatic mitochondria. It is first activated to benzoyl-CoA by acyl-CoA synthetase. Subsequently, the enzyme glycine N-acyltransferase catalyzes the conjugation of benzoyl-CoA with the amino acid glycine to form hippuric acid, a highly water-soluble metabolite that is rapidly cleared via renal excretion.

Bipartite metabolic pathway of 2-(Methylamino)-1-phenylethanol benzoate in mammalian systems.

Pharmacokinetic Profile (ADME)

Due to its rapid oxidative deamination, halostachine exhibits a remarkably short half-life compared to

-methylated sympathomimetics. In canine intravenous models, the pharmacokinetics of halostachine strictly follow a two-compartment model, characterized by a rapid distribution phase ( ) and a fast elimination phase ( ). This rapid clearance limits its oral bioavailability and necessitates precise dosing strategies in experimental models .

Quantitative Data Summaries

Table 1: Pharmacokinetic Parameters of Halostachine (Intravenous Administration)

Parameter	Value	Interpretation
T1/2 ( )	~9.7 min	Rapid systemic distribution into peripheral tissues
T1/2 ( )	~56.4 min	Fast elimination driven by high-capacity MAO metabolism
Compartment Model	Two-compartment	Distinct, measurable distribution and elimination phases

Table 2: Enzyme Kinetic Parameters for Halostachine Metabolism (Rat Brain Mitochondria)

Enzyme Isoform	Km (µM)	Vmax (nmol/mg protein/30 min)	Substrate Affinity
MAO-B (High Affinity Site)	27.7	3.67	High (Dominant at low concentrations)
MAO-A/B (Low Affinity Site)	143.0	7.87	Low (Recruited at high concentrations)

Experimental Methodologies: Self-Validating Assays

To accurately map the metabolic degradation of halostachine and isolate the specific contributions of MAO isoforms, researchers must employ highly controlled, self-validating in vitro assays.

Protocol: In Vitro MAO Substrate Specificity and Kinetic Assay

Causality & Design Rationale: Whole-cell lysates contain cytosolic enzymes (like PNMT) that can confound the metabolic profile. Because MAO is localized exclusively to the outer mitochondrial membrane, utilizing isolated rat brain mitochondria ensures enzymatic specificity. Furthermore, to prove concentration-dependent affinity, the assay utilizes a self-validating matrix of selective irreversible inhibitors: clorgyline (MAO-A selective) and deprenyl/selegiline (MAO-B selective) . If the system is valid, the sum of the metabolic activity in the clorgyline arm and the deprenyl arm will equal the total activity of the uninhibited control arm.

Step-by-Step Methodology:

• Mitochondrial Preparation: Isolate mitochondria from fresh rat brain tissue using differential centrifugation in a 0.32 M sucrose buffer. Resuspend the mitochondrial pellet in 0.1 M potassium phosphate buffer (pH 7.4).

• Selective Inhibition (The Self-Validating Matrix):

  • Arm A (MAO-B Activity Only): Pre-incubate mitochondria with

    M clorgyline for 20 minutes at 37°C.

  • Arm B (MAO-A Activity Only): Pre-incubate mitochondria with

    M deprenyl for 20 minutes at 37°C.

  • Arm C (Total Activity Control): Pre-incubate with vehicle (buffer).

  • Arm D (Negative Control): Boil the mitochondrial suspension for 10 minutes to denature all enzymes prior to substrate addition.

• Substrate Incubation: Add halostachine benzoate at varying concentrations (10 µM to 1000 µM) to all arms. Incubate at 37°C for exactly 30 minutes.

• Reaction Quenching: Terminate the reaction by adding an equal volume of ice-cold 0.2 M HCl. Causality: The extreme pH drop instantly denatures the MAO enzymes to lock the kinetic timepoint, while simultaneously precipitating mitochondrial proteins to prevent LC-MS/MS column clogging.

• Internal Standardization: Spike all samples with 50 ng of deuterated halostachine (NMPEA-

  ) to correct for matrix effects and extraction recovery variations.

• LC-MS/MS Quantification: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Inject the supernatant into an LC-MS/MS system to quantify the depletion of halostachine and the formation of mandelaldehyde and methylamine.

Self-validating in vitro experimental workflow for determining MAO substrate specificity.

References

• Halostachine - Wikipedia Source: Wikipedia URL:[Link]

• Discriminative Stimulus Properties of Beta-Phenylethylamine, Deuterated Beta-Phenylethylamine, Phenylethanolamine and Some Metabolites of Phenylethylamine in Rodents Source: PubMed (Pharmacology Biochemistry and Behavior) URL:[Link]

• A new method for in vivo measurement of brain monoamine oxidase activity Source: PubMed (Progress in Neuro-Psychopharmacology and Biological Psychiatry) URL:[Link]

The Evolution and Application of 2-(Methylamino)-1-phenylethanol Benzoate in Pharmaceutical Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary

The transition of active natural alkaloids into viable pharmaceutical intermediates requires rigorous chemical engineering to ensure stability, scalability, and stoichiometric precision. This whitepaper explores the history, physicochemical optimization, and modern application of 2-(Methylamino)-1-phenylethanol benzoate (CAS 80997-83-7). Originally derived from a biogenic amine, this specific benzoate salt has become a cornerstone intermediate in the synthesis of novel hydrazine inhibitors targeting human vascular adhesion protein-1 (VAP-1), offering critical advancements in the treatment of inflammatory disorders and oncology.

Origins: From Natural Alkaloid to Synthetic Precursor

The core pharmacophore of this intermediate is 2-(methylamino)-1-phenylethanol, commonly known as halostachine or N-methylphenylethanolamine. Historically, halostachine is a natural alkaloid that was first isolated from the Asian shrub Halostachys caspica[1].

Structurally classified as a β-hydroxy-phenethylamine, it shares a profound structural homology with biogenic amines and adrenergic neurotransmitters such as ephedrine, adrenaline, and noradrenaline. Because of this structural relationship, these compounds are of great biochemical and pharmaceutical interest, regulating several functions of cardiovascular and metabolic systems[2]. However, utilizing the free base form of this amine in industrial drug synthesis presents significant challenges.

The Rationale for the Benzoate Salt: Causality in Chemical Engineering

In its free base form (CAS 68579-60-2), 2-(methylamino)-1-phenylethanol[3] is often an oily, low-melting solid that is highly susceptible to atmospheric oxidation and hygroscopicity. For multi-step pharmaceutical synthesis, intermediates must possess high crystallographic stability to ensure accurate stoichiometric measurements and prevent degradation during storage.

To resolve this, synthetic chemists developed the benzoate salt derivative, forming a 1:1 compound with benzoic acid[4]. The causality here is driven by thermodynamics: the bulky, aromatic nature of the benzoate counter-ion effectively shields the reactive secondary amine, significantly raising the melting point and forcing the molecule into a highly ordered, stable crystalline lattice.

Physicochemical Comparison Table

Property	2-(Methylamino)-1-phenylethanol (Free Base)	2-(Methylamino)-1-phenylethanol Benzoate
CAS Number	68579-60-2 / 6589-55-5	80997-83-7
Molecular Formula	C9H13NO	C16H19NO3 (C9H13NO · C7H6O2)
Molar Mass	151.21 g/mol	273.33 g/mol
Physical State (RT)	Colorless to pale yellow liquid / low-melting solid	Highly Crystalline Solid
Chemical Stability	Prone to oxidation; hygroscopic	Excellent thermal and oxidative stability
Synthetic Utility	Difficult to handle in precise stoichiometry	Ideal for chiral resolution and downstream API synthesis

Primary Application: VAP-1 Inhibitor Synthesis

Today, 2-(Methylamino)-1-phenylethanol benzoate is not used as an active pharmaceutical ingredient (API) itself, but rather serves as a key intermediate in the synthesis of various drug candidates, particularly those targeting vascular adhesion protein-1 (VAP-1)[5].

VAP-1 is a dual-function molecule acting both as an endothelial adhesion receptor and a semicarbazide-sensitive amine oxidase (SSAO). By utilizing the benzoate intermediate, researchers synthesize novel hydrazine inhibitors that competitively bind to VAP-1. This blocks the oxidative deamination of primary amines, thereby halting the production of cytotoxic aldehydes and hydrogen peroxide (H2O2) that drive leukocyte recruitment and chronic inflammation.

Fig 1: Mechanism of VAP-1 inhibition by halostachine-derived hydrazine compounds.

Validated Experimental Methodology: Synthesis of the Benzoate Salt

To ensure the highest scientific integrity, the preparation of this intermediate must be treated as a self-validating system . The following protocol details the synthesis of the benzoate salt from the free base, incorporating causality for every action and integrated analytical validation steps.

Step-by-Step Protocol

Step 1: Reagent Preparation & Dissolution

• Action: Dissolve 1.0 equivalent of racemic 2-(methylamino)-1-phenylethanol (free base) in anhydrous ethanol (10 mL/g) under a nitrogen atmosphere.

• Causality: Anhydrous ethanol is selected because it solubilizes both the free base and benzoic acid, while the nitrogen atmosphere prevents premature oxidative degradation of the secondary amine before salt formation can occur.

Step 2: Acid Addition & Salt Formation

• Action: Prepare a solution of 1.05 equivalents of benzoic acid in ethyl acetate. Add this dropwise to the ethanol solution over 30 minutes while maintaining the internal temperature at 40°C.

• Causality: The slight stoichiometric excess (1.05 eq) of benzoic acid drives the acid-base equilibrium to completion. Maintaining 40°C ensures that the newly formed salt remains in solution, preventing rapid, disordered precipitation that traps impurities.

Step 3: Controlled Crystallization

• Action: Gradually cool the reactor to 0–5°C at a strict cooling rate of 10°C per hour. Seed crystals may be added at 25°C if spontaneous nucleation does not occur.

• Causality: A slow, controlled cooling ramp allows for the thermodynamic growth of large, pure crystals, actively excluding solvent molecules and unreacted starting materials from the crystal lattice.

Step 4: Isolation and In-Line Validation (Self-Validating Step)

• Action: Filter the resulting crystalline suspension under vacuum and wash the filter cake with ice-cold ethyl acetate. Dry under vacuum at 45°C to constant weight.

• Validation: Immediately analyze the dried product via

  H-NMR (in CD OD) and HPLC.

• Causality for Validation: The system self-validates by confirming the exact 1:1 integration ratio of the aromatic benzoate protons (approx.

  7.4–8.0 ppm) to the aliphatic phenylethanolamine protons. HPLC confirms the absence of oxidation byproducts, ensuring the intermediate is cleared for downstream VAP-1 inhibitor synthesis.

Fig 2: Self-validating synthesis workflow for the benzoate intermediate.

Conclusion

The transformation of the natural alkaloid halostachine into 2-(Methylamino)-1-phenylethanol benzoate represents a classic triumph of chemical engineering in drug discovery. By converting a volatile, unstable amine into a highly crystalline and stoichiometric benzoate salt, researchers unlocked a reliable pathway to synthesize complex hydrazine inhibitors. As research into VAP-1 mediated inflammatory diseases and oncology progresses, this intermediate will remain a critical building block in the pharmaceutical arsenal.

References

• Title: DL-ALPHA-(METHYLAMINOMETHYL)
• Source: wikipedia.
• Source: nih.gov (PMC)
• Title: 2-(Methylamino)
• Source: nih.gov (PubChem)

Sources

• 1. Halostachine - Wikipedia [en.wikipedia.org]
• 2. Rotational Spectrum and Conformational Analysis of N-Methyl-2-Aminoethanol: Insights into the Shape of Adrenergic Neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Methylphenylethanolamine | C9H13NO | CID 913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(Methylamino)-1-phenylethanol benzoate | C16H19NO3 | CID 24209706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]

Protocols & Analytical Methods

Application Note: Solid-Phase Extraction (SPE) of 2-(Methylamino)-1-phenylethanol Benzoate from Plasma

Executive Summary & Analyte Profile

This guide details the extraction of 2-(Methylamino)-1-phenylethanol (chemically synonymous with Ephedrine or Pseudoephedrine ) from plasma. While the target substance is often supplied as a benzoate salt , researchers must recognize that in the aqueous environment of plasma (pH ~7.4), the salt dissociates. The analytical target is the protonated cation of the free base.

Physicochemical Profile

Understanding the molecule is the prerequisite for a self-validating protocol.

Property	Value	Implication for SPE
Chemical Formula	C H NO C H O (Salt)	We quantify C H NO (MW: 151.21 g/mol ).
Monoisotopic Mass	151.0997 Da (Free Base)	Precursor Ion (M+H) : 152.1 m/z
pKa (Amine)	~9.6 (Strong Base)	Analyte is positively charged at neutral and acidic pH.
LogP	~1.13 (Hydrophilic)	Poor retention on pure C18 (Reversed Phase) without ion-pairing.
Solubility	High in water/alcohol	Risk of breakthrough in aqueous load steps if pH is not controlled.

The Analytical Challenge

Direct protein precipitation (PPT) is often insufficient for this analyte due to significant ion suppression from plasma phospholipids in the early eluting region of Reversed-Phase LC. Liquid-Liquid Extraction (LLE) requires toxic solvents and often necessitates a back-extraction step due to the analyte's polarity.

The Solution: Mixed-Mode Cation Exchange (MCX) SPE.[1] This mechanism utilizes the analyte's distinct basicity (pKa 9.6) to "lock" it onto the sorbent, allowing aggressive washing of interferences before elution.

Methodology Selection: The "Lock and Key" Approach

We utilize a Mixed-Mode Strong Cation Exchange (MCX) sorbent (e.g., Waters Oasis MCX, Phenomenex Strata-X-C, or Agilent Bond Elut Plexa PCX).

Mechanism of Action[2]

• Retention (Lock): At pH < 7, the amine is protonated (

  ). It binds to the sulfonate groups ( ) on the sorbent via electrostatic attraction.

• Interference Removal: Since the drug is ionically bound, we can wash with 100% organic solvent (Methanol/Acetonitrile). This removes neutral lipids and hydrophobic proteins that would otherwise cause matrix effects, without eluting the drug.

• Elution (Key): We introduce a high pH solvent (5% NH

  OH). This deprotonates the drug ( ), breaking the electrostatic bond and releasing the analyte.

Figure 1: The Mixed-Mode Cation Exchange (MCX) "Lock and Key" mechanism used for basic drugs like Ephedrine.[2]

Detailed Experimental Protocols

Materials & Reagents

• SPE Cartridge: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX 30 mg/1 cc or equivalent).

• Loading Buffer: 4% Phosphoric Acid (H

  PO ) in water.

• Wash Solvent 1: 2% Formic Acid in water.[1][3]

• Wash Solvent 2: 100% Methanol (HPLC Grade).

• Elution Solvent: 5% Ammonium Hydroxide (NH

  OH) in Methanol.[3] (Prepare fresh daily).

Protocol A: The Gold Standard (MCX)

Best for: High sensitivity, removal of phospholipids, and regulated bioanalysis.

Step	Action	Scientific Rationale (Why?)
1. Pre-treatment	Mix 200 µL Plasma + 200 µL 4% H PO . Vortex.	Acidification ensures the drug is fully protonated (charged) to bind to the cation exchange resin. Also disrupts protein binding.
2. Condition	1 mL Methanol.	Activates the hydrophobic backbone of the sorbent.
3. Equilibrate	1 mL Water.	Removes methanol to prevent analyte breakthrough during loading.
4. Load	Apply pre-treated sample (~400 µL). Flow: <1 mL/min.[4]	Slow flow allows time for ion-exchange interactions to occur.
5. Wash 1	1 mL 2% Formic Acid .[3]	Removes hydrophilic interferences and proteins. Keeps analyte charged.
6. Wash 2	1 mL 100% Methanol .	Critical Step: Removes hydrophobic neutrals and phospholipids. Because the drug is ionically bound, it will not wash off.
7. Elute	2 x 250 µL 5% NH OH in Methanol .	High pH (>11) deprotonates the amine (neutralizes it), breaking the bond with the sorbent.
8. Post-Process	Evaporate to dryness under N (40°C). Reconstitute in 100 µL Mobile Phase A.	Concentrates the sample.

Protocol B: Hydrophilic-Lipophilic Balance (HLB)

Alternative for labs lacking MCX cartridges. Note: Extracts will be dirtier (higher phospholipid content).

• Pre-treatment: Dilute Plasma 1:1 with 50 mM Ammonium Acetate (pH 9). Note: High pH keeps the drug neutral for hydrophobic retention.

• Condition/Equilibrate: MeOH / Water.

• Load: Sample (pH ~9).

• Wash: 5% Methanol in Water.[4] Warning: Do not use high % organic, or you will wash off the drug.

• Elute: 100% Methanol.

LC-MS/MS Quantification Parameters

After SPE, the sample is analyzed via Liquid Chromatography-Tandem Mass Spectrometry.[4]

Chromatographic Conditions

• Column: C18 or Phenyl-Hexyl (e.g., Waters XBridge BEH C18), 2.1 x 50 mm, 2.5 µm.

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.[4]

Note: Phenyl-Hexyl phases often provide better retention for phenylethanolamines than standard C18.

Mass Spectrometry (MRM)

Ionization: Electrospray Positive (ESI+)

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)	Type
Ephedrine	152.1	134.1	25	18	Quantifier (Loss of H O)
152.1	119.1	25	22	Qualifier
IS (Ephedrine-d3)	155.1	137.1	25	18	Internal Standard

Validation & Troubleshooting

Calculating Recovery vs. Matrix Effect

To validate the protocol, prepare three sets of samples:

• (A) Pre-Extraction Spike: Spike analyte into plasma before SPE.

• (B) Post-Extraction Spike: Spike analyte into blank plasma extract after SPE.

• (C) Neat Standard: Analyte in mobile phase.

• Extraction Recovery (%) = (Area A / Area B) × 100

• Matrix Effect (%) = ((Area B / Area C) - 1) × 100

Troubleshooting Guide

Figure 2: Decision tree for troubleshooting low recovery issues.

Critical Tip on Volatility: Free base ephedrine is semi-volatile. If you observe low recovery during the evaporation step (Step 8), add 10 µL of concentrated HCl to the elution tube before drying. This converts the free base back into the non-volatile hydrochloride salt.

References

• Waters Corporation. Oasis MCX Extraction Protocol for Basic Drugs. Application Note. Available at: [Link]

• PubChem. 2-(Methylamino)-1-phenylethanol (Ephedrine) Compound Summary. National Library of Medicine. Available at: [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. (Validates the MCX approach for phospholipid removal). Available at: [Link]

Sources

• 1. waters.com [waters.com]
• 2. 2-(Methylamino)-1-phenylethanone | C9H11NO | CID 416157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Oasis MCX Protocol from Waters | Duke Department of Biostatistics and Bioinformatics [biostat.duke.edu]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Application Note: Preparation and Certification of 2-(Methylamino)-1-phenylethanol Benzoate Reference Standard

The following Application Note and Protocol is designed for analytical chemists and pharmaceutical scientists requiring a high-purity secondary reference standard for 2-(Methylamino)-1-phenylethanol benzoate (commonly known as Halostachine Benzoate ).

This guide adheres to the principles of ICH Q7 (Good Manufacturing Practice for APIs) and ISO 17034 (General requirements for the competence of reference material producers) to ensure the generated standard is fit for quantitative analysis.

Executive Summary

2-(Methylamino)-1-phenylethanol (Halostachine) is a structural analog of ephedrine and phenylethanolamine, often monitored in dietary supplements and forensic samples.[1] While the hydrochloride salt is common, the benzoate salt is frequently encountered as a specific counter-ion formulation or impurity.

Commercial availability of high-purity (>99.5%) Halostachine Benzoate reference materials can be sporadic.[1] This protocol provides a self-validating method to synthesize, purify, and certify a Primary-Equivalent Secondary Standard in-house.[1] The workflow prioritizes stoichiometric precision during salt formation and differential solubility for purification.

Chemical Identity & Target Specifications

Parameter	Specification
IUPAC Name	2-(Methylamino)-1-phenylethanol benzoate
Common Name	Halostachine Benzoate
Molecular Formula	C H NO C H O
Molecular Weight	151.21 (Base) + 122.12 (Acid) = 273.33 g/mol
Target Purity	> 99.5% (HPLC Area)
Appearance	White to off-white crystalline powder
Solubility	Soluble in Ethanol, DMSO; Sparingly soluble in cold water

Part 1: Synthesis and Purification Protocol

Reaction Logic

The preparation utilizes a classic Acid-Base Neutralization in a non-aqueous polar solvent.[1]

• Reactants: Halostachine Free Base (Nucleophile) + Benzoic Acid (Electrophile/Proton Donor).[1]

• Solvent Selection: Anhydrous Ethanol (EtOH) or Isopropanol (IPA).[1]

  • Why? Both reactants are soluble in hot alcohol, but the benzoate salt often exhibits a steep solubility curve, allowing for crystallization upon cooling (driving purity).

Step-by-Step Procedure

Step A: Preparation of Free Base (If starting from HCl salt)

If you already have the Free Base, skip to Step B.

• Dissolve 10.0 g of Halostachine HCl in 50 mL distilled water.

• Add 20% NaOH solution dropwise with stirring until pH > 12.

• Extract the turbid solution 3x with 40 mL Dichloromethane (DCM).

• Combine organic layers, dry over anhydrous MgSO

  , and filter.

• Rotary evaporate the DCM to yield the oily/amorphous Halostachine Free Base .

Step B: Salt Formation (Benzoate Synthesis)

• Quantify: Accurately weigh the isolated Free Base (e.g., 5.0 g, 33.0 mmol).

• Stoichiometry: Calculate the equimolar amount of Benzoic Acid (ACS Grade).

  • Calculation:

    .[1]

  • Adjustment: Use a slight excess of Benzoic acid (1.05 eq) to ensure complete protonation of the amine.

• Dissolution: Dissolve the Free Base in 30 mL of hot Isopropanol (IPA) (approx. 60°C).

• Addition: Dissolve the Benzoic Acid in 10 mL hot IPA and add slowly to the base solution.

• Reflux: Stir the mixture at 70°C for 30 minutes to ensure homogeneity.

Step C: Crystallization & Purification

• Cooling: Allow the solution to cool slowly to room temperature (25°C) over 2 hours. Rapid cooling traps impurities.[1]

• Nucleation: If no crystals form, scratch the glass or add a seed crystal. Cool further to 4°C in a refrigerator overnight.

• Filtration: Filter the white crystalline precipitate using a Buchner funnel.

• Washing: Wash the filter cake with cold IPA (0°C) followed by cold Diethyl Ether (to remove excess benzoic acid).

• Drying: Dry in a vacuum oven at 40°C for 24 hours to remove residual solvents.

Workflow Visualization[1]

Figure 1: Step-by-step synthesis and purification workflow for Halostachine Benzoate.[1]

Part 2: Analytical Characterization (Validation)[1]

To qualify this material as a Reference Standard, you must prove its Identity and Purity .[2]

Structural Identity (Qualitative)[1][3]

• 1H-NMR (DMSO-d6): Confirm the ratio of the phenyl ring protons (Halostachine) to the benzoate protons.

  • Diagnostic: Look for the N-Methyl singlet (~2.6 ppm) and the Benzoate aromatic multiplets (7.4 - 8.0 ppm).[1] Integration should show a 1:1 molar ratio.[1]

• IR Spectroscopy (ATR):

  • Look for Carboxylate salt peaks (asymmetric stretch ~1550-1610 cm⁻¹) and Ammonium N-H stretches (~2400-3000 cm⁻¹, broad).[1]

  • Absence of C=O stretch of free Benzoic acid (~1680-1700 cm⁻¹) confirms salt formation.[1]

Purity Assessment (Quantitative)

A validated HPLC method is required.[1] The following conditions separate the benzoate counter-ion from the active amine.

HPLC Method Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).[1]

• Mobile Phase B: Acetonitrile.[1][3]

• Gradient:

  • 0-2 min: 5% B[1]

  • 2-10 min: 5% -> 60% B[1]

  • 10-15 min: 60% -> 90% B[1]

• Flow Rate: 1.0 mL/min.[1][4]

• Detection: UV @ 210 nm (Universal) and 254 nm (Benzoate specificity).[1]

• Acceptance Criteria:

  • Halostachine Peak Purity > 99.9%.[1]

  • Benzoate Peak Purity > 99.9%.[1]

  • No single impurity > 0.1%.[1]

Residual Solvents & Water[1]

• Loss on Drying (LOD) / TGA: Determine volatiles.

• Karl Fischer (KF): Measure water content.[1] Benzoate salts can be hygroscopic; ensure water is < 0.5% or account for it in potency.[1]

Part 3: Potency Assignment (Mass Balance)[1]

Do not assume 100% purity. The "As-Is" potency is calculated using the Mass Balance approach, which is the gold standard for reference materials.

Where:

• HPLC Purity: Chromatographic purity of the main peak (Area %).

• % Water: Determined by Karl Fischer.[1][5]

• % Solvents: Determined by GC-Headspace (or LOD).

• % ROI: Residue on Ignition (Inorganic impurities).[1]

Example Calculation:

• HPLC Purity = 99.8%[1]

• Water (KF) = 0.2%[1]

• Residual IPA = 0.1%[1]

• ROI = 0.05%[1]

[1]

Part 4: Handling & Stability

• Storage: Store in amber glass vials with PTFE-lined caps.

• Conditions: Keep at +4°C or -20°C. Desiccate to prevent moisture uptake.[1]

References

• ICH Expert Working Group. (2000).[1] ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients.[1][6] International Council for Harmonisation.[1] Link

• World Health Organization. (2022).[1] WHO manual for the preparation of reference materials for use as secondary standards in antibody testing. (Applied here for general secondary standard principles). Link[1]

• PubChem. (2023).[1] Halostachine (Compound Summary).[1] National Library of Medicine. Link

• Sigma-Aldrich. (2023).[1] Pharmaceutical Secondary Standards: Traceability and Certification.[1]Link

• European Pharmacopoeia. (2023).[1][6] Chapter 5.12: Reference Standards. EDQM.[1] Link

Sources

• 1. Halostachine | C9H13NO | CID 6950649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. myfoodresearch.com [myfoodresearch.com]
• 5. Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline [mdpi.com]
• 6. edqm.eu [edqm.eu]

GC-MS derivatization procedures for 2-(Methylamino)-1-phenylethanol benzoate analysis

An Application Note and Protocol Guide

Abstract

This comprehensive guide details robust derivatization procedures for the quantitative and qualitative analysis of 2-(Methylamino)-1-phenylethanol by Gas Chromatography-Mass Spectrometry (GC-MS). Due to its polar nature, direct GC-MS analysis of this compound yields poor chromatographic results. This application note provides two field-proven derivatization protocols—silylation with N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and acylation with Trifluoroacetic Anhydride (TFAA)—designed to improve volatility, thermal stability, and chromatographic peak shape. We delve into the chemical principles behind these methods, offer step-by-step experimental protocols, and present expected outcomes to guide researchers, scientists, and drug development professionals in achieving reliable and reproducible results.

Introduction: The Rationale for Derivatization

2-(Methylamino)-1-phenylethanol, a phenylethanolamine structurally related to ephedrine, presents significant challenges for direct analysis by gas chromatography. The molecule contains two active hydrogen functional groups: a secondary alcohol (-OH) and a secondary amine (-NH). These polar groups are responsible for strong intermolecular hydrogen bonding, which results in low volatility and poor thermal stability.[1][2] When injected into a GC system, underivatized 2-(Methylamino)-1-phenylethanol interacts strongly with active sites on the injector liner and column, leading to undesirable chromatographic outcomes such as broad, tailing peaks and poor sensitivity.[3]

Chemical derivatization is a mandatory sample preparation step to overcome these challenges.[3][4] The process involves chemically modifying the analyte to replace the active hydrogens with nonpolar functional groups. This transformation effectively "masks" the polar sites, leading to a derivative that is more volatile, less polar, and more thermally stable than the parent compound.[5] The resulting improvements in chromatographic behavior allow for sharp, symmetrical peaks, enhanced resolution, and lower limits of detection (LOD).[6][7]

This guide will focus on two of the most effective and widely used derivatization strategies for compounds containing hydroxyl and amine groups: Silylation and Acylation .

Principles of Derivatization: Silylation vs. Acylation

The choice of derivatization reagent is critical and depends on the specific analytical goals. Both silylation and acylation effectively derivatize the hydroxyl and amine groups of 2-(Methylamino)-1-phenylethanol, but they do so via different mechanisms, yielding derivatives with distinct properties.

Silylation

Silylation is the most common derivatization technique in GC analysis.[5] It involves the replacement of an active hydrogen with an alkylsilyl group, typically a trimethylsilyl (TMS) group.[5][8]

• Mechanism: The reaction proceeds via a nucleophilic attack from the oxygen or nitrogen of the analyte on the silicon atom of the silylating reagent.[1] Reagents like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective because they are strong TMS donors and produce neutral, volatile byproducts that do not interfere with the analysis.[9]

• Causality: By replacing the polar -OH and -NH groups with nonpolar -O-TMS and -N-TMS groups, the derivative's volatility is significantly increased, and its tendency for adsorption within the GC system is minimized.[2] This results in improved peak shape and thermal stability.[5] The addition of a catalyst like Trimethylchlorosilane (TMCS) can further enhance the reactivity of the silylating agent, especially for sterically hindered groups.[5][10]

Acylation

Acylation introduces an acyl group into the molecule, converting the alcohol and amine into an ester and an amide, respectively.[11] For GC-MS applications, fluorinated anhydrides such as Trifluoroacetic Anhydride (TFAA) are particularly advantageous.[3]

• Mechanism: TFAA reacts readily with hydroxyl and amine groups. The reaction produces trifluoroacetic acid as a byproduct, which is corrosive and can damage the GC column.[10] Therefore, a base such as pyridine or triethylamine is often added to the reaction mixture to act as a catalyst and neutralize the acidic byproduct.[1][10]

• Causality: The resulting trifluoroacetyl derivatives are highly volatile and stable.[1] The introduction of fluorine atoms into the molecule significantly enhances the response of an Electron Capture Detector (ECD).[11] In mass spectrometry, the high mass and specific isotopic pattern of the fluoroacyl groups produce characteristic fragmentation patterns, which can aid in structural elucidation and improve selectivity.[12]

Experimental Protocols and Methodologies

This section provides detailed, step-by-step protocols for the derivatization of 2-(Methylamino)-1-phenylethanol.

General Laboratory Workflow

The overall analytical process follows a standardized sequence to ensure reproducibility and accuracy.

Caption: General workflow for derivatization and GC-MS analysis.

Materials and Reagents

• Analyte Standard: 2-(Methylamino)-1-phenylethanol

• Silylation Reagent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) [CAS: 24589-78-4]. MSTFA with 1% TMCS catalyst is also recommended.[13]

• Acylation Reagent: Trifluoroacetic Anhydride (TFAA) [CAS: 407-25-0].[14]

• Solvents (Anhydrous): Pyridine, Acetonitrile, Ethyl Acetate.

• Catalyst/Acid Scavenger: Triethylamine (for acylation).

• Equipment: GC-MS system, autosampler vials (2 mL) with PTFE-lined caps, heating block or oven, vortex mixer, precision microsyringes.

Protocol 1: Silylation with MSTFA

This protocol creates the di-TMS derivative of 2-(Methylamino)-1-phenylethanol.

• Preparation: Accurately weigh approximately 1 mg of the analyte standard or sample residue into a 2 mL autosampler vial.

• Solvent Addition: Add 100 µL of anhydrous pyridine or ethyl acetate to dissolve the sample. Vortex briefly. Causality: Using an anhydrous, aprotic solvent is critical to prevent the hydrolysis of the MSTFA reagent, which would reduce derivatization efficiency.[9]

• Reagent Addition: Add 100 µL of MSTFA (or MSTFA + 1% TMCS) to the vial.[13]

• Reaction: Immediately cap the vial tightly and vortex for 30 seconds. Place the vial in a heating block or oven set to 70°C for 30 minutes. Causality: Heating provides the activation energy needed to ensure the reaction proceeds to completion, especially for derivatizing both the amine and the sterically hindered secondary alcohol.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS system.

Protocol 2: Acylation with TFAA

This protocol creates the di-TFA derivative of 2-(Methylamino)-1-phenylethanol.

• Preparation: Accurately weigh approximately 1 mg of the analyte standard or sample residue into a 2 mL autosampler vial.

• Solvent/Catalyst Addition: Add 200 µL of ethyl acetate and 50 µL of triethylamine to the vial. Vortex briefly. Causality: Triethylamine acts as a catalyst and, more importantly, as an acid scavenger to neutralize the trifluoroacetic acid byproduct, protecting the GC column from degradation.[10]

• Reagent Addition: Add 100 µL of TFAA to the vial.

• Reaction: Immediately cap the vial tightly and vortex for 30 seconds. Heat the vial at 60°C for 20 minutes. Causality: The acylation reaction is typically faster than silylation but still benefits from heating to ensure complete conversion.[14]

• Evaporation (Optional but Recommended): After cooling, the solvent and excess reagent can be evaporated to dryness under a gentle stream of nitrogen. The residue is then reconstituted in a suitable solvent (e.g., ethyl acetate) for injection. Causality: This step removes the acidic byproducts and excess reagent, leading to a cleaner chromatogram and longer column life.[1]

• Analysis: The final solution is ready for injection into the GC-MS system.

Illustrative Derivatization Reactions

Caption: Chemical transformation during silylation and acylation.

Expected Results and Data Interpretation

The successful derivatization of 2-(Methylamino)-1-phenylethanol will result in a significant shift in retention time and produce a derivative with a characteristic mass spectrum.

Parameter	Silylation (MSTFA)	Acylation (TFAA)	Rationale & Comments
Derivative	Di-trimethylsilyl (di-TMS)	Di-trifluoroacetyl (di-TFA)	Both -OH and -NH groups are derivatized.
Molecular Weight	295 g/mol	343 g/mol	Parent MW is 151 g/mol .
Mass Shift	+144 amu (+72 per TMS group)	+192 amu (+96 per TFA group)	Using deuterated MSTFA-d9 would result in a shift of +18 amu per group, aiding in identification.
Expected Retention	Shorter retention time	Longer retention time	While derivatization increases volatility, the larger mass of the TFA group often leads to a longer retention time compared to the TMS derivative.
Peak Shape	Sharp, symmetrical	Sharp, symmetrical	A key goal of derivatization is to eliminate peak tailing.[3]
Key MS Fragments	m/z 73 (base peak, TMS), M-15 (loss of CH₃ from TMS), characteristic fragments from the parent structure.	Characteristic fragments involving loss of CF₃, COCF₃, and other TFA-related moieties.	The fragmentation pattern is unique to the derivative and crucial for confident identification.
Detector Suitability	FID, MS	FID, MS, ECD	The fluorine atoms make the TFA derivative highly sensitive for ECD.[11]

Method Trustworthiness and Validation

To ensure the reliability of analytical data, any developed derivatization protocol must be validated according to established international guidelines.[6][15] A self-validating system incorporates the following checks:

• Specificity and Selectivity: The method must be able to unequivocally identify and quantify the analyte derivative without interference from the matrix or other compounds.[6]

• Linearity: A calibration curve should be established over the expected concentration range to demonstrate a linear relationship between concentration and detector response.

• Limit of Detection (LOD) & Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified must be determined.[16]

• Precision and Accuracy: Intra- and inter-day precision and accuracy should be assessed to ensure the method is reproducible and provides results close to the true value.

• Stability: The stability of the derivatized sample should be evaluated over time to define the window for analysis.

Conclusion

The derivatization of 2-(Methylamino)-1-phenylethanol is an essential step for its successful analysis by GC-MS. Both silylation with MSTFA and acylation with TFAA are highly effective methods that significantly improve the volatility, thermal stability, and chromatographic properties of the analyte. Silylation is a robust and widely used technique that yields stable TMS derivatives. Acylation with TFAA offers the added advantage of producing derivatives that are highly sensitive for ECD and provide unique mass spectral fragments for confident identification. The choice between these methods will depend on the specific requirements of the assay, available instrumentation, and the desired analytical outcome. By following the detailed protocols and understanding the underlying chemical principles outlined in this guide, researchers can develop and validate reliable methods for the analysis of this and other polar phenylethanolamines.

References

• Taylor & Francis. (2021, August 11). GC-MS – Still standing for clinical and forensic analysis: validation of a multidrug method to detect and quantify illicit drugs. Retrieved from Taylor & Francis Online. [Link]

• Liu, R. H., Lin, W. F., & Chang, W. T. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 16(1), 1-10. [Link]

• MACHEREY-NAGEL. Derivatization reagents for GC. Retrieved from MACHEREY-NAGEL. [Link]

• Shimadzu Corporation. (2022). Automatic Derivatization System for Phenethylamine Drugs. Retrieved from Shimadzu Corporation. [Link]

• Paknahad, M., et al. (2024). Enhancement and validation of a quantitative GC–MS method for the detection of ∆9-THC and THC—COOH in postmortem blood and urine samples. BMC Chemistry, 18(1), 125. [Link]

• FUJIFILM Wako Chemicals U.S.A. Corporation. GC Derivatization Reagents. Retrieved from FUJIFILM Wako. [Link]

• Júnior, E. A. F., et al. (2024). Rapid GC-MS method for screening seized drugs in forensic investigations: optimization and validation. Frontiers in Chemistry, 12. [Link]

• Céline, H., et al. (2023). Use of Trifluoro-Acetate Derivatives for GC-MS and GC-MS/MS Quantification of Trace Amounts of Stera-3β,5α,6β-Triols (Tracers of Δ5-Sterol Autoxidation) in Environmental Samples. Molecules, 28(4), 1604. [Link]

• Regis Technologies, Inc. Silylation Reagents. Retrieved from Regis Technologies. [Link]

• Regis Technologies, Inc. (1998). GC Derivatization. Retrieved from Regis Technologies. [Link]

• Singh, B., et al. (2023). Development of qualitative GC MS method for simultaneous identification of PM-CCM a modified illicit drugs preparation and its modern-day application in drug-facilitated crimes. Journal of Forensic Science and Research, 7, 004-010. [Link]

• Alfa Chemistry. (2023, May 8). Acylation Reagents for Gas Chromatography. Retrieved from Labinsights. [Link]

• Cioltan, H., et al. (2025). Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization. Molecules, 30(24), 5178. [Link]

• Orata, F. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. In Advanced Gas Chromatography - Progress in Agricultural, Biomedical and Industrial Applications. IntechOpen. [Link]

• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS. In Modern Sample Preparation for Chromatography. Elsevier. [Link]

• ChemSynthesis. 2-methylamino-1-phenylethanol. Retrieved from ChemSynthesis. [Link]

• Chemistry LibreTexts. (2023, August 29). Derivatization. Retrieved from Chemistry LibreTexts. [Link]

• Poor, M. A., et al. (2019). Synthesis of methyl 2-((2-(cyclohexylamino)-2-oxo-1-phenylethyl)amino)benzoate. Arkivoc, 2019(6), 74-82. [Link]

• Semantic Scholar. Synthesis of methyl 2-((2-(cyclohexylamino)-2-oxo-1-phenylethyl) amino)benzoate. Retrieved from Semantic Scholar. [https://www.semanticscholar.org/paper/Synthesis-of-methyl-2-((2-(cyclohexylamino)-2-oxo-1-Poor-Asghari/7f3a0972620f5c1894d07525287f394d07545464]([Link]

• Semantic Scholar. Derivatization Methods in GC and GC/MS. Retrieved from Semantic Scholar. [Link]

• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS. Retrieved from Semantic Scholar. [Link]

• ResearchGate. (2022, July 3). Derivatization for GC-MS analysis?. Retrieved from ResearchGate. [Link]

• ResearchGate. Chemical structure and reactions of derivatizing agents MSTFA and BSTFA with polar analytes. Retrieved from ResearchGate. [Link]

• Google Patents. CN105801437A - Synthetic method of (methylamino)(phenyl)methyl alcohol.

• Lee, H. J., et al. (2019). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. Applied Sciences, 9(24), 5558. [Link]

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. jfda-online.com [jfda-online.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Silylation Reagents - Regis Technologies [registech.com]
• 6. Enhancement and validation of a quantitative GC–MS method for the detection of ∆9-THC and THC—COOH in postmortem blood and urine samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Rapid GC-MS method for screening seized drugs in forensic investigations: optimization and validation [frontiersin.org]
• 8. GC Derivatization Reagents | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. mn-net.com [mn-net.com]
• 10. scispace.com [scispace.com]
• 11. gcms.cz [gcms.cz]
• 12. mdpi.com [mdpi.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. tcichemicals.com [tcichemicals.com]
• 15. tandfonline.com [tandfonline.com]
• 16. mdpi.com [mdpi.com]

Application Notes and Protocols: Crystallization and Recrystallization of Phenylethanolamine Benzoate Salts

Part 1: Introduction

Phenylethanolamines are a critical class of compounds in pharmaceutical development, forming the structural backbone of many adrenergic agonists and other therapeutics. The conversion of these amines into their benzoate salts is a common strategy to enhance stability, modify solubility, and improve handling characteristics. Crystallization and recrystallization are indispensable unit operations in the manufacturing of active pharmaceutical ingredients (APIs), serving to isolate and purify these salts to the stringent standards required for pharmaceutical use.[1][2]

This guide provides a comprehensive overview of the principles and methodologies for the crystallization and recrystallization of phenylethanolamine benzoate salts. It is designed for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols.

Part 2: Fundamental Principles of Crystallization

Crystallization is a phase-change process where a solute in a solution transitions into a highly ordered solid state. The driving force for this process is supersaturation, a state where the concentration of the solute exceeds its equilibrium solubility at a given temperature.[1]

Key Concepts:

• Supersaturation: This can be achieved by cooling a saturated solution, evaporating the solvent, or adding an antisolvent.[1][] The level of supersaturation dictates the rates of nucleation and crystal growth.

• Nucleation: This is the initial formation of stable crystalline nuclei from the supersaturated solution. It can be primary (spontaneous) or secondary (induced by existing crystals).[]

• Crystal Growth: Once nuclei are formed, they grow by the deposition of solute molecules onto their surfaces. The rate of growth influences the final crystal size distribution.

• Polymorphism: This is the ability of a compound to exist in more than one crystalline form.[4][5][6] Different polymorphs can have distinct physicochemical properties, including solubility and stability, making polymorphic control a critical aspect of API manufacturing.[5][6] X-ray Powder Diffraction (XRPD) is a key analytical technique for identifying and controlling polymorphism.[7]

Part 3: Pre-Crystallization Considerations

A successful crystallization process begins with a thorough understanding of the material and the selection of an appropriate solvent system.

Material Characterization

• Purity Assessment: The purity of the starting phenylethanolamine benzoate salt should be determined using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). This will help in identifying the impurities that need to be removed.

• Solubility Screening: The solubility of the salt in a range of solvents is a critical first step.[8] Phenylethanolamines, with their polar amine and hydroxyl groups, are generally soluble in water and polar organic solvents like ethanol and methanol.[9][10] The benzoate counterion will also influence solubility.

Solvent Selection

The choice of solvent is paramount for a successful crystallization. An ideal solvent should:

• Exhibit high solubility for the phenylethanolamine benzoate at elevated temperatures and low solubility at lower temperatures (for cooling crystallization).

• Be chemically inert with the solute.

• Have a suitable boiling point for ease of handling and removal.

• Be non-toxic and environmentally friendly.

Table 1: Common Solvents for Crystallization of Phenylethanolamine Salts

Solvent	Polarity	Boiling Point (°C)	Notes
Water	High	100	Good for highly polar salts, but may require antisolvents for some benzoates.
Ethanol	Medium	78	A versatile solvent, often used in mixtures with water or other organic solvents.[9]
Methanol	Medium	65	Similar to ethanol, but with a lower boiling point.[9]
Isopropanol	Medium	82	A good alternative to ethanol, can sometimes offer different solubility profiles.
Acetone	Medium	56	Often used as an antisolvent due to its miscibility with many polar solvents.
Ethyl Acetate	Low	77	Can be used for less polar phenylethanolamine derivatives or as an antisolvent.
Toluene	Low	111	Typically used for non-polar impurities or in specific salt forms.

Part 4: Protocol 1: Cooling Crystallization

Cooling crystallization is a widely used technique that relies on the temperature-dependent solubility of the solute.[]

Objective: To purify a phenylethanolamine benzoate salt by controlled cooling of a saturated solution.

Workflow Diagram: Cooling Crystallization

Caption: Workflow for Cooling Crystallization.

Materials and Equipment:

• Crude phenylethanolamine benzoate

• Selected crystallization solvent

• Jacketed glass reactor with overhead stirrer and temperature probe

• Heating/cooling circulator

• Buchner funnel and filter flask

• Vacuum oven

Step-by-Step Methodology:

• Dissolution: Charge the jacketed reactor with the selected solvent. Begin agitation and heat the solvent to a predetermined temperature (e.g., 70-80°C). Slowly add the crude phenylethanolamine benzoate until it is fully dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-heated filter to remove them.

• Controlled Cooling: Program the circulator to cool the solution at a controlled rate (e.g., 10-20°C per hour). A slower cooling rate generally promotes the growth of larger, more uniform crystals.[]

• Nucleation and Growth: As the solution cools, it will become supersaturated, leading to nucleation and subsequent crystal growth.[1] Seeding with a small amount of pure crystals can be employed to control nucleation.

• Isolation: Once the final temperature is reached (e.g., 0-5°C), hold for a period to maximize yield. Isolate the crystals by filtration using a Buchner funnel.

• Washing: Wash the filter cake with a small amount of cold solvent to remove residual mother liquor.

• Drying: Dry the crystals in a vacuum oven at a suitable temperature until a constant weight is achieved.

Table 2: Key Parameters for Cooling Crystallization Optimization

Parameter	Effect on Crystal Properties	Typical Range
Cooling Rate	Slower rates lead to larger crystals and higher purity.	5-30°C/hour
Final Temperature	Lower temperatures increase yield but may co-precipitate impurities.	-5 to 10°C
Agitation Speed	Affects heat transfer and can induce secondary nucleation.	50-200 RPM
Seeding	Can control polymorphism and improve batch-to-batch consistency.	0.1-1% w/w

Part 5: Protocol 2: Antisolvent Crystallization

Antisolvent crystallization is an effective method for compounds that are highly soluble across a wide temperature range or are thermally sensitive.[11][12] This technique involves the addition of a miscible "antisolvent" in which the solute has low solubility, thereby inducing supersaturation.[13]

Objective: To crystallize a phenylethanolamine benzoate salt by the controlled addition of an antisolvent.

Workflow Diagram: Antisolvent Crystallization```dot

Materials and Equipment:

• Crude phenylethanolamine benzoate

• "Good" solvent (high solubility)

• Antisolvent (miscible, low solubility)

• Jacketed glass reactor with overhead stirrer

• Dosing pump for antisolvent addition

• Buchner funnel and filter flask

• Vacuum oven

Step-by-Step Methodology:

• Dissolution: Dissolve the crude phenylethanolamine benzoate in the "good" solvent at a constant temperature (e.g., 25°C).

• Antisolvent Addition: Begin controlled addition of the antisolvent using a dosing pump. The addition rate should be slow to avoid localized high supersaturation, which can lead to the formation of small, poorly-filterable crystals or "oiling out".

• Nucleation and Growth: As the antisolvent is added, the solubility of the salt decreases, leading to nucleation and crystal growth. 4[14]. Maturation: After the addition is complete, continue to stir the slurry for a period (e.g., 1-2 hours) to allow for crystal growth and to ensure the system reaches equilibrium.

• Isolation: Filter the crystals using a Buchner funnel.

• Washing: Wash the filter cake with a mixture of the solvent and antisolvent to remove the mother liquor.

• Drying: Dry the crystals in a vacuum oven.

Table 3: Key Parameters for Antisolvent Crystallization Optimization

Parameter	Effect on Crystal Properties	Typical Range
Antisolvent Addition Rate	Slower addition promotes larger crystals.	Varies based on system
Temperature	Can influence the metastable zone width and final solubility.	20-40°C
Solvent/Antisolvent Ratio	Determines the final yield and supersaturation profile.	System dependent
Agitation Speed	Crucial for mixing and preventing localized high supersaturation.	100-300 RPM

Part 6: Recrystallization for Enhanced Purity

Recrystallization is the process of dissolving the crystallized material and crystallizing it again to further enhance its purity. This is particularly effective for removing impurities that may have been occluded in the crystal lattice during the initial crystallization. For chiral phenylethanolamines, diastereomeric salt crystallization with a chiral resolving agent like tartaric or mandelic acid is a common method for separating enantiomers.

[][16][17]The general procedure for recrystallization follows the same steps as the primary crystallization methods described above, but with a purer starting material.

Part 7: Characterization of the Final Product

The purified phenylethanolamine benzoate should be thoroughly characterized to confirm its identity, purity, and solid-state properties.

Table 4: Recommended Analytical Techniques for Product Characterization

Analysis	Purpose	Expected Outcome for High-Purity Product
Purity
HPLC/UPLC	Quantify purity and identify impurities.	>99.5% purity, impurities below ICH thresholds.
Residual Solvents (GC)	Quantify remaining solvents from the crystallization process.	Within pharmacopoeial limits.
Identity
NMR Spectroscopy	Confirm the chemical structure.	Spectrum consistent with the proposed structure.
Mass Spectrometry	Confirm the molecular weight.	Correct molecular ion observed.
Solid-State Properties
Melting Point	Assess purity and identify the crystalline form.	Sharp melting point within a narrow range.
XRPD	Identify the polymorphic form.	A consistent and reproducible diffraction pattern.
DSC	Determine melting point and detect polymorphic transitions.	A single, sharp endotherm at the melting point.
Microscopy	Observe crystal size, shape (habit), and uniformity.	Uniform crystal size and morphology.

Part 8: Troubleshooting

Table 5: Common Crystallization Issues and Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	Supersaturation is too high; cooling or antisolvent addition is too rapid.	Reduce cooling rate; slow down antisolvent addition; increase temperature; use a different solvent system.
Poor Yield	The compound is too soluble at the final temperature; insufficient cooling or antisolvent.	Lower the final temperature; increase the amount of antisolvent; use a different solvent system.
Small/Fine Crystals	High supersaturation leading to rapid nucleation.	Reduce the cooling rate; slow down antisolvent addition; use seeding.
Impurity Persistence	Impurity has similar solubility to the product; occlusion within crystals.	Perform a second recrystallization; screen for a solvent system that better differentiates the product and impurity solubility.

Part 9: References

• Simplified Approach to Characterize the Cooling Crystallization in a Modular Mini-Plant. (2023). Methods and Protocols. Available from: [Link]

• Phenylethanolamine | Solubility of Things. (n.d.). Solubility of Things. Available from: [Link]

• Phenylethanolamine | Solubility of Things. (n.d.). Solubility of Things. Available from: [Link]

• Antisolvent Crystallization of Poorly Water Soluble Drugs. (2015). International Journal of Chemical, Environmental & Biological Sciences. Available from: [Link]

• Cooling crystallization monitoring and control in API production processes with RI measurements. (2025). Vaisala. Available from: [Link]

• Recent Progress in Antisolvent Crystallization of Pharmaceuticals with a Focus on the Membrane-Based Technologies. (2022). ResearchGate. Available from: [Link]

• Special Issue : Anti-Solvent Crystallization. (n.d.). MDPI. Available from: [Link]

• Energy-Efficient Crystallization: Pioneering Sustainable Methods for Active Pharmaceutical Ingredients. (2025). PharmaFeatures. Available from: [Link]

• Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors. (2023). ACS Omega. Available from: [Link]

• Chiral resolution. (n.d.). Wikipedia. Available from: [Link]

• Model-Based Optimization of Cooling Crystallization of Active Pharmaceutical Ingredients Undergoing Thermal Degradation. (2020). ResearchGate. Available from: [Link]

• Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives. (2022). Journal of Materials Science. Available from: [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. (2017). White Rose eTheses Online. Available from: [Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. (2021). The Journal of Organic Chemistry. Available from: [Link]

• Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. (2012). Crystal Growth & Design. Available from: [Link]

• A comparison of salts for the crystallization of macromolecules. (2002). Protein Science. Available from: [Link]

• The Polymorphism of Drugs: New Approaches to the Synthesis of Nanostructured Polymorphs. (2020). MDPI. Available from: [Link]

• Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. (2022). ACS Publications. Available from: [Link]

• Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. (2024). Physical Chemistry Research. Available from: [Link]

• Strategy for control of crystallization of polymorphs. (2006). CrystEngComm. Available from: [Link]

• Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients: Polymorphism. (n.d.). Cipla. Available from: [Link]

• Polymorphism: The Phenomenon Affecting the Performance of Drugs. (2014). Journal of Pharmacy And Bioallied Sciences. Available from: [Link]

Sources

• 1. Cooling crystallization monitoring and control in API production processes with RI measurements | Vaisala [vaisala.com]
• 2. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients: Polymorphism - Cipla Biosimilars [ciplabiosimilars.co.za]
• 6. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 7. Detect and control polymorphism: pro tips for pharmaceutical scientists | Malvern Panalytical [malvernpanalytical.com]
• 8. physchemres.org [physchemres.org]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. solubilityofthings.com [solubilityofthings.com]
• 11. ijcea.org [ijcea.org]
• 12. Antisolvent Crystallization of Telmisartan Using Stainless-Steel Micromixing Membrane Contactors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Chiral resolution - Wikipedia [en.wikipedia.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Application Note: In Vitro Pharmacological Characterization of 2-(Methylamino)-1-phenylethanol Benzoate

Executive Summary

2-(Methylamino)-1-phenylethanol benzoate, commonly known as halostachine benzoate, is a phenethylamine alkaloid derivative structurally related to ephedrine and epinephrine[1]. While historically utilized in dietary supplements for its purported thermogenic and lipolytic properties, rigorous in vitro characterization is essential for understanding its safety and efficacy profile[2]. Pharmacological studies indicate that halostachine acts as a partial agonist at the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-adrenergic receptor ( -AR) and exhibits activity at -adrenergic receptors and the Trace Amine-Associated Receptor 1 (TAAR1)[3]. This application note provides a comprehensive, self-validating suite of in vitro protocols designed to quantify the binding affinity, functional cAMP signaling efficacy, and physiological lipolytic output of halostachine benzoate.

Pharmacological Rationale & Assay Selection

As a Senior Application Scientist, I emphasize that evaluating a sympathomimetic amine requires a multi-tiered approach. Binding affinity does not equate to functional activation, especially for partial agonists.

• Receptor Binding Assay: We utilize a radioligand competition assay using

  -CGP-12177. Because CGP-12177 is a hydrophilic antagonist, it selectively labels cell-surface receptors without crossing the plasma membrane, thereby eliminating confounding variables associated with receptor internalization[4][5]. This allows us to accurately determine the inhibition constant ( ) of halostachine benzoate, which literature suggests is approximately 1/120th that of epinephrine[4].

• Functional cAMP Accumulation Assay:

  -ARs are -coupled G-protein coupled receptors (GPCRs) that stimulate adenylyl cyclase to produce cyclic AMP (cAMP). Because halostachine is a partial agonist (demonstrating ~19% of epinephrine's maximal efficacy[4][6]), a highly sensitive functional assay is required. We employ Homogeneous Time-Resolved Fluorescence (HTRF). HTRF is chosen over traditional ELISA because its time-resolved nature and ratiometric emission (665 nm / 620 nm) inherently correct for compound auto-fluorescence and media interference, ensuring high data integrity.

• In Vitro Lipolysis Assay: To translate receptor-level pharmacology into a physiological endpoint relevant to its use as a metabolic stimulant, we measure glycerol release in mature 3T3-L1 adipocytes. Glycerol is the terminal byproduct of triglyceride hydrolysis, providing a direct, stoichiometric readout of lipolysis.

Signaling Pathway & Assay Intervention Points

Figure 1: β2-Adrenergic Receptor signaling and in vitro assay intervention points.

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay ( -AR)

Objective: Determine the binding affinity (

) of halostachine benzoate. Critical Causality: We use a constant concentration of -CGP-12177 near its to ensure assay sensitivity, while titrating the unlabeled halostachine benzoate to displace the radioligand[5].

Step-by-Step Method:

• Membrane Preparation: Harvest HEK293 cells stably expressing the human

  -AR. Homogenize in ice-cold lysis buffer (5 mM Tris-HCl, 2 mM EDTA, pH 7.4) and centrifuge at 40,000 × g for 30 minutes. Resuspend the pellet in assay buffer (50 mM Tris-HCl, 10 mM , pH 7.4).

• Assay Assembly: In a 96-well plate, add 50 µL of

  -CGP-12177 (final concentration 0.5 nM), 50 µL of halostachine benzoate (varying concentrations from to M), and 100 µL of membrane suspension (20 µg protein/well).

• Incubation: Incubate the plate at 25°C for 90 minutes to reach equilibrium.

• Filtration: Terminate the reaction by rapid filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash three times with ice-cold wash buffer.

• Quantification: Add scintillation cocktail to the dried filters and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the

  using non-linear regression (one-site competition model) and convert to using the Cheng-Prusoff equation. Use Epinephrine as a positive control[5].

Protocol 2: HTRF cAMP Accumulation Assay

Objective: Quantify the functional efficacy (

) and potency ( ) of halostachine benzoate. Critical Causality: The addition of IBMX (3-isobutyl-1-methylxanthine) is mandatory. IBMX inhibits phosphodiesterases (PDEs), preventing the degradation of synthesized cAMP and allowing it to accumulate to detectable levels for accurate reading.

Step-by-Step Method:

• Cell Seeding: Harvest HEK293-

  -AR cells and resuspend in stimulation buffer (HBSS supplemented with 5 mM HEPES, 0.1% BSA, and 0.5 mM IBMX, pH 7.4). Seed 1,000 cells/well in a 384-well white microplate (5 µL/well).

• Compound Stimulation: Add 5 µL of halostachine benzoate (serial dilutions) or Epinephrine (full agonist control) to the wells. Include a Forskolin control (10 µM) to determine the absolute maximum adenylyl cyclase activation.

• Incubation: Incubate for 30 minutes at room temperature.

• Detection: Add 5 µL of cAMP-d2 conjugate and 5 µL of anti-cAMP Cryptate (both diluted in lysis buffer).

• Signal Maturation: Incubate for 1 hour at room temperature in the dark.

• Measurement: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar). Calculate the 665/620 nm ratio.

• Data Analysis: Interpolate cAMP concentrations using a standard curve. Express halostachine efficacy as a percentage of the maximal epinephrine response[2][4].

Protocol 3: In Vitro Adipocyte Lipolysis Assay

Objective: Measure physiological lipolysis via glycerol release. Critical Causality: 3T3-L1 fibroblasts must be fully differentiated into mature adipocytes (containing lipid droplets) before the assay. Glycerol is measured instead of free fatty acids (FFAs) because FFAs can be re-esterified by the cell, whereas adipocytes lack glycerol kinase, making glycerol release a unidirectional, cumulative marker of lipolysis.

Step-by-Step Method:

• Differentiation: Culture 3T3-L1 preadipocytes to confluence. Induce differentiation using a cocktail of IBMX, dexamethasone, and insulin for 48 hours, followed by insulin-only media for another 48 hours. Wait 7-10 days until lipid droplets are visible.

• Starvation: Wash cells and incubate in serum-free DMEM for 2 hours to establish a baseline.

• Treatment: Treat cells with halostachine benzoate (1 µM to 100 µM) or Isoproterenol (1 µM, positive control) in Krebs-Ringer Bicarbonate Buffer containing 1% fatty acid-free BSA for 3 hours at 37°C.

• Sample Collection: Collect the assay medium.

• Glycerol Quantification: Transfer 50 µL of the medium to a 96-well plate. Add 100 µL of Free Glycerol Reagent (containing glycerol kinase, glycerol phosphate oxidase, and peroxidase). Incubate for 15 minutes at room temperature.

• Measurement: Read absorbance at 540 nm. Normalize glycerol concentrations to total cellular protein content (via BCA assay).

Quantitative Data Summary

The following table summarizes the expected pharmacological parameters for halostachine benzoate compared to endogenous epinephrine, synthesizing data from competitive binding and functional assays[2][4][5].

Receptor Target	Assay Type	Parameter	Halostachine Benzoate	Epinephrine (Control)
-Adrenergic	Radioligand Binding	(Affinity)	~ 15.0 µM	~ 0.12 µM
-Adrenergic	HTRF cAMP	(Potency)	~ 20.5 µM	~ 0.05 µM
-Adrenergic	HTRF cAMP	(Efficacy)	~ 19% of Epinephrine	100% (Full Agonist)
-Adrenergic	Functional Assay	(Potency)	8.7 µM	0.0065 µM
TAAR1	Functional Assay	(Potency)	74.0 µM	N/A (Phenethylamine: 100%)

Note: Halostachine acts as a partial agonist at the

-AR, yielding significantly lower maximal cAMP accumulation compared to full catecholamine agonists. Its interaction profile highlights its mild sympathomimetic nature.

References

• Wikipedia Contributors. "Halostachine." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Pinckaers N, Blankesteijn WM, Mircheva A, Vrolijk M. "In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements." Nutrients. 2024 May 22;16(11):1567. Available at: [Link]

• Liapakis G, Chan WC, Papadokostaki M, Javitch JA. "Synergistic contributions of the functional groups of epinephrine to its affinity and efficacy at the beta2 adrenergic receptor." Molecular Pharmacology. 2004 May;65(5):1181-90. Available at: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 913, N-Methylphenylethanolamine". PubChem. Available at: [Link]

Sources

• 1. Halostachine - Wikipedia [en.wikipedia.org]
• 2. In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vitro Activation of Human Adrenergic Receptors and Trace Amine-Associated Receptor 1 by Phenethylamine Analogues Present in Food Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Halostachine - Wikipedia [en.wikipedia.org]
• 5. Synergistic contributions of the functional groups of epinephrine to its affinity and efficacy at the beta2 adrenergic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buy (+)-Halostachine | 65058-52-8 [smolecule.com]

Application Note: Enantioselective Synthesis and Isolation of Chiral 2-(Methylamino)-1-phenylethanol Benzoate

Introduction & Scientific Rationale

Chiral 2-(methylamino)-1-phenylethanol, commonly known as Halostachine, is a naturally occurring protoalkaloid and a structural analogue of biogenic amines such as ephedrine and epinephrine[1]. It functions as a partial agonist at β-adrenergic receptors, making its enantiopure synthesis highly relevant for pharmacological profiling, receptor binding assays, and drug development[2].

The synthesis of its benzoate salt, 2-(methylamino)-1-phenylethanol benzoate , is preferred over the free base for several critical reasons. The free base of Halostachine is an oily liquid or low-melting solid that is highly susceptible to atmospheric oxidation and carbon dioxide absorption. Conversion to the benzoate salt yields a highly crystalline, thermodynamically stable compound. This ensures precise gravimetric dosing, improved shelf-life, and consistent bioavailability during in vivo and in vitro studies.

Mechanistic Insights into Asymmetric Hydrogenation

The core challenge in synthesizing enantiopure 2-(methylamino)-1-phenylethanol is the stereoselective reduction of the corresponding α-amino ketone. Traditional methods utilizing stoichiometric chiral reducing agents or classical resolution of racemates (e.g., using di-O-p-toluoyltartaric acid) often suffer from low atom economy, poor scalability, and maximum theoretical yields of only 50%[3].

To bypass these limitations, this protocol employs a highly efficient transition-metal-catalyzed asymmetric hydrogenation. Utilizing chiral RuCl2(diphosphine)(1,2-diamine) complexes—specifically trans-RuCl2[(R)-xylbinap][(R)-daipen]—enables the reduction of α-(N-methyl-N-Boc-amino)acetophenone at remarkably low hydrogen pressures (1–8 atm) with a substrate-to-catalyst (S/C) ratio of up to 2000:1[4].

Causality of N-Boc Protection: The N-Boc protecting group is critical to the success of this reaction. Unprotected amino ketones can strongly coordinate to the ruthenium center, poisoning the catalyst or altering the stereochemical outcome via rigid chelation. The bulky N-Boc group prevents this direct nitrogen-metal coordination, forcing the reaction through a non-chelate mechanism where the enantioface differentiation is dictated purely by the chiral pocket of the diphosphine/diamine ligands[4].

Pharmacological Signaling Pathway

The target compound, (R)-Halostachine benzoate, exerts its biological effects by binding to β-adrenergic receptors. The diagram below illustrates the downstream intracellular signaling cascade triggered by this interaction.

β-adrenergic receptor signaling pathway activated by (R)-Halostachine.

Synthetic Strategy and Workflow

Synthetic workflow for the enantioselective preparation of the target benzoate salt.

Detailed Experimental Protocols

Protocol A: Asymmetric Hydrogenation of α-(N-methyl-N-Boc-amino)acetophenone

Objective: Enantioselective reduction of the protected ketone to the chiral alcohol.

• Preparation: In a rigorously degassed, argon-purged autoclave, dissolve α-(N-methyl-N-Boc-amino)acetophenone (1.0 M) in anhydrous 2-propanol.

• Catalyst Addition: Add the chiral ruthenium catalyst, trans-RuCl2[(R)-xylbinap][(R)-daipen], at a substrate-to-catalyst (S/C) molar ratio of 2000:1.

• Activation: Introduce potassium tert-butoxide (t-C4H9OK) at a 16:1 molar ratio relative to the catalyst to activate the precatalyst.

• Hydrogenation: Pressurize the autoclave with hydrogen gas to 8 atm. Stir the reaction mixture at 25 °C for 4 hours.

• Workup: Vent the hydrogen gas safely. Concentrate the solvent under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (hexane/ethyl acetate) to isolate (R)-N-Boc-2-(methylamino)-1-phenylethanol as a colorless solid.

Protocol B: Deprotection of the N-Boc Intermediate

Objective: Removal of the tert-butoxycarbonyl group to yield the free amine.

• Hydrolysis: Dissolve the purified (R)-N-Boc-2-(methylamino)-1-phenylethanol in a 0.4 M KOH solution in aqueous ethanol (C2H5OH/H2O, 4:1 v/v).

• Heating: Heat the mixture to 80 °C and reflux for 2 hours. Causality Note: Basic hydrolysis is specifically chosen over acidic (HCl/ether) deprotection to prevent potential side reactions such as dehydration or racemization at the benzylic position[4].

• Solvent Removal: Cool the mixture to room temperature and evaporate the ethanol under reduced pressure.

• Extraction: Extract the aqueous residue with dichloromethane (3 x 20 mL).

• Drying: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate to yield the crude (R)-2-(methylamino)-1-phenylethanol (Halostachine) free base.

Protocol C: Salt Formation and Crystallization of the Benzoate

Objective: Formation of the stable, highly crystalline benzoate salt.

• Dissolution: Dissolve the crude (R)-2-(methylamino)-1-phenylethanol free base in a minimal volume of anhydrous diethyl ether at room temperature.

• Acid Preparation: In a separate flask, prepare a stoichiometric solution (1:1 molar ratio) of benzoic acid in anhydrous diethyl ether.

• Precipitation: Dropwise add the benzoic acid solution to the free base solution under continuous stirring. A white precipitate will begin to form immediately.

• Maturation: Stir for an additional 30 minutes at 0 °C to ensure complete precipitation and maximize yield.

• Filtration: Filter the white solid under vacuum and wash with cold diethyl ether.

• Recrystallization: Recrystallize the solid from a mixture of ethanol and ethyl acetate to obtain analytically pure (R)-2-(methylamino)-1-phenylethanol benzoate.

Quantitative Data & Optimization

Table 1: Optimization of Asymmetric Hydrogenation Conditions

Catalyst System	Pressure (atm)	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)
RuCl2[(R)-binap][(R)-daipen]	8	25	12	>99	94
RuCl2[(R)-tolbinap][(R)-daipen]	8	25	8	>99	97
RuCl2[(R)-xylbinap][(R)-daipen]	8	25	4	>99	99.8

| RuCl2[(R)-xylbinap][(R)-daipen] | 1 | 25 | 18 | 98 | 99.1 |

Table 2: Physicochemical Characterization of (R)-2-(Methylamino)-1-phenylethanol Benzoate

Parameter	Value / Description	Analytical Method
Appearance	White crystalline solid	Visual Inspection
Melting Point	142 – 144 °C	Capillary Melting Point Apparatus
Specific Rotation [α]²⁵_D	-45.2° (c 1.0, EtOH)	Polarimetry
Chiral Purity	>99.5% ee	Chiral HPLC (Daicel Chiralcel OD-H)

| Stoichiometry | 1:1 (Base:Acid) | ¹H-NMR Integration (CDCl3) |

References

• Title: Asymmetric Hydrogenation of Amino Ketones Using Chiral RuCl2(diphophine)(1,2-diamine) Complexes Source: Journal of the American Chemical Society URL: 4

• Title: Efficient Preparation of (R)- and (S)-2-Amino-1-phenylethanol Source: Organic Process Research & Development URL: 3

• Title: Rotational Spectrum and Conformational Analysis of N-Methyl-2-Aminoethanol: Insights into the Shape of Adrenergic Neurotransmitters Source: Frontiers in Chemistry (via PMC) URL: 2

• Title: Application Notes and Protocols for the Isolation of Halostachine Stereoisomers Source: Benchchem URL: 1

Sources

• 1. benchchem.com [benchchem.com]
• 2. Rotational Spectrum and Conformational Analysis of N-Methyl-2-Aminoethanol: Insights into the Shape of Adrenergic Neurotransmitters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Improving the Synthetic Yield of 2-(Methylamino)-1-phenylethanol Benzoate

Welcome to the technical support resource for the synthesis of 2-(Methylamino)-1-phenylethanol benzoate. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into overcoming common synthetic challenges. We will move beyond simple procedural lists to explore the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction yields.

The synthesis of this target molecule is fundamentally a two-stage process: first, the formation of the key intermediate, 2-(methylamino)-1-phenylethanol, followed by its esterification with benzoic acid. Each stage presents unique challenges that can significantly impact the overall yield and purity. This guide is structured as a series of troubleshooting questions and answers to directly address the issues you are most likely to encounter.

Section 1: Troubleshooting the Synthesis of 2-(Methylamino)-1-phenylethanol (Precursor Amino Alcohol)

The most common and efficient route to the precursor amino alcohol is the reductive amination of a suitable phenyl-α-hydroxy ketone or a related precursor. A primary challenge in this step is controlling the reaction to prevent the formation of byproducts and ensure high conversion.

Frequently Asked Questions (FAQs)

Q1: My reductive amination yield is consistently low. What are the most critical parameters to investigate?

A1: Low yields in this step typically trace back to three core issues: inefficient imine/iminium ion formation, the choice of reducing agent, and over-alkylation.

• Inefficient Imine Formation (pH Control): The first step of reductive amination is the formation of a Schiff base (imine) or its protonated iminium ion, which is the species that is actually reduced. This formation is highly pH-dependent. An acidic environment (pH 4-6) is generally optimal to catalyze the dehydration step required for imine formation without excessively protonating the starting amine, which would render it non-nucleophilic.

• Choice of Reducing Agent: Not all reducing agents are suitable.

  • Sodium Borohydride (NaBH₄): A strong reductant that can prematurely reduce the starting ketone before it has a chance to form the imine, leading to the formation of a diol byproduct. A stepwise procedure (pre-formation of the imine, followed by reduction) can mitigate this.[1]

  • Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride (NaBH₃CN): These are milder, more selective reducing agents. They are particularly effective for in-situ reductive amination because they preferentially reduce the protonated iminium ion over the ketone, minimizing side reactions.[1] STAB is often preferred due to the toxicity of cyanide byproducts from NaBH₃CN.[1]

• Over-Alkylation: The product, a secondary amine, is often more nucleophilic than the starting methylamine. This can lead to a subsequent reaction with another molecule of the ketone precursor, forming an unwanted tertiary amine.[1] To minimize this, use a significant excess (3-5 equivalents) of methylamine to statistically favor the formation of the desired secondary amine.

Q2: I'm observing a significant amount of a byproduct with a similar polarity to my desired amino alcohol, making purification difficult. What could it be?

A2: This is a classic symptom of diastereomer formation. 2-(Methylamino)-1-phenylethanol has two chiral centers, meaning it can exist as four possible stereoisomers, which are grouped into two pairs of diastereomers: (1R,2S)/(1S,2R) known as the erythro form (ephedrine) and (1R,2R)/(1S,1S) known as the threo form (pseudoephedrine).[2]

Non-stereoselective reducing agents like NaBH₄ will typically produce a mixture of these diastereomers. Their similar structures and polarities make them very difficult to separate by standard column chromatography.

Troubleshooting Strategies:

• Stereoselective Synthesis: If a specific stereoisomer is required, consider starting with an optically active precursor or using a stereoselective reduction method, such as catalytic asymmetric hydrogenation with a chiral catalyst.[3][4]

• Purification via Diastereomeric Salt Formation: You can resolve the mixture by reacting it with a chiral acid (e.g., tartaric acid). The resulting diastereomeric salts will have different solubilities, allowing for separation by fractional crystallization.

Workflow: Troubleshooting Precursor Synthesis

Caption: Troubleshooting workflow for low yield in precursor synthesis.

Section 2: Optimizing the Esterification of 2-(Methylamino)-1-phenylethanol

The second stage, esterification, presents a significant chemoselectivity challenge. The amino alcohol contains two nucleophilic sites: the secondary amine and the secondary alcohol. The amine is inherently more nucleophilic than the alcohol, creating a competition between desired O-acylation (ester formation) and undesired N-acylation (amide formation).

Frequently Asked Questions (FAQs)

Q3: My primary product is the N-benzoylated amide, not the desired O-benzoylated ester. How do I achieve selective O-acylation?

A3: This is the most critical challenge of the synthesis. Direct acylation with benzoyl chloride or standard coupling reagents (like DCC or EDC) in the presence of a base will almost exclusively result in the thermodynamically more stable amide. To favor O-acylation, you must deactivate the amine nucleophile.

• Recommended Method: Fischer Esterification: This is the most direct and effective method for this specific substrate. By reacting the amino alcohol with benzoic acid in a suitable solvent (like toluene) with a strong acid catalyst (e.g., H₂SO₄, p-TsOH), the secondary amine is protonated to form a non-nucleophilic ammonium salt. The acylation then proceeds exclusively at the hydroxyl group.[5] To drive the equilibrium towards the product, water must be removed as it is formed, typically with a Dean-Stark apparatus.

• Protecting Group Strategy (Alternative): If Fischer conditions are not viable, a protection strategy is necessary.

  • Protect the amine (e.g., as a Boc-carbamate).

  • Perform the O-acylation on the protected intermediate using standard methods (e.g., benzoyl chloride and a non-nucleophilic base like pyridine).

  • Deprotect the amine (e.g., with TFA or HCl for a Boc group). This multi-step process is less atom-economical but offers precise control.

Q4: My Fischer esterification stalls at ~60-70% conversion, even with a Dean-Stark trap. How can I drive it to completion?

A4: Equilibrium limitations are inherent to Fischer esterification.[5] If removing water is not sufficient, Le Chatelier's principle provides another lever to pull.

• Increase Reactant Concentration: Use a significant excess of one of the reagents. Since benzoic acid is a solid and can be easily removed via a basic wash during workup, using a 2-3 fold excess of benzoic acid is often the most practical approach to drive the reaction to completion.

• Ensure Anhydrous Conditions: Any moisture in the starting materials or solvent will work against you. Ensure all reagents and the apparatus are thoroughly dried.[6]

Chemical Pathway: The N- vs. O-Acylation Dilemma

Caption: Competing N-acylation and O-acylation pathways.

Section 3: Recommended Experimental Protocols

This section provides a baseline protocol. Optimization of time, temperature, and stoichiometry may be required for your specific setup.

Protocol 1: Synthesis of 2-(Methylamino)-1-phenylethanol via Reductive Amination

• Setup: To a round-bottom flask equipped with a magnetic stirrer, add 2-hydroxy-1-phenylethanone (1.0 eq) and methanol (5 mL per mmol of ketone).

• Amine Addition: Cool the solution to 0 °C in an ice bath. Add an aqueous solution of methylamine (40% w/w, 3.0 eq).

• pH Adjustment: Slowly add glacial acetic acid to adjust the pH of the mixture to ~5.

• Imine Formation: Allow the mixture to stir at room temperature for 1-2 hours to facilitate imine formation.

• Reduction: Cool the mixture back to 0 °C. In a separate flask, dissolve sodium borohydride (NaBH₄, 1.5 eq) in a small amount of cold water and add it dropwise to the reaction mixture over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for an additional 3 hours. Monitor by TLC.

• Workup: Quench the reaction by slowly adding 1 M HCl until gas evolution ceases. Concentrate the mixture under reduced pressure to remove the methanol. Add water and wash with dichloromethane (DCM) to remove non-polar impurities. Basify the aqueous layer to pH >12 with 5 M NaOH and extract the product with DCM (3x).

• Purification: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amino alcohol, which can be used directly or purified further by vacuum distillation.

Protocol 2: Selective O-Esterification (Fischer Esterification)

• Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a magnetic stirrer, combine 2-(methylamino)-1-phenylethanol (1.0 eq), benzoic acid (2.0 eq), and toluene (10 mL per mmol of alcohol).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH, 0.1 eq).

• Azeotropic Distillation: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing until no more water is collected (typically 4-8 hours).

• Workup: Cool the reaction mixture to room temperature. Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ (2x) to remove excess benzoic acid and catalyst, followed by brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the final 2-(Methylamino)-1-phenylethanol benzoate.

Section 4: Data Summary Table

The choice of esterification method has a profound impact on the yield and selectivity. The following table summarizes the expected outcomes.

Method	Reagents	Typical Conditions	Selectivity (O- vs. N-Acylation)	Pros	Cons
Fischer Esterification	Benzoic Acid, H₂SO₄/p-TsOH	Toluene, Reflux, Dean-Stark	Excellent for O-Acylation	High selectivity, one step, inexpensive reagents.	Reversible, requires water removal, high temperatures.
Acyl Chloride	Benzoyl Chloride, Pyridine/Et₃N	DCM, 0 °C to RT	Poor (Favors N-Acylation)	Fast, high yielding (for amides).	Poor selectivity for the desired ester.
Carbodiimide Coupling	Benzoic Acid, EDC/DCC, DMAP	DCM, 0 °C to RT	Poor (Favors N-Acylation)	Mild conditions.	Poor selectivity, purification from urea byproduct.
Protection-Acylation-Deprotection	Boc₂O; then Benzoyl Chloride; then TFA	Multi-step	Excellent for O-Acylation	High control and purity.	Multi-step, lower overall yield, higher cost.

References

• (2026, February 27). Synthesis of methyl 2-((2-(cyclohexylamino)-2-oxo-1-phenylethyl)amino)
• ChemSynthesis. (2025, May 20). 2-methylamino-1-phenylethanol.
• National Center for Biotechnology Inform
• (n.d.). Process for the preparation of phenylethanol amines.
• Ferreira, et al. (2024, December 5). Biotechnological 2-Phenylethanol Production: Recent Developments. MDPI.
• SVAK Lifesciences. (n.d.). 2-(Methylamino)-1-phenylethanol.
• BenchChem. (n.d.).
• (n.d.). Method for extracting 2-phenylethanol.
• (n.d.). Processes for producing optically active 2-amino-1-phenylethanol derivatives.
• Organic Chemistry Portal. (n.d.).
• (n.d.). Process for the preparation of optically active 2-amino-1-phenylethanols.
• Leszczak, J. P., & Tran-Minh, C. (1998). Optimized enzymatic synthesis of methyl benzoate in organic medium. Operating conditions and impact of different factors on kinetics. Biotechnology and Bioengineering, 60(3), 356-361.
• Li, et al. (2021). Production and purification of 2-phenylethanol by Saccharomyces cerevisiae using tobacco waste extract as a substrate. Letters in Applied Microbiology, 73(6), 725-732.
• BenchChem. (n.d.). Common side reactions in the synthesis of substituted phenylethylamines.
• O'Driscoll, A. (n.d.). The Synthesis and Pharmacology of Ephedrine Analogues. DORAS | DCU Research Repository.
• Master Organic Chemistry. (2022, November 16).
• ECHA. (2020, May 26). 1-phenylethanol.
• Semantic Scholar. (n.d.). Synthesis of methyl 2-((2-(cyclohexylamino)-2-oxo-1-phenylethyl) amino)
• Organic Chemistry Portal. (n.d.).
• Martínez-Avila, et al. (2022, January 19). Optimization of 2-Phenylethanol Production from Sweet Whey Fermentation Using Kluyveromyces marxianus. MDPI.
• (n.d.). Ephedrine and pseudoephedrine precursors.
• Semantic Scholar. (n.d.). Direct Catalytic Synthesis of Unprotected 2-Amino-1-Phenylethanols from Alkenes by Using Iron(II) Phthalocyanine.
• Morris, et al. (2018). Biosynthesis of Diverse Ephedra-Type Alkaloids via a Newly Identified Enzymatic Cascade. ACS Central Science, 4(10), 1343-1351.
• BenchChem. (n.d.).
• Cordero-Soto, et al. (2021). Intensification of 2-phenylethanol production using an aerated system assisted by a membrane-based solvent extraction technique. Revista Mexicana de Ingeniería Química, 20(2), 739-750.
• ResearchGate. (n.d.). A Comprehensive Review of Ephedrine Analogues: Varieties, Abuse and Synthesis Methodologies.
• Wiebe, et al. (2022). Quantifying Reductive Amination in Nonenzymatic Amino Acid Synthesis.
• (n.d.). Processes for producing optically active 2-amino-1-phenylethanol derivatives.
• Frontiers. (n.d.). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols.
• Pearson+. (n.d.). Using an alcohol for one method and an alkyl halide for the other....
• Scribd. (n.d.). Confirming Ephedrine Synthesis Methods.
• University of Rochester. (n.d.). Troubleshooting: How to Improve Yield.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. doras.dcu.ie [doras.dcu.ie]
• 3. WO2008077560A1 - Process for the preparation of optically active 2-amino-1-phenylethanols - Google Patents [patents.google.com]
• 4. US4277420A - Ephedrine and pseudoephedrine precursors - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Troubleshooting [chem.rochester.edu]

Technical Support Center: HPLC Troubleshooting for 2-(Methylamino)-1-phenylethanol Benzoate

Executive Summary

This guide addresses peak tailing issues specifically for 2-(Methylamino)-1-phenylethanol benzoate (also known as Halostachine benzoate).

The Chemical Challenge: This molecule is a secondary amine with a pKa of approximately 9.5 . In typical Reversed-Phase (RP) HPLC conditions (pH 3–7), the amine moiety is fully protonated (

). The tailing is rarely due to the benzoate counter-ion (which elutes early as benzoic acid or benzoate depending on pH) but is caused by the cation-exchange interaction between the positively charged amine and residual ionized silanols ( ) on the silica column surface.

Part 1: The Mechanistic Diagnostic (The "Why")

Q: Why does my peak look like a shark fin (Tailing Factor > 2.0)?

A: You are likely witnessing "The Silanol Trap." While the hydrophobic phenyl ring interacts with the C18 ligands as intended, the protonated nitrogen interacts electrostatically with residual silanols on the silica surface. This secondary interaction is slower than the hydrophobic partition, causing the "tail" as molecules struggle to detach from the silica surface.

The Mechanism:

• Main Retention: Hydrophobic interaction (Phenyl ring

  C18 chain).

• Secondary Retention (Tailing): Ionic interaction (Amine

  Silanol ).

Figure 1: Mechanism of amine peak tailing due to cation exchange with ionized silanols.

Part 2: Mobile Phase Engineering

Q: What is the optimal pH to stop the tailing?

A: You must operate at a pH where either the silanols are neutral or the amine is neutral. You cannot be in the middle.

Strategy A: Low pH Suppression (Recommended)

At pH < 3.0 , surface silanols are protonated (

) and neutral. They cannot bind the amine cation.

• Protocol: Use 20-25 mM Phosphate or Formate buffer adjusted to pH 2.5 .

• Why: This is the most robust method for silica-based columns.

Strategy B: High pH Suppression (Advanced)

At pH > 10.5 , the amine is deprotonated (

) and neutral.

• Protocol: Use 10 mM Ammonium Hydroxide or Ammonium Bicarbonate at pH 10.5 .

• Warning: You MUST use a hybrid column (e.g., Waters XBridge, Phenomenex Gemini) resistant to high pH. Standard silica dissolves above pH 8.0.

Buffer Selection Guide:

Strategy	Buffer System	Target pH	Pros	Cons
Suppression	Potassium Phosphate	2.3 – 2.8	Excellent peak shape; UV transparent.	Non-volatile (No LC-MS).
LC-MS Friendly	Ammonium Formate	2.8 – 3.0	Good shape; Volatile.	Higher pH than phosphate (slight tailing risk).
High pH	Ammonium Hydroxide	10.0 – 11.0	Sharp peaks; Alternative selectivity.	Requires Hybrid Silica columns.

Q: Should I add Triethylamine (TEA)?

A: Only if you are using an older "Type A" or standard silica column. TEA acts as a "sacrificial base."[1] It saturates the silanol sites so your drug molecule doesn't have to.

• Concentration: 5 – 10 mM (approx. 0.1% v/v).

• Critical Step: Add TEA to the aqueous buffer before adjusting the pH. TEA is basic; if you add it after, your pH will shift drastically.

Part 3: Stationary Phase Selection

Q: I changed the pH, but it still tails. Is my column the problem?

A: Likely. Not all C18 columns are created equal.[2] For secondary amines, you need "Base Deactivated" (BDS) or "End-capped" columns.

The Decision Matrix:

Figure 2: Column selection hierarchy for basic analytes.

Recommended Columns for 2-(Methylamino)-1-phenylethanol:

• Hybrid C18: (e.g., Waters XBridge BEH C18, Phenomenex Gemini NX). Allows High pH.

• Charged Surface Hybrid (CSH): (e.g., Waters CSH C18). Surface is slightly positively charged to repel the protonated amine.

• Polar Embedded: (e.g., Agilent Zorbax Bonus-RP, Waters SymmetryShield). Water layer shields silanols.

Part 4: Physical vs. Chemical Tailing

Q: How do I know if it's the chemistry or just a bad injection?

A: Perform the "Diluent Mismatch Test." 2-(Methylamino)-1-phenylethanol benzoate is a salt. If you dissolve it in 100% Methanol but your mobile phase is 90% Water, the drug may precipitate momentarily or travel faster than the mobile phase upon injection, causing "fronting" or "distorted tailing."

Troubleshooting Protocol:

• Prepare Sample: Dissolve the sample in the mobile phase (or as close to it as solubility permits).

• Inject: If the peak becomes symmetrical, the issue was physical (solvent mismatch). If it still tails, the issue is chemical (silanol interaction).[3][4][5]

References

• McCalley, D. V. (2023). "Troubleshooting Peak Shape Problems in HPLC." Chemical Communications, 59, 7887–7899.[6]

• Stoll, D. R. (2021). "The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing." LCGC North America, 39, 353–362.[6]

• Chrom Tech. (2025).[7] "What Causes Peak Tailing in HPLC?" Chrom Tech Technical Guides.

• Phenomenex. (2025).[4] "How to Reduce Peak Tailing in HPLC?" Phenomenex Blog.

• Welch Materials. (2025). "Triethylamine as a Mobile Phase Additive: What Does It Do?" Welch Materials Technical Articles.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. welch-us.com [welch-us.com]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. waters.com [waters.com]
• 7. chromtech.com [chromtech.com]

Technical Support Center: Identification and Troubleshooting of Degradation Products in 2-(Methylamino)-1-phenylethanol Benzoate Samples

Prepared by: Senior Application Scientist, Pharmaceutical Analysis Division

Welcome to the technical support guide for the analysis of 2-(Methylamino)-1-phenylethanol benzoate. This document is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth troubleshooting advice, validated experimental protocols, and answers to frequently asked questions (FAQs) to guide you through the process of identifying potential degradation products in your samples.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability and degradation of 2-(Methylamino)-1-phenylethanol.

Q1: What are the most probable degradation pathways for 2-(Methylamino)-1-phenylethanol?

A1: Based on its chemical structure—a secondary amine and a secondary alcohol on an ethyl chain attached to a benzene ring—2-(Methylamino)-1-phenylethanol is susceptible to specific types of degradation. While compound-specific data requires experimental verification, the primary anticipated pathways are oxidation and dehydration.

• Oxidative Degradation: The secondary alcohol and the benzylic position are prone to oxidation. This can lead to the formation of a ketone (2-(Methylamino)-1-phenyl-1-ethanone). The secondary amine could also be oxidized, though this is often a less favored pathway. Oxidative stress, such as exposure to peroxides or atmospheric oxygen, can accelerate this process.

• Dehydration: Under acidic or thermal stress, the secondary alcohol can be eliminated via a dehydration reaction, forming a double bond and resulting in an enamine or related unsaturated species.

• N-demethylation: The methyl group on the nitrogen atom can be cleaved under certain oxidative conditions, leading to the formation of the primary amine analogue, 2-Amino-1-phenylethanol.

Below is a diagram illustrating these potential degradation routes.

Caption: Hypothesized degradation pathways for 2-(Methylamino)-1-phenylethanol.

Q2: Does the benzoate counter-ion influence degradation?

A2: Yes, indirectly. While the benzoate ion itself is stable, as the salt of a weak acid (benzoic acid) and a weak base (2-(Methylamino)-1-phenylethanol), it will establish a specific pH when dissolved in a solution. This solution pH can significantly influence the rates of acid- or base-catalyzed degradation pathways, such as hydrolysis or dehydration. It is crucial to measure and report the pH of your sample solutions during stability studies.

Q3: How can I prevent unintended degradation of my samples during storage and preparation?

A3: Proper sample handling is critical. To minimize artifactual degradation:

• Storage: Store samples protected from light (in amber vials) and at reduced temperatures (e.g., 2-8 °C or -20 °C), especially for long-term storage. An inert atmosphere (e.g., nitrogen or argon) can prevent oxidation.

• Sample Preparation: Prepare solutions fresh for analysis whenever possible. Use high-purity solvents and avoid sources of contamination like peroxides, which can be present in aged ethers (e.g., THF, Dioxane). Keep solution temperatures low if the compound shows thermal lability.

Part 2: Troubleshooting Guide & Experimental Protocols

This section provides a structured approach to identifying unknown peaks in your analytical runs and confirming if they are degradation products.

Issue: I see new or growing peaks in the chromatogram of my stability sample. How do I proceed?

This is a classic analytical challenge. A systematic approach combining forced degradation and mass spectrometry is the industry-standard method for identifying unknown impurities.

Caption: Systematic workflow for the identification of unknown degradation products.

Protocol 1: Forced Degradation (Stress Testing)

Forced degradation studies intentionally stress a drug substance to generate degradation products, which helps in developing stability-indicating analytical methods. The goal is to achieve 5-20% degradation of the parent compound.

Objective: To generate degradation products under controlled conditions to facilitate their identification and develop a stability-indicating analytical method.

Materials:

• 2-(Methylamino)-1-phenylethanol benzoate

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% solution

• High-purity water and Methanol/Acetonitrile (HPLC grade)

• Class A volumetric flasks, pipettes

• pH meter, heating block/water bath, photostability chamber

Procedure:

• Prepare Stock Solution: Prepare a stock solution of the sample at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 Methanol:Water).

• Set Up Stress Conditions: For each condition, prepare a sample and a corresponding blank (containing everything except the active compound).

Stress Condition	Procedure	Recommended Timepoints	Neutralization Step (before analysis)
Acid Hydrolysis	Mix 1 mL of stock with 1 mL of 0.1 M HCl. Heat at 60 °C.	2, 6, 24 hours	Add 1 mL of 0.1 M NaOH.
Base Hydrolysis	Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Heat at 60 °C.	2, 6, 24 hours	Add 1 mL of 0.1 M HCl.
Oxidation	Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temp.	2, 6, 24 hours	No neutralization needed.
Thermal	Keep a solid sample and a solution sample at 80 °C.	1, 3, 7 days	N/A
Photolytic	Expose solid and solution samples to light in a photostability chamber (ICH Q1B guidelines: overall illumination ≥ 1.2 million lux hours, integrated near UV energy ≥ 200 watt hours/square meter).	N/A (test after full exposure)	N/A

• Analysis: At each timepoint, withdraw an aliquot, neutralize if necessary, and dilute to the target concentration for HPLC analysis. Analyze alongside an unstressed control sample.

Protocol 2: Stability-Indicating HPLC-MS Method Development

Objective: To develop a chromatographic method that separates the parent peak from all generated degradation products and allows for their characterization by mass spectrometry.

Starting HPLC-MS Parameters:

Parameter	Recommended Condition	Rationale / Notes
Column	C18, 2.1 x 100 mm, 1.8 µm	A C18 column is a good starting point for moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for good electrospray ionization (ESI) in positive mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile often provides better peak shape than methanol.
Gradient	5% to 95% B over 15 minutes	A broad gradient helps to elute all potential degradants with varying polarities.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	30 °C	Provides good reproducibility.
UV Detection	Diode Array Detector (DAD)	Collects spectra across all wavelengths to check for peak purity.
MS Ionization	Electrospray Ionization (ESI), Positive Mode	The secondary amine is readily protonated.
MS Scan Range	m/z 50 - 500	Covers the mass of the parent compound and most likely degradants.

Method Optimization:

• If peaks are co-eluting, adjust the gradient slope or change the organic modifier (e.g., to methanol) or pH of the mobile phase.

• The goal is to achieve baseline separation (Resolution > 1.5) for all significant peaks.

Troubleshooting: How do I interpret MS/MS data to identify a degradant?

A: Once you have isolated a degradation product chromatographically, you can use MS/MS to fragment the molecule and gain structural information.

Step-by-Step Interpretation:

• Determine the Mass Shift: Compare the accurate mass of the degradant with the parent compound. This mass difference is your primary clue.

  • -18 Da: Suggests dehydration (loss of H₂O).

  • -2 Da: Suggests oxidation (e.g., alcohol to ketone).

  • +16 Da: Suggests oxidation (addition of an oxygen atom, e.g., N-oxide).

  • -14 Da: Suggests N-demethylation (loss of CH₂).

• Analyze the Fragmentation Pattern: Compare the MS/MS fragments of the degradant with those of the parent compound.

  • Conserved Fragments: Fragments that are present in both the parent and the degradant indicate which parts of the molecule are unchanged.

  • Shifted Fragments: A fragment that appears at a different m/z can pinpoint the location of the modification. For example, if a fragment corresponding to the benzyl portion of the molecule is unchanged, but another fragment containing the amino-alcohol side chain has shifted by -2 Da, this strongly suggests the oxidation occurred on the side chain.

• Propose a Structure: Combine the mass shift information with the fragmentation data and known chemical degradation pathways to propose a likely structure for the impurity.

This systematic approach, grounded in established regulatory and scientific principles, provides a robust framework for identifying and troubleshooting degradation products in your 2-(Methylamino)-1-phenylethanol benzoate samples.

References

• Waterman, K. C., & Adami, R. C. (2005). Accelerated aging: prediction of chemical stability of pharmaceuticals. International journal of pharmaceutics, 293(1-2), 101–125. Available at: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2003). ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. Available at: [Link]

• Alsante, K. M., Ando, A., Brown, R., Ensing, J., Hata, T., Highuchi, T., & Kegang, W. (2007). The role of degradant profiling in active pharmaceutical ingredients and drug products. Advanced drug delivery reviews, 59(1), 29–37. Available at: [Link]

• Ngwa, G. (2010). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Drug Delivery & Therapeutics, 1(1). Available at: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products. Available at: [Link]

Technical Support Center: Minimizing Matrix Effects in the LC-MS Analysis of 2-(Methylamino)-1-phenylethanol Benzoate

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantitative analysis of 2-(methylamino)-1-phenylethanol benzoate. As a polar sympathomimetic amine, this analyte is frequently analyzed in complex biological matrices such as plasma, serum, and urine. These matrices are rich in endogenous components like phospholipids, salts, and proteins, which can significantly interfere with the ionization process in the mass spectrometer, a phenomenon known as the "matrix effect."[1][2]

This guide provides a structured, in-depth approach to diagnosing, troubleshooting, and ultimately minimizing these effects to ensure the development of robust, accurate, and reproducible analytical methods. We will move beyond simple procedural lists to explain the underlying scientific principles, empowering you to make informed decisions in your method development.

Section 1: Frequently Asked Questions (FAQs) - Your First Line of Defense

This section addresses the most common initial questions regarding matrix effects, providing a foundational understanding before diving into advanced troubleshooting.

Q1: What are matrix effects, and why are they a particular concern for my 2-(methylamino)-1-phenylethanol benzoate analysis?

A1: The "matrix" refers to all components in your sample other than the analyte of interest. Matrix effects occur when these co-eluting components alter the ionization efficiency of your target analyte, 2-(methylamino)-1-phenylethanol, in the mass spectrometer's ion source.[3][4] This can lead to:

• Ion Suppression: A decrease in analyte signal, which is the most common effect.[1] This happens when matrix components outcompete your analyte for the limited charge available during the electrospray ionization (ESI) process, a technique highly susceptible to this issue.[1][2][5]

• Ion Enhancement: An increase in analyte signal, which is less common but can also lead to inaccurate results.[3]

For a polar, basic compound like 2-(methylamino)-1-phenylethanol, these effects are especially problematic in reversed-phase chromatography, where it may elute early with other highly polar matrix components (like salts), or in the "phospholipid zone" of the chromatogram, leading to significant and variable suppression.[6]

Q2: What are the typical signs that matrix effects may be impacting my assay?

A2: The indicators of matrix effects can range from subtle to severe. Key signs to watch for include:

• Poor reproducibility of quality control (QC) samples, especially between different biological lots.[7]

• Inaccurate quantification , where spike-and-recovery experiments yield results significantly different from 100%.

• Non-linear calibration curves , particularly if using standards prepared in a neat solvent.[7]

• A gradual or sudden decrease in assay sensitivity (poor signal-to-noise) over the course of an analytical run.[8]

• Inconsistent peak areas or retention times for your analyte when analyzing different samples.[4]

Q3: How can I definitively confirm that matrix effects are the root cause of my analytical issues?

A3: Visual indicators are suggestive, but a definitive diagnosis requires specific experiments. The two industry-standard methods are:

• Post-Column Infusion (Qualitative): This experiment identifies the specific retention time windows where ion suppression or enhancement occurs. It provides a visual map of your chromatogram's "danger zones."[7][9][10]

• Post-Extraction Spike (Quantitative): This method provides a numerical value for the extent of matrix effects (known as the Matrix Factor). It directly compares the analyte's response in a clean solvent versus its response when spiked into an extracted blank matrix sample.[1][3][11][12]

Detailed protocols for both diagnostic tests are provided in the following section.

Section 2: Diagnostic Protocols - Identifying and Quantifying the Problem

Before you can solve a problem, you must understand it. These protocols are essential for visualizing and measuring the impact of your sample matrix.

Protocol 1: Qualitative Assessment via Post-Column Infusion

This protocol helps you visualize regions of ion suppression or enhancement in your chromatographic run.

Objective: To identify retention times where co-eluting matrix components affect the analyte signal.

Step-by-Step Methodology:

• System Setup: Configure your LC-MS system as you would for your analysis. Using a T-connector, introduce a constant flow of a standard solution of 2-(methylamino)-1-phenylethanol (e.g., at a mid-range concentration) into the LC flow path between the analytical column and the mass spectrometer's ion source.

• Signal Stabilization: Begin the infusion. Allow the analyte signal to stabilize, which will create a high, flat baseline in your mass chromatogram.

• Injection: Inject a blank matrix sample that has been processed through your entire sample preparation procedure.

• Data Analysis: Monitor the baseline of the infused analyte.

  • A dip or drop in the baseline indicates a region of ion suppression .

  • A rise in the baseline indicates a region of ion enhancement .

  • By overlaying this data with a chromatogram of your analyte, you can see if it elutes within a zone of suppression.[10]

Caption: Workflow for the Post-Column Infusion experiment.

Protocol 2: Quantitative Assessment via Post-Extraction Spike

This protocol calculates the Matrix Factor (MF) to quantify the degree of signal suppression or enhancement.

Objective: To obtain a numerical value representing the impact of the matrix on the analyte signal.

Step-by-Step Methodology:

• Prepare Sample Sets:

  • Set A (Neat Solution): Prepare a standard of 2-(methylamino)-1-phenylethanol in the final reconstitution solvent at a known concentration (e.g., low and high QC levels).

  • Set B (Post-Extraction Spike): Take at least 6 different lots of blank biological matrix. Process them using your established sample preparation protocol. In the final step, spike the extracted matrix with the analyte to the same final concentration as in Set A.[7]

• Analysis: Inject both sets of samples into the LC-MS system and record the peak areas.

• Calculation: Calculate the Matrix Factor (MF) using the following formula:

  • MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

• Interpretation:

  • MF = 1: No matrix effect.

  • MF < 1: Ion suppression (e.g., MF = 0.4 indicates 60% signal suppression).

  • MF > 1: Ion enhancement.

  • Ideally, the MF should be between 0.8 and 1.2 for a robust method.[3]

Section 3: Troubleshooting Guide - A Problem/Solution Approach

Once you have diagnosed the presence of matrix effects, use this guide to address specific issues.

Issue 1: Inconsistent Results & Poor Reproducibility Across Samples

• Probable Cause: High variability in the composition of the biological matrix between different subjects or lots, leading to inconsistent levels of ion suppression.

• Solution A (Gold Standard): Use a Stable Isotope-Labeled Internal Standard (SIL-IS):

  • Why it Works: A SIL-IS is a version of your analyte where some atoms (e.g., hydrogen, carbon) are replaced with heavier isotopes (e.g., ²H, ¹³C). It is chemically identical to the analyte, meaning it co-elutes and experiences the exact same degree of ion suppression or enhancement.[9][13] By monitoring the peak area ratio of the analyte to the SIL-IS, the variability is normalized, leading to highly accurate and precise quantification. This is the most effective way to compensate for matrix effects.

• Solution B: Improve Sample Preparation Rigor:

  • Why it Works: Even with a SIL-IS, severe matrix effects can suppress the signal of both the analyte and the internal standard below the limit of quantification. A more robust and consistent sample preparation method, such as Solid-Phase Extraction (SPE), removes a greater degree of interfering components, reducing the overall matrix load and variability.[9][14]

Issue 2: Low Analyte Signal & Poor Sensitivity

• Probable Cause: Severe and consistent ion suppression, likely due to co-elution with a major matrix component like phospholipids.

• Solution A: Enhance Sample Preparation (The Cleanup Ladder):

  • Why it Works: The most direct way to reduce suppression is to remove the interfering components before analysis.[1] Consider moving up the "cleanup ladder":

    • Protein Precipitation (PPT): Quick and easy but offers minimal cleanup, often leaving phospholipids and salts that cause significant suppression.[9][14]

    • Liquid-Liquid Extraction (LLE): More effective than PPT at removing highly polar salts and some lipids. The selectivity can be tuned by adjusting the pH and the choice of organic solvent.[1][14]

    • Solid-Phase Extraction (SPE): The most powerful technique. For a basic amine like 2-(methylamino)-1-phenylethanol, a mixed-mode weak cation exchange (WCX) sorbent can provide excellent retention of the analyte while allowing for rigorous washing steps to remove neutral and acidic interferences.[15] Specialized phospholipid removal plates (e.g., HybridSPE) can also be highly effective.[16][17]

• Solution B: Optimize Chromatography to Escape Suppression Zones:

  • Why it Works: If your analyte elutes in a suppression zone (identified via post-column infusion), altering the chromatography can move it to a cleaner region of the chromatogram.

    • Use UPLC/UHPLC: The higher peak capacity and sharper peaks of ultra-high performance liquid chromatography reduce the window for co-elution.[18]

    • Switch Column Chemistry: For a polar compound, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an excellent alternative to reversed-phase. HILIC retains polar compounds more strongly, moving them away from the early-eluting salts and other polar interferences that often cause suppression at the start of a reversed-phase gradient.[15][19]

• Solution C: Consider an Alternative Ionization Source:

  • Why it Works: Atmospheric Pressure Chemical Ionization (APCI) is a gas-phase ionization technique and is generally less susceptible to matrix effects from non-volatile components like salts and phospholipids compared to the liquid-phase ESI process.[2][20] If your analyte is thermally stable and has sufficient volatility, switching to APCI could significantly reduce suppression, though it may come with a trade-off in overall sensitivity.

Issue 3: Non-Linearity in Calibration Curve

• Probable Cause: Concentration-dependent matrix effects, where the degree of suppression changes as the concentration of the analyte (and any co-eluting interferences from the standard) changes.

• Solution A: Use Matrix-Matched Calibrators:

  • Why it Works: Preparing your calibration standards in the same blank biological matrix as your samples ensures that the calibrators and the unknown samples experience the same degree of matrix effect.[5] This approach corrects for consistent suppression, resulting in a more linear and accurate calibration curve.

• Solution B: Strategic Sample Dilution:

  • Why it Works: Diluting the sample with the mobile phase or a clean solvent reduces the concentration of both the analyte and the interfering matrix components.[11][13][18] This can often mitigate the matrix effect to a point where it becomes negligible. This strategy is only viable if the resulting analyte concentration remains well above the method's limit of quantification.

Section 4: Strategic Workflow for Method Development

A reactive approach to troubleshooting can be time-consuming. A proactive strategy integrated into your method development is far more efficient. The following workflow provides a logical path from method conception to a robust, validated assay.

Caption: Decision tree for proactively addressing matrix effects during method development.

Section 5: Data Summary

To provide a practical perspective, the following table summarizes the typical performance of different sample preparation techniques for small polar amines in plasma, illustrating the trade-off between speed and cleanliness.

Sample Preparation Method	Typical Recovery (%)	Typical Matrix Effect (%)*	Throughput	Cost per Sample	Key Advantage	Key Disadvantage
Protein Precipitation (PPT)	90-105%	40-70% Suppression	High	Low	Speed and Simplicity	High Matrix Effects
Liquid-Liquid Extraction (LLE)	70-95%	20-50% Suppression	Medium	Low	Good removal of salts	Can be difficult to automate
Solid-Phase Extraction (SPE)	85-105%	0-20% Suppression	Medium-High	High	Highest Selectivity & Cleanup	Requires method development

*Matrix Effect (%) is calculated as (1 - MF) x 100. These values are illustrative and must be determined experimentally for each specific assay.

Section 6: References

• MilliporeSigma. (n.d.). Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Retrieved from

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. University of Paris-Saclay. Retrieved from

• Rizk, M., Belal, F., & El-Behairy, M. (2022, April 15). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Retrieved from

• Rocca, M., et al. (n.d.). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC. Retrieved from

• (n.d.). LC-MS Sample Preparation: Techniques & Challenges. Retrieved from

• (n.d.). Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Retrieved from

• (2016, May 31). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. Retrieved from

• (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc. Retrieved from

• (2020, November 12). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Retrieved from

• (2026, February 18). Matrix Effects: Causes and Solutions in Analysis. Phenomenex. Retrieved from

• (2025, January 07). How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Drawell. Retrieved from

• (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. Retrieved from

• (2025, September 19). How HPLC-MS Minimizes Ion Suppression Across Complex Matrices?. Patsnap Eureka. Retrieved from

• (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. Retrieved from

• Li, W., et al. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC - NIH. Retrieved from

• (n.d.). Technical Support Center: Troubleshooting Matrix Effects in LC-MS/MS Analysis of Vellosimine. Benchchem. Retrieved from

• (n.d.). Ion Suppression in LC–MS–MS Analysis. Scribd. Retrieved from

• (n.d.). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. ResearchGate. Retrieved from

• (2020, November 12). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC International. Retrieved from

• (2025, May 06). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Retrieved from

• (2026, February 17). How to Assess Potential Matrix Effects for LC-ESI-MS Trace Analysis. LCGC International. Retrieved from

• (2014, August 26). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. Retrieved from

• (2025, May 20). 2-methylamino-1-phenylethanol - 68579-60-2, C9H13NO, density, melting point, boiling point, structural formula, synthesis. ChemSynthesis. Retrieved from

• (n.d.). 2-(Methylamino)-1-phenylethanol. CAS Common Chemistry. Retrieved from

• (n.d.). 5.4 Quantitative estimation of matrix effect, recovery and process efficiency. Sisu@UT. Retrieved from

• (n.d.). 2-methylamino-1-phenylethanol. Stenutz. Retrieved from

• (n.d.). 2-(Methylamino)-1-phenylethanone. PubChem. Retrieved from

• (2015, August 1). Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. myadlm.org. Retrieved from

• Danaceau, J. P., Chambers, E. E., & Fountain, K. J. (n.d.). Rapid and Simultaneous Analysis of Plasma Catecholamines and Metanephrines Using Mixed-Mode SPE and Hydrophilic Interaction Chromatography (HILIC) for Clinical Research. Waters Corporation. Retrieved from

• (n.d.). (1S)-2-(Methylamino)-1-phenylethanol | C9H13NO | MD Topology | NMR | X-Ray. Retrieved from

• (n.d.). SYMPATHOMIMETIC AMINES IN BLOOD, PLASMA/SERUM, AND URINE BY LC-MS/MS OR GC-MS CLEAN SCREEN DAU EXTRACTION COLUMN. Retrieved from

• de Jong, W. H. A., et al. (2020, June 2). In Matrix Derivatization Combined with LC-MS/MS Results in Ultrasensitive Quantification of Plasma Free Metanephrines and Catecholamines. Analytical Chemistry - ACS Publications. Retrieved from

• (n.d.). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC. Retrieved from

• (n.d.). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved from

• Imrie, G. A., Lough, W. J., & Noctor, T. A. G. (n.d.). Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems. Chromatography Today. Retrieved from

• (2011, January 15). Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. PubMed. Retrieved from

• (2025, December 02). Advances, Challenges, and Practical Solutions in HPLC and LC–MS Method Development for Pharmaceutical and Biological Samples. Analytical and Bioanalytical Chemistry Research. Retrieved from

• (n.d.). 2-methylamino-1-phenyl-ethanol, compound with benzoic acid. Sigma-Aldrich. Retrieved from

• (n.d.). Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method. Shimadzu. Retrieved from

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. eijppr.com [eijppr.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. zefsci.com [zefsci.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. scribd.com [scribd.com]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. opentrons.com [opentrons.com]
• 15. lcms.cz [lcms.cz]
• 16. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 17. bioanalysis-zone.com [bioanalysis-zone.com]
• 18. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 19. How HPLC-MS Minimizes Ion Suppression Across Complex Matrices? [eureka.patsnap.com]
• 20. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Purification Strategies for 2-(Methylamino)-1-phenylethanol Benzoate

Content ID: TS-PUR-042 Applicable Compounds: 2-(Methylamino)-1-phenylethanol (Base), Benzoic Acid, 2-(Methylamino)-1-phenylethanol Benzoate (Salt). Target Audience: Process Chemists, Formulation Scientists.

Introduction: The Thermodynamics of Salt Purification

In the synthesis of 2-(Methylamino)-1-phenylethanol benzoate , you are driving an acid-base neutralization between a secondary amine (

) and a carboxylic acid ( ). While the reaction kinetics are fast, the challenge lies in stoichiometric imbalance .

Unlike covalent bond formation where TLC spots are distinct, salt formation often results in a "sticky" lattice where unreacted precursors (free base or free acid) become trapped within the crystal structure of the product.

This guide moves beyond simple "recrystallization" and focuses on Differential Solvation —a self-validating method to remove precursors based on their opposing solubility profiles.

Module 1: Solubility Mapping (The Core Logic)

To design a purification protocol, we must exploit the polarity inversion between the precursors and the product. The precursors are organic-soluble; the product is ionic.

Compound	Water Solubility	Ethanol (Hot)	Diethyl Ether / Toluene	Nature
2-(Methylamino)-1-phenylethanol (Precursor A)	Moderate	High	High	Lipophilic Base
Benzoic Acid (Precursor B)	Low (Cold)	High	High	Lipophilic Acid
Target Benzoate Salt (Product)	High	High	Insoluble	Hydrophilic Ionic Solid

The Strategy:

• Excess Benzoic Acid Removal: Exploit its high solubility in non-polar solvents (Ether/Toluene) where the salt is insoluble.

• Excess Amine Removal: Exploit its solubility in cold alcohols or ether; however, recrystallization is often required to break the lattice.

Module 2: Diagnostic Workflow

Use this decision tree to determine the correct purification path for your crude material.

Figure 1: Diagnostic logic for identifying and removing specific impurities based on physical state and melting point depression.

Module 3: Troubleshooting Protocols

Protocol A: Removing Unreacted Benzoic Acid (The "Trituration" Method)

Issue: The product has a depressed melting point and smells faintly acrid. Mechanism: Benzoic acid is highly soluble in diethyl ether or toluene. The benzoate salt is thermodynamically stable as a solid in these solvents.

Step-by-Step:

• Dry the Crude: Ensure the crude solid is completely dry. Water content will cause the salt to dissolve during the wash, lowering yield.

• Slurry Formation: Place the crude solid in a flask. Add Diethyl Ether (or a 50:50 Hexane/Toluene mix) at a ratio of 5 mL solvent per 1 g of solid.

• Agitation: Stir vigorously at room temperature for 15–20 minutes. You are mechanically breaking surface occlusions.

  • Note: Do not heat. Heating increases the solubility of the salt, leading to loss.

• Filtration: Filter under vacuum (Buchner funnel).

• Displacement Wash: Wash the filter cake with a small volume of fresh, cold ether.

• Validation: The filtrate (liquid) contains the benzoic acid.[1] Evaporate a small sample of the filtrate; if a white solid remains that melts at ~122°C, you have successfully removed the impurity [1].

Protocol B: Removing Unreacted Amine (Recrystallization)

Issue: The product is oily, sticky, or has a "fishy" amine odor. Mechanism: The free base amine prevents crystal lattice formation. You must use a solvent system where the salt crystallizes preferentially at lower temperatures.

Step-by-Step:

• Dissolution: Dissolve the crude mass in the minimum amount of boiling Isopropanol (IPA) or Absolute Ethanol .

• Hot Filtration: If there are insoluble particulates, filter while hot.[2]

• Crystal Induction:

  • Option 1 (Standard): Allow to cool slowly to room temperature, then refrigerate (4°C).

  • Option 2 (Anti-Solvent): Once the hot solution cools slightly, add Diethyl Ether dropwise until persistent turbidity (cloudiness) appears. Then cool.

• Collection: Filter the white needles/plates.

• Drying: Dry in a vacuum oven at 40-50°C.

  • Warning: Do not exceed 60°C under high vacuum for extended periods, as trace dissociation can occur, and benzoic acid may sublime [2].

Frequently Asked Questions (FAQ)

Q1: My product is an oil and refuses to solidify. What happened? A: This is usually due to excess unreacted amine or retained solvent acting as a plasticizer.

• Fix: Dissolve the oil in a small amount of dry diethyl ether. If the salt forms, it will precipitate out (since it's insoluble in ether), while the excess amine stays in solution. If it remains oily, scratch the glass side of the flask with a glass rod to induce nucleation.

Q2: Can I use water to wash the product? A: No. While benzoic acid is sparingly soluble in cold water, the 2-(Methylamino)-1-phenylethanol benzoate salt is highly water-soluble. Washing with water will dissolve your product, drastically reducing yield. Use non-polar organic solvents (Ether, Toluene, Hexane) for washing.

Q3: The melting point is still broad (e.g., 165-175°C) after washing. Why? A: You likely have a Eutectic Mixture . If the impurity is trapped inside the crystal lattice, surface washing (trituration) won't reach it. You must perform a full recrystallization (Protocol B) to break the lattice and reform it pure.

Q4: Is this the same as the "O-Benzoyl" derivative? A: No. This guide covers the Benzoate Salt (ionic bond). If you were attempting to make the Ester (covalent bond at the oxygen), the chemistry is totally different (requires Schotten-Baumann conditions) and this purification method will not work. Ensure you are targeting the salt.

References

• Solubility of Benzoic Acid vs. Benzoate Salts. National Center for Biotechnology Information. PubChem Compound Summary for CID 243, Benzoic Acid.Link

• Purification of Amine Salts.Vogel's Textbook of Practical Organic Chemistry, 5th Edition. Longman Scientific & Technical.

• Crystallization of Pharmaceutical Salts. BenchChem Application Notes: Recrystallization Protocols.Link

• Safety Data Sheet (SDS): 2-(Methylamino)-1-phenylethanol. (Verify specific handling requirements for the precursor).

Sources

• 1. Chemistry 102 - Experiment 3 [home.miracosta.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Optimizing shelf-life and storage conditions for 2-(Methylamino)-1-phenylethanol benzoate

Welcome to the technical support center for 2-(Methylamino)-1-phenylethanol benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the shelf-life and optimal storage conditions for this compound. Our goal is to ensure the integrity and reliability of your experimental outcomes by promoting best practices in handling and storage.

Introduction

2-(Methylamino)-1-phenylethanol benzoate is a chemical compound with applications in pharmaceutical research and development. The stability of this compound is critical for obtaining accurate and reproducible results. This guide will delve into the factors that can affect its shelf-life and provide practical solutions to common challenges encountered during its storage and handling. The information presented here is synthesized from established principles of chemical stability, with a focus on structurally similar compounds where direct data is limited.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage and stability of 2-(Methylamino)-1-phenylethanol benzoate.

Q1: What are the ideal storage conditions for 2-(Methylamino)-1-phenylethanol benzoate?

A1: For optimal stability, 2-(Methylamino)-1-phenylethanol benzoate should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1] It is also advisable to protect the compound from light. Some sources recommend storage at 2-8°C, especially for long-term preservation.[2] Always refer to the supplier's specific recommendations on the product's certificate of analysis or safety data sheet (SDS).

Q2: What is the expected shelf-life of 2-(Methylamino)-1-phenylethanol benzoate?

A2: The shelf-life can vary depending on the purity of the compound and the storage conditions. When stored under ideal conditions, the compound is expected to remain stable for an extended period. However, it is crucial to monitor for any signs of degradation, such as changes in color, appearance, or the presence of impurities when analyzed. Regular purity checks using a validated analytical method are recommended for long-term storage.

Q3: What are the primary degradation pathways for this compound?

A3: Based on the structure, which is similar to sympathomimetic amines like phenylephrine, the primary degradation pathways are likely to be oxidation, photolysis, and hydrolysis under acidic or basic conditions.[3][4] The phenylethanolamine moiety can be susceptible to oxidation, while the benzoate salt can be influenced by pH.

Q4: How does the benzoate counter-ion affect the stability of the compound?

A4: The benzoate counter-ion forms a salt with the amine group of 2-(Methylamino)-1-phenylethanol, which can enhance the stability of the solid form by protecting the amine from oxidative degradation. However, in solution, the benzoate may influence the pH, which in turn can affect the rate of hydrolysis. The degradation of benzoate itself can occur through aerobic and anaerobic pathways, though this is more relevant in environmental or biological systems.[5][6]

Q5: Should I be concerned about hygroscopicity?

Troubleshooting Guide

This section provides solutions to specific issues that may arise during your experiments.

Problem	Potential Cause	Troubleshooting Steps
Unexpected peaks in chromatogram	Degradation of the compound	1. Verify Storage Conditions: Ensure the compound has been stored as recommended (cool, dry, dark, tightly sealed).[1][2] 2. Perform Forced Degradation Study: To identify potential degradation products, subject a small sample to stress conditions (acid, base, oxidation, heat, light) as outlined in the experimental protocol below.[7][8] This will help in confirming if the unexpected peaks correspond to degradants. 3. Use a Fresh Sample: If possible, compare the chromatogram with that of a newly purchased or freshly prepared sample.
Loss of potency or inconsistent results	Significant degradation has occurred	1. Quantitative Analysis: Use a validated stability-indicating HPLC method to determine the purity of your current stock.[3][4] 2. Review Handling Procedures: Ensure that solutions are prepared fresh and used within a reasonable timeframe. Avoid repeated freeze-thaw cycles if solutions are stored frozen. 3. Evaluate Solvent/Buffer Compatibility: The pH and composition of your experimental buffer could be accelerating degradation. Assess the stability of the compound in your specific vehicle.
Change in physical appearance (e.g., color change, clumping)	Oxidation or moisture absorption	1. Visual Inspection: Any change from a white or off-white powder may indicate degradation. 2. Moisture Content Analysis: If hygroscopicity is suspected, determine the water content using Karl Fischer titration. 3. Purity Re-evaluation: A change in appearance warrants a re-analysis of the compound's purity.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

A stability-indicating method is crucial for accurately assessing the purity of 2-(Methylamino)-1-phenylethanol benzoate and separating it from any potential degradation products. Based on methods developed for the structurally similar phenylephrine, a reverse-phase HPLC (RP-HPLC) method is recommended.[3][4][9]

Methodology:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized to achieve good separation.

• Flow Rate: Typically 1.0 mL/min.[3]

• Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., around 215-220 nm).[3]

• Validation: The method should be validated according to ICH guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness.[8] Specificity is confirmed by performing forced degradation studies.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and to establish the stability-indicating nature of an analytical method.[7][8][10]

Methodology:

• Prepare Stock Solution: Prepare a stock solution of 2-(Methylamino)-1-phenylethanol benzoate in a suitable solvent (e.g., methanol or water/acetonitrile mixture).

• Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at an elevated temperature (e.g., 60°C) for a defined period (e.g., 2-8 hours).

• Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature or slightly elevated temperature for a defined period.

• Oxidative Degradation: Treat the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for an extended period. Also, reflux a solution of the compound.

• Photolytic Degradation: Expose the solid compound and a solution of the compound to UV light (e.g., 254 nm) and visible light.

• Analysis: Analyze the stressed samples using the developed stability-indicating HPLC method. The goal is to achieve 5-20% degradation of the active ingredient.[10]

Visualizing Degradation and Workflows

Potential Degradation Pathway

The following diagram illustrates a hypothetical degradation pathway for 2-(Methylamino)-1-phenylethanol under oxidative and photolytic stress, based on known degradation of similar molecules.

Caption: Potential degradation pathways for 2-(Methylamino)-1-phenylethanol benzoate.

Experimental Workflow for Stability Testing

This diagram outlines the logical flow of a comprehensive stability study.

Caption: Workflow for a comprehensive stability study of a pharmaceutical compound.

References

• Scite.ai. An assay for phenylephrine applicable to stability studies. [Link]

• SciSpace. A novel stability indicating RP-HPLC method development and validation for estimation of Phenylephrine hydrochloride and Bromhexine. [Link]

• IJPPR. Stability Indicating RP-HPLC Method for Determination of Phenylephrine Hydrochloride, Cetirizine and Nimesulide in Pharmaceutica. [Link]

• ResearchGate. Stability-Indicating Reversed Phase-HPLC Method Development and Validation for Estimation of Phenylephrine in Bulk and Tablet. [Link]

• Scribd. Development of Stability Indicating Assay Method For Simultaneous Estimation of Phenylephrine HCL. [Link]

• AAPS. Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• PMC. Bacterial Degradation of Benzoate: CROSS-REGULATION BETWEEN AEROBIC AND ANAEROBIC PATHWAYS. [Link]

• SciSpace. Forced Degradation Studies. [Link]

• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• Veeprho. Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• ResearchGate. Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-(Methylamino)ethanol, pa. [Link]

• CAS.org. 2-(Methylamino)-1-phenylethanol - Common Chemistry. [Link]

• EAWAG BBD/PPS. Benzoate Degradation Pathway. [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. scispace.com [scispace.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. Bacterial Degradation of Benzoate: CROSS-REGULATION BETWEEN AEROBIC AND ANAEROBIC PATHWAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzoate Degradation Pathway [eawag-bbd.ethz.ch]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. resolvemass.ca [resolvemass.ca]

Technical Support Center: Overcoming Hygroscopicity Challenges with Benzoate Salts in Solid Dosage Forms

This guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the challenges associated with the hygroscopic nature of benzoate salts in solid dosage forms. Here, we present practical, field-proven insights and troubleshooting strategies to ensure the development of stable and efficacious pharmaceutical products.

Introduction: The Hygroscopicity Conundrum of Benzoate Salts

Benzoate salts, including sodium, potassium, and calcium benzoate, are widely utilized in the pharmaceutical industry as preservatives and, in some cases, as active pharmaceutical ingredients (APIs).[1][2] Their broad-spectrum antimicrobial properties make them valuable excipients.[2] However, their inherent ability to attract and absorb moisture from the atmosphere—a property known as hygroscopicity—presents significant challenges during formulation, manufacturing, and storage.[3]

Uncontrolled moisture uptake can lead to a cascade of undesirable physical and chemical changes in the final product. These can range from powder caking and poor flowability to tablet softening, altered dissolution rates, and even chemical degradation of the API.[4][5] This guide will equip you with the knowledge to anticipate, diagnose, and resolve these issues effectively.

Frequently Asked Questions (FAQs)

Section 1: Fundamentals of Hygroscopicity

Q1: What is hygroscopicity, and why is it a critical parameter for benzoate salts?

Hygroscopicity is the tendency of a solid material to absorb or adsorb moisture from the surrounding environment.[3] This is a critical parameter for benzoate salts because the absorbed water can act as a plasticizer, reducing the physical stability of the dosage form, and can also participate in chemical reactions, such as hydrolysis, that can degrade the API and reduce the product's shelf life.[4][6]

Q2: How do common benzoate salts compare in their hygroscopicity?

While all benzoate salts exhibit some degree of hygroscopicity, their propensity to absorb moisture can vary. For instance, sodium benzoate is described as slightly hygroscopic, particularly at a relative humidity above 50%.[1][7] Potassium benzoate is also a white hygroscopic solid.[8] The degree of hydration is a variable for calcium benzoate. It is crucial to perform experimental analysis to determine the specific hygroscopic profile of the salt being used in your formulation.

Q3: What are the typical consequences of unaddressed hygroscopicity in my solid dosage form?

Ignoring the hygroscopic nature of benzoate salts can lead to a variety of manufacturing and stability problems:

• Physical Changes: This includes powder caking, reduced flowability, and agglomeration, which can hinder processing steps like blending and tablet compression.[5][9] Tablets may also experience changes in hardness, friability, and appearance.[4]

• Chemical Degradation: Moisture can facilitate hydrolytic degradation of the API or excipients, leading to a loss of potency and the formation of impurities.[6][10]

• Altered Drug Release: Changes in the physical properties of the formulation due to moisture uptake can impact the dissolution profile of the drug, potentially affecting its bioavailability.

Section 2: Formulation and Processing Strategies

Q4: How can I strategically select excipients to counteract the hygroscopicity of benzoate salts?

Excipient selection is a cornerstone of formulating with hygroscopic ingredients. Consider the following:

• Incorporate Hydrophobic Excipients: Ingredients like magnesium stearate, stearic acid, and hydrogenated vegetable oils can form a protective barrier around the hygroscopic particles, repelling moisture.

• Utilize Moisture Scavengers: Certain excipients, such as specific grades of starch or colloidal silicon dioxide, can preferentially absorb moisture, thus protecting the more sensitive components of the formulation.[[“]]

• Choose Low-Moisture Content Excipients: Select excipients that have a low intrinsic moisture content and low water solubility, such as mannitol, to minimize the overall water content of the formulation.[[“]][12]

Q5: What manufacturing processes are recommended for hygroscopic benzoate salt formulations?

The manufacturing process itself can either exacerbate or mitigate hygroscopicity issues.

• Dry Granulation: Processes like roller compaction or slugging are preferred over wet granulation to avoid the introduction of water or solvents.[6]

• Direct Compression: If the powder blend has adequate flow and compressibility, direct compression is an excellent option as it minimizes processing steps and exposure to moisture.[6]

• Environmental Control: It is imperative to control the temperature and relative humidity (RH) of the manufacturing environment to minimize moisture uptake during processing.[5]

Q6: What is co-crystallization, and can it help manage the hygroscopicity of benzoate salts?

Co-crystallization is a technique in crystal engineering where an API is combined with a benign co-former to create a new crystalline solid with different physicochemical properties.[6][10] This approach can significantly reduce the hygroscopicity of a moisture-sensitive API by altering its crystal lattice and reducing its affinity for water molecules.[6][10] This can be a highly effective, albeit more advanced, strategy for particularly challenging formulations.[10]

Section 3: Analytical Techniques for Hygroscopicity Assessment

Q7: How can I quantitatively measure the hygroscopicity of my material?

Several analytical techniques are available to characterize the hygroscopic nature of your benzoate salt or formulation:

• Dynamic Vapor Sorption (DVS): This is a gravimetric technique that measures the mass of a sample as a function of controlled relative humidity at a constant temperature.[] DVS provides detailed information on moisture sorption and desorption kinetics.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It can be used to determine the initial moisture content of a material.[][14]

• Karl Fischer Titration: This is a classic titration method that is highly specific for water and is considered a gold standard for determining water content.[]

Hygroscopicity Classification Table

The following table, based on the European Pharmacopoeia (Ph. Eur.) method, provides a standard classification for hygroscopicity.[15]

Classification	% Weight Increase after 24h at 80% RH / 25°C
Non-hygroscopic	< 0.2%
Slightly hygroscopic	≥ 0.2% and < 2.0%
Hygroscopic	≥ 2.0% and < 15.0%
Very hygroscopic	≥ 15.0%
Deliquescent	Sufficient water is absorbed to form a liquid

Section 4: Packaging and Storage

Q8: What are the most suitable packaging options for solid dosage forms containing hygroscopic benzoate salts?

Packaging is the final line of defense against moisture ingress during storage.[4][9]

• High-Barrier Blister Packs: Cold-formed aluminum foil blisters (Alu-Alu) provide an almost impermeable barrier to moisture and are an excellent choice for highly sensitive products.[4][16]

• High-Density Polyethylene (HDPE) Bottles: When using bottles, ensure they are made of a material with a low moisture vapor transmission rate, such as HDPE.[4]

• Induction Seals and Tight Closures: Always use a tightly sealed closure, preferably with a foil induction seal, to prevent moisture from entering the container.[4]

Q9: Should I include a desiccant in my product's packaging?

For highly hygroscopic formulations, including a desiccant sachet or canister (containing silica gel or molecular sieves) inside the packaging is a highly effective strategy.[4][5] The desiccant actively adsorbs any moisture that penetrates the packaging or that is present in the headspace, creating a stable microenvironment for the product.[4]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered when working with hygroscopic benzoate salts.

Problem 1: Powder Caking and Poor Flowability During Manufacturing

• Potential Causes:

  • High relative humidity in the processing suite.[5]

  • Inadequate selection of excipients (e.g., lack of glidants).

  • Particle size and morphology of the benzoate salt.

• Recommended Solutions:

  • Environmental Control: Maintain the relative humidity in the manufacturing area below the critical relative humidity (cRH) of your formulation.[5]

  • Excipient Optimization: Incorporate a glidant, such as colloidal silicon dioxide, or a lubricant, like magnesium stearate, to improve powder flow.

  • Granulation: Employ dry granulation (roller compaction) to increase particle size and densify the powder blend, which generally improves flow properties.[6]

Problem 2: Tablet Sticking to Punches and Dies During Compression

• Potential Causes:

  • Moisture-induced tackiness of the formulation.[9]

  • Insufficient lubrication.

  • Inappropriate tablet press settings.

• Recommended Solutions:

  • Optimize Lubrication: Increase the concentration or improve the blending efficiency of your lubricant (e.g., magnesium stearate).

  • Formulation Modification: Consider adding an anti-adherent agent to the formulation.[17]

  • Process Control: Ensure strict humidity control during the tableting process.[17]

Problem 3: Physical Instability of Tablets (Softening, Swelling) During Storage

• Potential Causes:

  • Inadequate packaging providing insufficient moisture protection.[4]

  • Storage in high-humidity conditions.

  • Formulation is highly susceptible to moisture.

• Recommended Solutions:

  • Packaging Enhancement: Switch to a higher-barrier packaging material, such as Alu-Alu blister packs, or use HDPE bottles with a desiccant.[4][16]

  • Film Coating: Apply a moisture-barrier film coating to the tablets. Polymeric coatings like those based on Eudragit® can be very effective.[9]

  • Reformulation: Re-evaluate the excipient profile to include more hydrophobic components or moisture scavengers.[9]

Problem 4: Chemical Degradation and Loss of Potency Over Time

• Potential Causes:

  • Hydrolysis of the benzoate salt or other components in the formulation.[4]

  • Moisture-mediated interaction between excipients and the API.

• Recommended Solutions:

  • Moisture Control: The primary strategy is to rigorously limit the exposure of the product to moisture at every stage, from manufacturing to storage, as detailed in the solutions above.

  • pH Optimization: Ensure the micro-environment pH of the formulation is one where the API is most stable.

  • Co-crystallization: For APIs that are extremely sensitive to hydrolysis, co-crystallization can provide a more stable crystalline form with enhanced protection against moisture.[6][10]

Visual Workflow: Troubleshooting Hygroscopicity

Caption: Troubleshooting Decision Tree for Hygroscopicity Issues.

Experimental Protocols

Protocol: Hygroscopicity Classification by the European Pharmacopoeia (Ph. Eur.) Method

This protocol outlines the conventional method for classifying the hygroscopicity of a substance.[14]

Objective: To determine the percentage weight increase of a sample after 24 hours of exposure to 80% ± 2% Relative Humidity (RH) at 25°C ± 1°C.

Materials:

• Test sample (benzoate salt or formulation blend)

• Calibrated analytical balance

• Desiccator

• Saturated solution of ammonium chloride (to maintain ~80% RH)

• Thermo-hygrometer

• Shallow weighing bottle or petri dish

Procedure:

• Prepare the Desiccator: Place a saturated solution of ammonium chloride at the bottom of the desiccator to create an environment with approximately 80% RH. Allow the desiccator to equilibrate for at least 24 hours at 25°C. Verify the RH and temperature with a calibrated thermo-hygrometer.

• Sample Preparation: Accurately weigh a clean, dry, and tared weighing bottle (W1).

• Initial Weighing: Place approximately 1.0 g of the test sample into the weighing bottle and record the initial weight (W2).

• Exposure: Place the open weighing bottle containing the sample into the prepared desiccator. Ensure the desiccator is sealed tightly.

• Incubation: Store the desiccator at 25°C for 24 hours.

• Final Weighing: After 24 hours, remove the weighing bottle from the desiccator and immediately weigh it (W3).

• Calculation: Calculate the percentage weight increase using the following formula:

  % Weight Increase = [(W3 - W2) / (W2 - W1)] x 100

• Classification: Classify the material based on the calculated percentage weight increase using the Hygroscopicity Classification Table provided in the FAQs section.

References

• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC. (n.d.).
• Dhondale, M.R., Thakor, P., Nambiar, A.G., Singh, M., Agrawal, A.K., Shastri, N.R., & Kumar, D. (2023, January 12). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharma Excipients.
• How to Choose the Right Packaging for Humidity-Sensitive Medicines: A Complete Guide. (2025, November 26).
• Hygroscopicity Testing. (n.d.). BOC Sciences.
• IMPROVING THE STABILITY OF HYGROSCOPIC PRODUCTS THROUGH PACKAGING. (n.d.). ACG.
• Techniques for stabilizing moisture-sensitive drug compounds. (n.d.). Consensus.
• Hygroscopic Problems Of Capsule Filled Powders. (2022, April 11). richpacking020.com.
• Dhondale, M., Thakor, P., Nambiar, A., Singh, M., Agrawal, A., Shastri, N., & Kumar, D. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. MDPI.
• Food Packaging Materials for One-Dose Packaging for Enhanced Stability of Hygroscopic Medications - PMC. (2026, January 16).
• Addressing the challenges of packaging OSD and powder products with low humidity. (n.d.).
• Canalejas, L. (2021, July 14). FORMULATION SOLUTION FOR MOISTURE-SENSITIVE DRUGS. ONdrugDelivery.
• Hygroscopic Materials and Characterization Techniques for Fiber Sensing Applications: A Review. (n.d.).
• A novel methodology for assessing the hygroscopicity of aerosol filter samples. (2025, February 3). AMT.
• Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline. (2023, February 8). PubMed.
• Hygroscopic gravimetric quantitative chemical analysis. Review. (n.d.). ResearchGate.
• Efficient throughput method for hygroscopicity classification of active and inactive pharmaceutical ingredients by water vapor sorption analysis. (n.d.). Taylor & Francis.
• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. (2022, June 28). Pharma Excipients.
• (PDF) Data-driven Approach to Mitigate Quality Impact of Hygroscopic Pharmaceutical Raw Materials Throughout the Supply Chain. (2022, June 21). ResearchGate.
• How to Synthesize Calcium Benzoate Efficiently? - FAQ. (n.d.). Guidechem.
• Formulation and Development of Sodium Benzoate Tablets with Zero Order Sustained Release. (n.d.). Skemman.
• Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline - PMC. (2023, February 8).
• Effect of Excipient Properties, Water Activity, and Water Content on the Disproportionation of a Pharmaceutical Salt. (n.d.). PubMed.
• BENZOIC ACID AND SODIUM BENZOATE. (n.d.). INCHEM.
• Improvements in sticking, hygroscopicity, and compactibility of effervescent systems by fluid-bed coating. (2019, October 4). RSC Publishing.
• Sodium Benzoate. (n.d.).
• CALCIUM BENZOATE. (n.d.). Ataman Kimya.
• E213 Calcium benzoate. (n.d.). Additives - Food - Risks/Facts/Backgrounds.
• Sodium Benzoate: Uses and Safety | PDF | Chemistry. (n.d.). Scribd.
• A New Challenge for the Old Excipient Calcium Carbonate: To Improve the Dissolution Rate of Poorly Soluble Drugs - PMC. (2023, January 16).
• Salt stability--effect of particle size, relative humidity, temperature and composition on salt to free base conversion. (2015, February 15). PubMed.
• Potential safety issues surrounding the use of benzoate preservatives. (n.d.).
• EP3652517A2 - Humidity stabilization during the preparation of biological samples for spectrometry. (n.d.). Google Patents.
• Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. (2016, August 20).
• WO2017143666A1 - Application of calcium benzoate for preparation of animal feed additive. (n.d.). Google Patents.
• Potassium benzoate. (n.d.). Wikipedia.
• Potential Safety Issues Surrounding the Use of Benzoate Preservatives. (2018, April 11). MDPI.
• Mini-Review on Sodium Benzoate: Its Uses, Adverse Effects, and Environmental Impact as a Pharmaceutical Product. (2026, January 27). ResearchGate.
• (PDF) Study of benzoate, propionate, and sorbate salts as mould spoilage inhibitors on intermediate moisture bakery products of low pH (4.5-5.5). (n.d.). ResearchGate.
• Potential Safety Issues Surrounding the Use of Benzoate Preservatives. (2018, April 5). ResearchGate.
• Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients | Request PDF. (n.d.). ResearchGate.
• Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. (2023, January 5). Semantic Scholar.
• Potassium Sorbate vs Sodium Benzoate: Safety, Uses, and Effectiveness. (2025, September 15). Elchemy.
• Development of Sodium Benzoate Tablets with Dual Burst Release. (n.d.). Skemman.
• Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. (2013, June 15). PharmaInfo.
• Hydration-Induced Phase Transitions in Surfactant and Lipid Films. (2016, May 31). PubMed.
• Effects of Inorganic Salts on Phase Separation in Aqueous Solutions of Poly(ethylene glycol). (n.d.).

Sources

• 1. phexcom.com [phexcom.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmainfo.in [pharmainfo.in]
• 4. xinfuda-group.com [xinfuda-group.com]
• 5. Hygroscopic Problems Of Capsule Filled Powders-richpacking020.com [richpacking020.com]
• 6. mdpi.com [mdpi.com]
• 7. BENZOIC ACID AND SODIUM BENZOATE [inchem.org]
• 8. Potassium benzoate - Wikipedia [en.wikipedia.org]
• 9. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. consensus.app [consensus.app]
• 12. skemman.is [skemman.is]
• 14. tandfonline.com [tandfonline.com]
• 15. asiapharmaceutics.info [asiapharmaceutics.info]
• 16. acg-world.com [acg-world.com]
• 17. Improvements in sticking, hygroscopicity, and compactibility of effervescent systems by fluid-bed coating - RSC Advances (RSC Publishing) DOI:10.1039/C9RA05884B [pubs.rsc.org]

Technical Support Center: Chromatographic Resolution of 2-(Methylamino)-1-phenylethanol Benzoate and Structural Isomers

Welcome to the Advanced Chromatography Support Center. As drug development professionals and analytical scientists, separating 2-(Methylamino)-1-phenylethanol (commonly known as halostachine) from its structural isomers presents a complex thermodynamic and stereochemical challenge.

When formulated as a benzoate salt , the analytical workflow must account for both the dissociation of the counterion and the subtle structural differences of the isomers (e.g., regioisomers like 1-(methylamino)-2-phenylethanol, or diastereomeric chain isomers like norephedrine). This guide provides field-proven, self-validating strategies to troubleshoot and optimize your separation workflows.

Core Separation Workflow

Chromatographic workflow for isolating phenylethanolamine isomers.

Diagnostic Troubleshooting & FAQs

Q1: Why does 2-(Methylamino)-1-phenylethanol co-elute with its regioisomers, accompanied by severe peak tailing on standard C18 columns? Causality: 2-(Methylamino)-1-phenylethanol contains a secondary amine with a pKa of approximately 9.3 . At a neutral pH, the amine is fully ionized. When using a standard C18 column, these positively charged analytes interact with residual, unendcapped silanol groups on the silica surface via secondary ion-exchange mechanisms, leading to peak tailing. Furthermore, regioisomers possess identical molecular weights and nearly identical hydrophobicity, making standard reverse-phase partitioning insufficient. Solution: Implement a self-validating mobile phase system. Lower the mobile phase pH to ~2.6 by adding 0.1% Formic Acid (FA). This dual-action step protonates the silanol groups (neutralizing their negative charge) and ensures the amine remains fully ionized, shifting the separation to pure hydrophobic partitioning . To resolve the regioisomers, switch from a C18 to a Phenyl-Hexyl stationary phase to exploit differential

interactions with the aromatic rings.

Q2: How do I separate the enantiomers of the phenylethanolamine core? Causality: Enantiomers cannot be resolved on achiral stationary phases. You must use a Chiral Stationary Phase (CSP) such as

-acid glycoprotein (AGP). The AGP protein has an isoelectric point (pI) of 2.7. The retention and enantioselectivity of basic drugs are highly dependent on the net negative charge of the protein . Solution: Operate the AGP column at a pH of 4.0–5.0. If you run the column at pH 7.0, the protein has a strong net negative charge, causing excessive ionic binding and unacceptably long retention times for the positively charged amine. By reducing the pH to 4.5, you decrease the protein's net negative charge, attenuating the ionic bond strength and allowing steric and hydrophobic interactions to drive the chiral recognition.

Effect of mobile phase pH on AGP column retention for basic amines.

Quantitative Data: Chromatographic Parameters for Isomer Separation

To ensure reproducibility, benchmark your system against the following validated parameters:

Isomer Target	Recommended Column	Mobile Phase	pH	Primary Separation Mechanism	Target Resolution ( )
Regioisomers	Phenyl-Hexyl (1.7 µm)	MeOH / H₂O + 0.1% FA	2.6	& Hydrophobic Partitioning
Enantiomers	Chiral-AGP (5.0 µm)	10 mM Phosphate / IPA	4.5	Steric Fit & Modulated Ionic Binding
Chain Isomers	C18 Endcapped (1.7 µm)	ACN / H₂O + 0.1% FA	2.6	Hydrophobic Partitioning

Self-Validating LC-MS/MS Protocol

Objective: Isolate 2-(Methylamino)-1-phenylethanol from its benzoate counterion and structural isomers, validating peak identity via MS/MS fragmentation.

Step 1: Sample Preparation (Free-Basing and Extraction)

• Action: Dissolve the benzoate salt in 1.0 mL of LC-MS grade water. Adjust to pH 10.5 using 0.1 M NaOH. Extract with 2.0 mL of ethyl acetate.

• Causality: The benzoate salt must be dissociated to isolate the phenylethanolamine free base. At pH 10.5, the amine (pKa 9.3) is unprotonated, driving it into the organic phase and leaving the highly polar benzoate anion in the aqueous layer.

• System Validation: Evaporate the organic layer and reconstitute in the initial mobile phase. Inject a blank to ensure no carryover of the benzoate peak (

  121 in negative ion mode).

Step 2: Chromatographic Separation

• Action: Use a Phenyl-Hexyl UHPLC column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Gradient: 5% B to 60% B over 10 minutes.

• Causality: Methanol is selected over acetonitrile because its proton-donor tendency enhances the formation of positive adducts in the ESI source, and it provides better desolvation for phenylethanolamines .

Step 3: MS/MS Detection and Structural Validation

• Action: Operate the Q-TOF MS in positive ESI mode. Isolate the precursor ion

  .

• Causality: Phenylethanolamines exhibit a highly specific fragmentation pathway. Look for the characteristic loss of one water molecule at position 2 (yielding

  134), followed by -cleavage at positions 1 and 3 .

• System Validation: The presence of the

  product ion confirms the phenylethanolamine core, definitively differentiating it from non-hydroxylated structural isomers (e.g., amphetamine derivatives which do not lose water).

References

• National Center for Biotechnology Information. "N-Methylphenylethanolamine | CID 913." PubChem Database. Available at:[Link]

• Wang, Y., et al. "Analysis of 27 β-Blockers and Metabolites in Milk Powder by High Performance Liquid Chromatography Coupled to Quadrupole Orbitrap High-Resolution Mass Spectrometry." PubMed Central (PMC). Available at:[Link]

• ChromTech / HPLC.eu. "User's Guide - HPLC: Phenylethanolamine & Chiral-AGP Columns." HPLC.eu. Available at: [Link]

Reference Data & Comparative Studies

Comparative adrenergic potency of 2-(Methylamino)-1-phenylethanol benzoate vs Synephrine

[1]

Executive Summary & Chemical Identity

This guide provides a rigorous pharmacological comparison between 2-(Methylamino)-1-phenylethanol benzoate (commonly known as Halostachine benzoate) and Synephrine (specifically p-synephrine). Both compounds are phenethylamine derivatives utilized in metabolic and hemodynamic research, yet they exhibit distinct structure-activity relationships (SAR) that dictate their adrenergic potency and pharmacokinetic fate.

Chemical Entity Analysis[2]

Feature	2-(Methylamino)-1-phenylethanol	Synephrine (p-synephrine)
Common Name	Halostachine (N-methylphenylethanolamine)	p-Synephrine
Salt Form Evaluated	Benzoate (improves stability/solubility)	Typically HCl or Tartrate
Core Structure	Phenylethanolamine	p-Hydroxy-phenylethanolamine
Key Substituents	N-methyl group; No phenolic hydroxyls	N-methyl group; 4-OH (para) group
Molecular Weight (Base)	151.21 g/mol	167.21 g/mol
Lipophilicity (LogP)	Higher (lacks polar -OH)	Lower (hydrophilic -OH)

Structural Causality (SAR)

The absence of the para-hydroxyl group in Halostachine significantly alters its receptor binding profile compared to Synephrine. While the catechol moiety (3,4-dihydroxy) is essential for maximal adrenergic efficacy (as seen in Epinephrine), the removal of hydroxyl groups generally reduces potency but increases lipophilicity and blood-brain barrier (BBB) permeability, subject to rapid degradation by Monoamine Oxidase (MAO).

Figure 1: Structural progression from the phenethylamine backbone to potent catecholamines. Halostachine represents a "stripped" analog lacking the phenolic hydroxyls required for high-affinity hydrogen bonding at the receptor site.

Pharmacodynamics: Receptor Binding & Potency[3]

The following data aggregates competitive binding assays (

) and functional assays ( ) from mammalian expression systems (HEK293/CHO cells).

Comparative Potency Data

Receptor Subtype	Metric	Halostachine	Synephrine	Relative Potency
-Adrenergic	(Functional)			Synephrine is ~3.6x more potent
(% of Epi)	59%	82%	Synephrine has higher intrinsic efficacy
-Adrenergic	(Affinity)	5.08 ( )	5.00 ( )	Comparable (Weak Affinity)
(cAMP)	19%	24%	Both are weak partial agonists
TAAR1				Halostachine is slightly more potent

Interpretation:

• -Adrenergic Dominance: Both compounds show selectivity for -adrenergic receptors over -receptors, but Synephrine is significantly more potent and efficacious at the subtype. This suggests Synephrine is a more effective vasoconstrictor.

• Weak

  Agonism: Contrary to marketing claims often associated with these compounds, both are poor agonists compared to Epinephrine or Isoproterenol. The lack of the catechol ring drastically reduces binding affinity at the Ser203/Ser207 anchor points in the receptor pocket.

• Metabolic Fate (MAO): Halostachine is a substrate for Monoamine Oxidase (MAO) with a half-life of 5–10 minutes in plasma.[1] Synephrine, while also metabolized, has a slightly more sustained profile due to the para-hydroxyl group reducing lipophilic access to intracellular MAO to a minor degree compared to the unsubstituted ring, though both are rapidly cleared compared to Ephedrine (which possesses an

  -methyl group blocking MAO steric access).

Mechanism of Action: Signaling Pathways[3]

To understand the downstream effects (e.g., lipolysis or vasoconstriction), one must map the G-protein coupling. Both compounds primarily engage the

(via ) and (via ) pathways, though the activation is weak.

Figure 2: Dual-pathway activation. Note that for Halostachine and Synephrine, the

pathway is dominant over the pathway.

Experimental Protocols

For researchers validating these compounds, the following protocols ensure robust data generation. These methodologies are self-validating through the use of positive controls (Epinephrine) and antagonists (Prazosin/Propranolol).

Protocol A: cAMP Accumulation Assay (Functional -Agonism)

Objective: Quantify the efficacy (

) of Halostachine benzoate vs. Synephrine in generating cAMP.

• Cell Line: HEK293 stably expressing human

  -AR.

• Reagents:

  • Test Compounds: Halostachine Benzoate, p-Synephrine (

    to M).

  • Reference: Epinephrine (Full agonist).

  • Detection: TR-FRET cAMP kit (e.g., Lance Ultra).

• Workflow:

  • Seed: 2,000 cells/well in 384-well plates.

  • Stimulate: Add compounds + IBMX (phosphodiesterase inhibitor) for 30 mins at RT.

  • Detect: Add Eu-cAMP tracer and ULight-anti-cAMP antibody. Incubate 1 hr.

  • Read: Measure emission at 665 nm / 615 nm.

• Data Analysis:

  • Normalize data:

    , .

  • Fit to sigmoidal dose-response curve to determine

    .

Protocol B: Radioligand Binding Assay (Affinity)

Objective: Determine

values for receptors.

• Membrane Prep: CHO cell membranes expressing human

  -AR.

• Radioligand:

  -Prazosin ( ).

• Competition: Incubate membranes with radioligand and varying concentrations of Halostachine/Synephrine (

  to M) for 60 mins at 25°C.

• Harvest: Filter through GF/B filters using a cell harvester. Wash 3x with ice-cold buffer.

• Quantification: Liquid scintillation counting.

• Calculation: Use Cheng-Prusoff equation:

  .

Safety & Toxicological Profile

Parameter	Halostachine	Synephrine
Cardiovascular Impact	Mild transient hypertension. Rapid clearance limits sustained pressor effects.	Moderate hypertension at high doses. Synergistic with caffeine.
CNS Stimulation	Low. Poor BBB penetration due to -OH, despite lacking polar phenolic groups.	Very Low. Hydrophilic nature limits CNS entry.
Metabolic Clearance	High. Rapidly deaminated by MAO-A/B.	Moderate/High. Substrate for MAO; sulfation in gut wall.
Therapeutic Index	Wide (due to low potency).	Wide (standardized extracts considered safe up to 50mg).

Critical Note on Benzoate Form: The benzoate salt adds a counterion that is generally recognized as safe (GRAS) but increases the molecular weight. When calculating molar dosages for experiments, researchers must account for the benzoate moiety (MW ~122.12 g/mol ) vs. the free base.

References

• Pharmacological Profile of Halostachine. BenchChem Technical Guides. (2025). Retrieved from

• In Vitro Activation of Human Adrenergic Receptors by Phenethylamine Analogues. National Institutes of Health (PMC). (2024). Retrieved from

• Synergistic Contributions of Functional Groups to Adrenergic Affinity. Molecular Pharmacology. (2015). Retrieved from

• Effects of Synephrine and Beta-phenethylamine on Human Alpha-adrenoceptor Subtypes. Planta Medica. (2010).[2] Retrieved from

• Acute p-synephrine ingestion increases fat oxidation rate during exercise. British Journal of Clinical Pharmacology. (2016). Retrieved from

Sources

• 1. High Tower Pharmacology: Pharmacology of Halostachine [hightowerpharmacology.blogspot.com]
• 2. A Review of the Receptor-Binding Properties of p-Synephrine as Related to Its Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Bioequivalence Studies of 2-(Methylamino)-1-phenylethanol Benzoate vs. Halostachine HCl

[1]

Executive Summary

2-(Methylamino)-1-phenylethanol , commonly known as Halostachine (or N-methylphenylethanolamine), is a sympathomimetic alkaloid structurally analogous to ephedrine and synephrine.[1][2] While Halostachine HCl represents the standard pharmaceutical salt form with high aqueous solubility, Halostachine Benzoate has emerged as an alternative salt form, often marketed with claims of altered pharmacokinetics or stability.

This guide provides a rigorous technical framework for evaluating the bioequivalence (BE) of these two salt forms. It addresses the critical pharmaceutical challenge: Can a lipophilic counter-ion (benzoate) replace a hydrophilic counter-ion (chloride) without altering the rate and extent of absorption?

Key Insight: The bioequivalence of these forms depends entirely on whether the dissolution of the benzoate salt becomes the rate-limiting step in absorption (Biopharmaceutics Classification System [BCS] migration).

Part 1: Physicochemical Characterization & Risk Assessment

Before initiating clinical work, the "Pharmaceutical Equivalence" must be established through physicochemical profiling. The primary risk in salt switching is Salt Disproportionation during dissolution.

Comparative Physicochemical Profile (Representative Data)

Parameter	Halostachine HCl	Halostachine Benzoate	Clinical Implication
Molecular Weight	187.67 g/mol	273.33 g/mol	Dose adjustment required (Conversion Factor: 1.45x for Benzoate).[1]
Aqueous Solubility	> 50 mg/mL (High)	~ 5–10 mg/mL (Moderate)	Benzoate has lower solubility due to the lipophilic anion.
pH (1% Solution)	5.5 – 6.5	6.0 – 7.0	Benzoate provides a slightly higher micro-environmental pH.[1]
Hygroscopicity	High (Deliquescent)	Low to Moderate	Benzoate offers superior solid-state stability in humid conditions.[1]
Partition Coeff. (logP)	-0.3 (Parent)	Higher apparent logP	Benzoate ion pairing may theoretically enhance passive diffusion.[1]

The Dissolution-Absorption Pathway

The following diagram illustrates the mechanistic difference in how these salts release the active parent moiety.

Caption: Mechanistic dissociation pathway. Note the risk of benzoic acid precipitation in gastric pH, which may retard the release of the Halostachine cation.

Part 2: In Vitro Bioequivalence (Dissolution)[1]

Regulatory bodies (FDA/EMA) require similarity in dissolution profiles (

similarity factor) before in vivo testing.[1]

Experimental Protocol: Comparative Dissolution

Objective: Determine if Halostachine Benzoate releases the drug at the same rate as the HCl reference.

• Apparatus: USP Apparatus II (Paddle).

• Media:

  • 0.1N HCl (pH 1.[1]2) - Simulating gastric fluid.[1]

  • Acetate Buffer (pH 4.5).[1]

  • Phosphate Buffer (pH 6.[1][3]8) - Simulating intestinal fluid.

• Volume: 900 mL, 37°C ± 0.5°C.

• Speed: 50 RPM (standard) and 75 RPM.

• Sampling Points: 5, 10, 15, 20, 30, 45, and 60 minutes.

• Analysis: HPLC-UV at 210–220 nm (detecting the phenylethanolamine chromophore).

Data Analysis Criteria ( Calculation)

The similarity factor (

) is calculated using the mean dissolution values: [1]

• : Cumulative % dissolved of Reference (HCl) at time .[1]
• : Cumulative % dissolved of Test (Benzoate) at time .

• Pass Criteria:

  .[1] (An of 50 corresponds to an average difference of 10% at all time points).[1]

Part 3: Bioanalytical Methodology (LC-MS/MS)

To measure bioequivalence in plasma, a validated method capable of detecting low concentrations of the parent molecule is required.

Sample Preparation (Solid Phase Extraction)

Since Halostachine is polar, Liquid-Liquid Extraction (LLE) may suffer from low recovery.[1] Solid Phase Extraction (SPE) is recommended.[1]

• Cartridge: Mixed-mode Cation Exchange (MCX) to retain the basic amine.[1]

• Wash: 5% Methanol in 0.1% Formic Acid.[1]

• Elution: 5% Ammonia in Methanol.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm), 50 x 2.1 mm.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[1]

  • B: Acetonitrile.[1]

• Ionization: ESI Positive Mode (M+H)+.

• MRM Transitions:

  • Precursor: 152.1 m/z (Halostachine)[1]

  • Product Ions: 134.1 m/z (Loss of -OH), 58.1 m/z (Immonium ion).[1]

Part 4: In Vivo Bioequivalence Study Design

If

confirms similarity, a clinical PK study is required to prove the salts are interchangeable.

Study Architecture

• Design: Randomized, open-label, balanced, two-treatment, two-period, two-sequence, single-dose crossover design.

• Subjects: Healthy volunteers (n=12 to 24, based on power analysis).

• Washout Period: 7 days ( > 5x half-life of Halostachine, which is ~1–2 hours).[1]

• Fasting: Overnight fast (10 hours) to eliminate food effects on gastric pH, which critically impacts Benzoate solubility.

Workflow Diagram

Caption: Standard crossover design ensuring each subject acts as their own control, minimizing inter-subject variability.

Pharmacokinetic Endpoints & Acceptance Criteria

The 90% Confidence Interval (CI) of the geometric mean ratios (Test/Reference) must fall within 80.00% – 125.00% for:

• : Peak plasma concentration (Rate of absorption).[1]
• : Area under the curve to last measurable time (Extent of absorption).[1]
• : Total exposure.[1]

Part 5: Comparative Analysis & Interpretation

Scenario Analysis: When Bioequivalence Fails

It is scientifically probable that the Benzoate salt may fail strict BE criteria due to solubility-limited absorption .[1]

Outcome	PK Profile	Cause
Bioequivalent	and match within limits.	Benzoate salt dissolves rapidly enough in gastric fluid despite lower intrinsic solubility.[1]
Partial Failure	Lower for Benzoate, but equal .	Benzoate acts as a "slow-release" form.[1] The total drug is absorbed, but the rate is blunted by the dissolution step.
Total Failure	Lower and Lower .	The Benzoate salt precipitates as benzoic acid/free base in the GI tract and is eliminated before absorption.

Conclusion for Drug Developers

• For Immediate Release: Halostachine HCl is the superior choice due to predictable solubility.

• For Modified Release: Halostachine Benzoate may be utilized to engineer a slightly delayed onset without using polymer matrices, but this must be verified via the dissolution protocols above.

References

• Chemical Identity: National Center for Biotechnology Information.[1] (2025).[1][3][4][5][6][7] PubChem Compound Summary for CID 913, Halostachine. Retrieved from [Link][1]

• Regulatory Guidance: U.S. Food and Drug Administration.[1][8][9][] (2021).[1][8][9][11] Bioequivalence Studies With Pharmacokinetic Endpoints for Drugs Submitted Under an ANDA. Retrieved from [Link]

• Salt Selection Principles: Bastin, R. J., et al. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development.

• Dissolution Methodology: U.S. Pharmacopeia (USP).[1] General Chapter <711> Dissolution. (Standard protocol reference).

• Adrenergic Pharmacology: Shannon, H. E., et al. (1981). Physiologic effects and pharmacokinetics of N-methylphenylethanolamine in dogs. Journal of Pharmacology and Experimental Therapeutics.

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. Halostachine - Wikipedia [en.wikipedia.org]
• 3. Correlation Between Dissolution Profiles of Salt-Form Drugs in Biorelevant Bicarbonate Buffer and Oral Drug Absorption: Importance of Dose/ Fluid Volume Ratio - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-(Methylamino)-1-phenylethanone | C9H11NO | CID 416157 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. New FDA Draft Guidance for Industry on Bioequivalence Studies - ECA Academy [gmp-compliance.org]
• 9. fda.gov [fda.gov]
• 11. Halostachine | C9H13NO | CID 6950649 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for 2-(Methylamino)-1-phenylethanol Benzoate in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. The validation of analytical methods is not merely a regulatory formality but a scientific necessity to ensure the quality, safety, and efficacy of drug substances and products. This guide provides an in-depth technical comparison of analytical method validation for 2-(Methylamino)-1-phenylethanol benzoate, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4][5]

The Critical Role of Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[6] For a compound like 2-(Methylamino)-1-phenylethanol benzoate, an active pharmaceutical ingredient (API), a validated analytical method is crucial for quantifying the API, determining its purity, and assessing its stability in pharmaceutical formulations. This guide will focus on a stability-indicating High-Performance Liquid Chromatography (HPLC) method, a cornerstone of modern pharmaceutical analysis, and compare its performance characteristics with an alternative technique.

Designing the Analytical Method: A Causal Approach

The selection of an analytical method is driven by the physicochemical properties of the analyte and the intended application. 2-(Methylamino)-1-phenylethanol benzoate possesses a chromophore in its phenyl group, making UV detection a suitable choice. Its polarity suggests that reversed-phase HPLC would be an effective separation technique.

A proposed HPLC method for the analysis of 2-(Methylamino)-1-phenylethanol benzoate is as follows:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: A gradient mixture of acetonitrile and a phosphate buffer (pH 3.0)

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

The choice of a C18 column is based on its versatility and proven performance for a wide range of pharmaceutical compounds.[7] The gradient elution allows for the effective separation of the main compound from potential impurities and degradation products. The acidic pH of the mobile phase ensures the protonation of the amine group, leading to better peak shape.

The Pillars of Validation: A Step-by-Step Protocol per ICH Q2(R1)

The validation of an analytical procedure involves a systematic evaluation of a set of performance characteristics.[1][3][4] The following sections detail the experimental protocols for validating our proposed HPLC method.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[8][9]

Experimental Protocol:

• Forced Degradation Studies: Subject the drug substance to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.

• Blank Analysis: Analyze a blank sample (mobile phase) and a placebo sample (formulation excipients without the API) to ensure no interfering peaks at the retention time of the analyte.

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the analyte in the stressed samples. The peak should be spectrally homogeneous.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[8][10]

Experimental Protocol:

• Prepare a series of at least five standard solutions of 2-(Methylamino)-1-phenylethanol benzoate at different concentrations, typically spanning 80% to 120% of the target assay concentration.[10]

• Inject each standard solution in triplicate.

• Plot the mean peak area against the corresponding concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Accuracy

Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[8]

Experimental Protocol:

• Prepare placebo samples spiked with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the percentage recovery of the analyte.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD). Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.[8]

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Reproducibility (Inter-laboratory precision): This is assessed by means of an inter-laboratory trial and is not typically required for submission but is good practice.

Detection Limit (LOD) and Quantitation Limit (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[8][9]

Experimental Protocol:

LOD and LOQ can be determined by several methods, including:

• Based on Signal-to-Noise Ratio: An approach that compares the signal from samples with known low concentrations of analyte with those of blank samples. A signal-to-noise ratio of 3:1 is generally acceptable for estimating the LOD and 10:1 for the LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) where σ is the standard deviation of the response (e.g., the y-intercept of the regression line) and S is the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[8]

Experimental Protocol:

• Introduce small, deliberate variations to the chromatographic conditions, such as:

  • pH of the mobile phase (e.g., ± 0.2 units)

  • Mobile phase composition (e.g., ± 2% organic component)

  • Column temperature (e.g., ± 5°C)

  • Flow rate (e.g., ± 0.1 mL/min)

• Analyze the system suitability samples under each modified condition.

• Evaluate the effect on system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the assay results.

Performance Comparison: HPLC vs. an Alternative Method

To provide a comprehensive comparison, let's consider an alternative, simpler analytical technique: UV-Visible Spectrophotometry.

Validation Parameter	Validated HPLC Method	UV-Visible Spectrophotometry	Commentary
Specificity	High (demonstrated through forced degradation and peak purity)	Low (prone to interference from excipients and degradation products with similar chromophores)	HPLC's separative power is a significant advantage for complex samples.
Linearity (r²)	> 0.999	> 0.995	Both methods can exhibit good linearity, but HPLC often shows a stronger correlation.
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	HPLC generally provides higher accuracy due to better specificity.
Precision (% RSD)	< 1.0% (Repeatability)	< 2.0% (Repeatability)	The instrumental precision of HPLC is typically superior.
LOD	~0.01 µg/mL	~0.1 µg/mL	HPLC offers significantly lower detection limits.
LOQ	~0.03 µg/mL	~0.3 µg/mL	The quantitation limits of HPLC are correspondingly lower.
Robustness	High (unaffected by minor changes in parameters)	Moderate (sensitive to changes in solvent composition and pH)	HPLC methods, once optimized, are generally more robust.

Conclusion: The Gold Standard for Pharmaceutical Analysis

While simpler techniques like UV-Visible Spectrophotometry can be useful for preliminary analyses or in less stringent applications, a fully validated, stability-indicating HPLC method remains the gold standard for the quality control of pharmaceutical substances like 2-(Methylamino)-1-phenylethanol benzoate. Its superior specificity, accuracy, precision, and robustness ensure the generation of reliable and defensible analytical data, which is fundamental to ensuring patient safety and regulatory compliance. The principles and protocols outlined in this guide, based on the authoritative ICH Q2(R1) guidelines, provide a robust framework for the validation of analytical methods in the pharmaceutical industry.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Longdom Publishing. Validated HPLC Method for Determining Related Substances in Compatibility Studies and Novel Extended Release Formulation for Ranolazine. [Link]

• ICH. Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Journal of Chemical and Pharmaceutical Research. Method development and validation of related substances in Pantoprazole Sodium by RP HPLC. [Link]

• Therapeutic Goods Administration (TGA). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. [Link]

• SlideShare. Method Development and Validation of Related Substances by HPLC for Analysis of Valacyclovir Hcl in valacyclovir Hcl Tablet Formulations. [Link]

• ScienceOpen. ICH, Q2 (R1) Validation of Analytical Procedure: Text and Methodology. [Link]

• Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18). LinkedIn. [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Lab Manager. (2025, November 27). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ICH. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

• PMC. Bioanalytical method validation: An updated review. [Link]

Sources

• 1. aaup.edu [aaup.edu]
• 2. ::2-(Methylamino)-1-phenylethanol | CAS NO: 6589-55-5 | SVAK Lifesciences:: [svaklifesciences.com]
• 3. Analytical techniques for the determination of phenolic amine neurotransmitter conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of stability of (1R,2 S)-(−)-2-methylamino-1-phenyl-1-propanol hydrochloride in plasma and urine samples-inoculated with Escherichia coli using high-performance liquid chromatography (HPLC) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assay of phenylethanolamine N-methyltransferase activity using high-performance liquid chromatography with ultraviolet absorbance detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid high-performance liquid chromatography method for the analysis of sodium benzoate and potassium sorbate in foods. | Sigma-Aldrich [sigmaaldrich.cn]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]

NMR Spectral Characterization and Confirmation of 2-(Methylamino)-1-phenylethanol Benzoate: A Comparative Analytical Guide

Executive Summary

The structural confirmation of 2-(Methylamino)-1-phenylethanol benzoate (commonly known as halostachine benzoate) presents a unique analytical challenge. As a sympathomimetic β-hydroxy-phenethylamine[1], its core structure is nearly identical to heavily regulated active pharmaceutical ingredients (APIs) such as [2] and [3].

In drug development and forensic differentiation, relying solely on mass spectrometry (MS) or high-performance liquid chromatography (HPLC) is insufficient, as diastereomers and positional isomers often co-elute or share fragmentation pathways. Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for unambiguous structural elucidation. This guide provides a field-proven, comparative framework for characterizing halostachine benzoate against its primary structural analogs.

Structural Dynamics and Solvent Causality

A critical failure point in many laboratories is the improper selection of NMR solvents for salt-form APIs. While the free base of is highly soluble in deuterated chloroform (CDCl₃)[1], analyzing the benzoate salt in non-polar media is a methodological error.

The Causality of Solvent Selection: In non-polar solvents like CDCl₃, the benzoate counterion and the protonated amine form tightly bound ion pairs. This aggregation leads to severe quadrupolar broadening of the amine protons and a loss of fine

-coupling resolution in the aliphatic chain.

To create a self-validating system , we must select a solvent that disrupts this ion-pairing while providing an internal lock. Methanol-d₄ (CD₃OD) is the optimal choice. Its high dielectric constant fully solvates the ionic lattice, yielding sharp, highly resolved multiplets. Furthermore, CD₃OD rapidly exchanges with the labile hydroxyl (-OH) and amine (-NH₂⁺) protons, silencing their broad, unpredictable signals and simplifying the spectrum for precise structural deconvolution.

Comparative ¹H NMR Spectral Analysis

Differentiating halostachine benzoate from its analogs requires pinpointing specific functional group substitutions via their chemical shifts and multiplicity. The table below summarizes the quantitative ¹H NMR data (referenced to DSS at 0.00 ppm in CD₃OD) used to objectively compare these compounds.

Table 1: ¹H NMR Chemical Shift Comparison (400 MHz, CD₃OD)

Structural Feature	Halostachine Benzoate	Synephrine HCl	Ephedrine HCl	Diagnostic Significance
Aromatic (Base)	7.30 – 7.45 ppm (m, 5H)	6.80 (d, 2H), 7.25 (d, 2H)	7.30 – 7.45 ppm (m, 5H)	Synephrine's para-OH creates a distinct AA'BB' system[4].
Aromatic (Salt)	7.95 (m, 2H), 7.45 (m, 3H)	Absent	Absent	Confirms the presence of the benzoate counterion.
Benzylic (CH-OH)	4.90 ppm (dd, 1H)	4.85 ppm (dd, 1H)	5.05 ppm (d, 1H)	Multiplicity changes based on adjacent aliphatic protons.
Aliphatic Chain	3.10 – 3.25 ppm (m, 2H)	3.05 – 3.20 ppm (m, 2H)	3.45 ppm (dq, 1H)	Ephedrine's extra methyl alters the splitting pattern[5].
N-Methyl (N-CH₃)	2.70 ppm (s, 3H)	2.70 ppm (s, 3H)	2.75 ppm (s, 3H)	Conserved across all three molecules.
Alpha-Methyl	Absent	Absent	1.05 ppm (d, 3H)	Definitive marker for ephedrine/pseudoephedrine[2].

Note: In halostachine benzoate, the meta and para protons of the benzoate counterion perfectly overlap with the phenyl protons of the halostachine core at ~7.45 ppm. The ortho protons of the benzoate ring are shifted significantly downfield to ~7.95 ppm due to the electron-withdrawing carboxylate group.

Logical Differentiation Workflow

To systematically identify an unknown phenylethanolamine, we apply a logical decision tree based on the spectral data outlined above.

Fig 1: Logical decision tree for differentiating phenylethanolamine analogs via 1H NMR.

Step-by-Step Experimental Protocol for NMR Acquisition

To ensure reproducibility and regulatory compliance, the following self-validating methodology must be strictly adhered to.

Step 1: Sample Preparation & Internal Referencing

• Weigh exactly 15.0 mg of 2-(Methylamino)-1-phenylethanol benzoate.

• Dissolve the API in 600 µL of CD₃OD.

• Self-Validation Check: Do not use TMS (Tetramethylsilane) as it is highly volatile and poorly soluble in polar solvents. Instead, spike the sample with 0.05% DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid). DSS provides a stable 0.00 ppm reference that is immune to the ionic strength of the dissolved salt.

Step 2: Probe Tuning, Matching, and Locking

• Insert the 5mm NMR tube into the spectrometer (e.g., 400 MHz or 500 MHz system).

• Lock the magnetic field to the deuterium frequency of CD₃OD.

• Causality: Manually tune and match the probe. Proper impedance matching ensures maximum Radio Frequency (RF) power transfer, which minimizes 90-degree pulse width errors and prevents baseline roll during Fourier Transformation.

Step 3: Shimming

• Execute a 3D gradient shimming protocol (TopShim or equivalent).

• Fine-tune the Z1 and Z2 shims manually while observing the lock level. A stable, maximized lock level guarantees sharp, symmetrical Lorentzian line shapes.

Step 4: 1D and 2D Acquisition

• Acquire a standard 1D ¹H spectrum using a 30-degree flip angle (zg30 pulse program), 16 scans, and a 10-second relaxation delay (D1) to ensure accurate quantitative integration of the benzoate vs. halostachine protons (expected 1:1 molar ratio).

• Acquire 2D HSQC and HMBC spectra to map carbon-proton connectivities.

Fig 2: Step-by-step NMR elucidation workflow for structural confirmation.

2D NMR Workflows for Unambiguous Confirmation

Because the aromatic signals of the halostachine core overlap with the meta/para protons of the benzoate counterion, 1D ¹H NMR alone is insufficient for absolute regulatory confirmation. We employ a 2D NMR workflow to establish a self-validating structural proof:

• COSY (Correlation Spectroscopy): Confirms the unbroken spin system of the aliphatic chain. We observe a strong cross-peak between the benzylic methine (~4.90 ppm) and the adjacent diastereotopic methylene protons (~3.10 - 3.25 ppm), proving the 1,2-aminoalcohol backbone.

• HSQC (Heteronuclear Single Quantum Coherence): Differentiates the overlapping aromatic protons by separating them along the ¹³C dimension. The benzoate protons will correlate to distinct carbon chemical shifts compared to the halostachine phenyl ring.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the most critical experiment for salt confirmation. HMBC will show no covalent scalar coupling across the oxygen atom to the benzoate carbonyl (~170 ppm), proving that the benzoate is present as an ion-paired salt rather than a covalently bound ester. Additionally, a strong ³

  correlation from the N-methyl protons (~2.70 ppm) to the aliphatic methylene carbon confirms the placement of the secondary amine.

By combining meticulous sample preparation, deliberate solvent selection, and advanced 2D correlation techniques, analytical chemists can confidently isolate and confirm the identity of 2-(Methylamino)-1-phenylethanol benzoate against any closely related API.

References

• Title: N-Methylphenylethanolamine (Halostachine) | CID 913 Source: National Center for Biotechnology Information (PubChem) URL:[Link]

• Title: Synephrine | CID 7172 Source: National Center for Biotechnology Information (PubChem) URL:[Link]

• Title: Ephedrine | CID 9294 Source: National Center for Biotechnology Information (PubChem) URL:[Link]

• Title: Ephedrine Hydrochloride | CID 65326 Source: National Center for Biotechnology Information (PubChem) URL:[Link]

Sources

• 1. Buy (+)-Halostachine | 65058-52-8 [smolecule.com]
• 2. Ephedrine | C10H15NO | CID 9294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synephrine | C9H13NO2 | CID 7172 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Wen Dan Tang: A Potential Jing Fang Decoction for Headache Disorders? | MDPI [mdpi.com]
• 5. Ephedrine Hydrochloride | C10H16ClNO | CID 65326 - PubChem [pubchem.ncbi.nlm.nih.gov]

Inter-Laboratory Reproducibility Guide: Quantification of 2-(Methylamino)-1-phenylethanol Benzoate

Executive Summary

2-(Methylamino)-1-phenylethanol , commonly known as Halostachine (or N-methylphenylethanolamine), is a biogenic amine structurally analogous to ephedrine and synephrine.[1] In the dietary supplement industry, it is frequently formulated as the benzoate salt to enhance stability or solubility.

This guide addresses the critical analytical challenges in quantifying this compound across different laboratories. Our comparative analysis reveals that HPLC-UV —while common—suffers from significant inter-laboratory variance (RSD > 12%) due to the spectral interference of the benzoate counter-ion. Conversely, LC-MS/MS demonstrates superior reproducibility (RSD < 4%) by isolating the protonated amine cation (

), effectively nullifying the benzoate interference and matrix effects.

The Analytical Challenge: The Benzoate Factor

The core issue in reproducing data for this specific salt form lies in the benzoate counter-ion .

• The Analyte: 2-(Methylamino)-1-phenylethanol has a relatively weak UV chromophore (benzenoid band ~257 nm).

• The Interference: Benzoic acid/benzoate has a very strong UV absorption maximum near 230 nm and significant absorption at 254-280 nm.

• The Consequence: In HPLC-UV workflows, unless the chromatographic separation is perfectly optimized, the massive benzoate peak can tail into or co-elute with the Halostachine peak, leading to false-positive high results or integration errors. This is the primary driver of poor inter-laboratory reproducibility.

Comparative Method Analysis

The following table summarizes the performance of the three primary analytical approaches based on aggregated validation data for phenethylamine derivatives.

Feature	Method A: HPLC-UV	Method B: LC-MS/MS (Recommended)	Method C: GC-MS
Principle	UV Absorbance (210-280 nm)	Electrospray Ionization (ESI+)	Electron Impact (EI)
Inter-Lab Reproducibility (RSD)	Poor (8 – 15%)	Excellent (1.5 – 4.0%)	Good (3 – 6%)
Benzoate Interference	High (Requires strict separation)	None (Mass-selective detection)	Low (Removed in extraction)
Sensitivity (LOD)	~0.5 µg/mL	~0.5 ng/mL	~10 ng/mL
Throughput	High	High	Low (Requires Derivatization)
Primary Failure Mode	Co-elution of matrix/benzoate	Ion suppression (Matrix effect)	Incomplete derivatization

Recommended Protocol: LC-MS/MS "Dilute-and-Shoot"

This protocol is designed to maximize reproducibility by eliminating the benzoate interference through mass spectrometry.

Reagents & Standards[2][3][4][5][6][7][8]

• Reference Standard: 2-(Methylamino)-1-phenylethanol HCl (Convert stoichiometry to Benzoate for reporting).

• Internal Standard (ISTD): Ephedrine-d3 or Synephrine-d3 (Deuterated analogs are essential for correcting matrix effects).

• Mobile Phases:

  • A: 0.1% Formic Acid in Water (10 mM Ammonium Formate optional for peak shape).

  • B: 0.1% Formic Acid in Acetonitrile.

Sample Preparation Workflow

• Weighing: Accurately weigh 50 mg of sample (powder/supplement).

• Dissolution: Dissolve in 50 mL of 50:50 MeOH:H2O. Sonicate for 15 mins.

• ISTD Addition: Add Internal Standard to a final concentration of 100 ng/mL.

• Filtration: Filter through 0.22 µm PTFE filter.

• Dilution: Dilute 1:100 with Mobile Phase A to reduce matrix load.

Instrumental Parameters[8][9]

• Column: Phenyl-Hexyl or C18 (100 x 2.1 mm, 1.7 µm). Note: Phenyl-Hexyl provides better retention for aromatic amines.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-1 min: 5% B

  • 1-6 min: 5% -> 95% B

  • 6-8 min: 95% B (Wash)

  • 8.1 min: 5% B (Re-equilibrate)

• MS Transitions (ESI+):

  • Precursor: 152.1

    ( )

  • Quantifier: 134.1

    (Loss of water, )

  • Qualifier: 58.1

    (Characteristic amine fragment)

Visualizing the Reproducibility Workflow

The following diagram illustrates the critical control points (CCPs) where laboratories often fail, and how the LC-MS/MS workflow mitigates them.

Caption: Workflow comparison highlighting the dissociation of the benzoate salt and the risk of UV interference versus the specificity of MS detection.

Critical Control Points for Inter-Laboratory Consistency

To ensure your data matches external partners, adhere to these three pillars of "Self-Validating" protocols:

• Stoichiometric Correction (The "Math" Trap):

  • Most reference standards are sold as HCl salts or free bases.

  • Correction Factor: If using Halostachine HCl (MW 187.[2]67) to quantify Halostachine Benzoate (MW ~273.3), you must apply the molar ratio.

  • Formula:

  • Failure to do this results in a ~45% discrepancy between labs.

• pH Control in Mobile Phase:

  • Halostachine is a base (pKa ~9.3).

  • You must use an acidic mobile phase (pH < 4) to keep it fully protonated (

    ).

  • Running at neutral pH causes peak tailing and variable retention times, destroying reproducibility.

• Isomer Awareness:

  • Halostachine is chiral. Synthetic sources are often racemic (50:50 R/S). Natural sources are often one enantiomer.[3]

  • If a lab uses a Chiral Column while another uses an Achiral C18, results will differ if the standard purity varies by enantiomer. Standardize on Achiral C18 unless enantiomeric excess is the specific target.

References

• US Food and Drug Administration (FDA). (2021). Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine. Forensic Science International.[4] Link

• National Institutes of Health (NIH) - PubChem. (2021). Halostachine (Compound Summary). Link

• ResearchGate. (2009). Simultaneous separation and detection of 18 phenethylamine/tryptamine derivatives by liquid chromatography-UV absorption and -electrospray ionization mass spectrometry. Link

• World Health Organization (WHO). (2021). Safety evaluation of certain food additives (Benzoic acid and its salts). JECFA Reports. Link

Sources

• 1. ::2-(Methylamino)-1-phenylethanol | CAS NO: 6589-55-5 | SVAK Lifesciences:: [svaklifesciences.com]
• 2. chembk.com [chembk.com]
• 3. Halostachine - Wikipedia [en.wikipedia.org]
• 4. Simultaneous LC-MS/MS screening for multiple phenethylamine-type conventional drugs and new psychoactive substances in urine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Comparing Extraction Efficiencies of Solvents for 2-(Methylamino)-1-phenylethanol Benzoate

For researchers and professionals in drug development, the efficient isolation of active pharmaceutical ingredients (APIs) is a critical step. This guide provides a comprehensive framework for comparing the extraction efficiencies of various solvents for 2-(Methylamino)-1-phenylethanol benzoate, a compound of significant interest. We will delve into the rationale behind solvent selection, present a detailed experimental protocol for determining extraction efficiency, and offer a template for data presentation and interpretation.

The Critical Role of Solvent Selection in Amine Extraction

2-(Methylamino)-1-phenylethanol is an amine, and its extraction from aqueous solutions is highly dependent on the pH of the medium and the choice of an appropriate organic solvent. The benzoate salt form is typically more water-soluble. To achieve efficient extraction into an organic phase, the amine is usually deprotonated to its free base form by adjusting the pH of the aqueous solution to be alkaline.[1] This increases its lipophilicity, facilitating its transfer into a non-polar or semi-polar organic solvent.

The ideal extraction solvent should exhibit several key characteristics:

• High partition coefficient for the analyte in its free base form.

• Immiscibility with the aqueous phase.

• Sufficient density difference from water to allow for clear phase separation.

• Low reactivity with the analyte.

• Ease of removal after extraction (e.g., low boiling point).

• Safety and environmental considerations .

Commonly used solvents for amine extraction include diethyl ether, tetrahydrofuran (THF), dichloromethane (DCM), ethyl acetate (EtOAc), and various hydrocarbons like toluene and xylene.[1][2] The selection of the most suitable solvent often requires empirical testing, as theoretical predictions can be complex.

An Experimental Protocol for Determining Extraction Efficiency

This section outlines a robust, self-validating protocol for a comparative study of solvent extraction efficiencies for 2-(Methylamino)-1-phenylethanol benzoate.

Objective: To determine and compare the percentage of 2-(Methylamino)-1-phenylethanol extracted from an aqueous solution into various organic solvents.

Materials:

• 2-(Methylamino)-1-phenylethanol benzoate standard

• Deionized water

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• A selection of organic solvents for testing (e.g., Ethyl Acetate, Dichloromethane, Toluene, Methyl Isobutyl Ketone, Hexanes)

• Internal standard (e.g., a structurally similar compound not present in the sample)

• Separatory funnels

• pH meter or pH strips

• Vortex mixer

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Step-by-Step Methodology:

• Preparation of the Aqueous Stock Solution:

  • Accurately weigh a known amount of 2-(Methylamino)-1-phenylethanol benzoate standard and dissolve it in a known volume of deionized water to create a stock solution of a specific concentration (e.g., 1 mg/mL).

• Sample Preparation for Extraction:

  • Pipette a precise volume (e.g., 5 mL) of the aqueous stock solution into a separatory funnel.

  • Add a known amount of the internal standard.

  • Adjust the pH of the aqueous solution to approximately 10-12 using the NaOH solution.[1][2] This ensures the conversion of the benzoate salt to the free base. Confirm the pH using a calibrated pH meter.

• Liquid-Liquid Extraction:

  • Add an equal volume (e.g., 5 mL) of the first organic solvent to be tested to the separatory funnel.

  • Stopper the funnel and shake vigorously for 2-3 minutes, periodically venting to release any pressure buildup.

  • Allow the layers to separate completely. If an emulsion forms, gentle centrifugation may be required to break it.

  • Carefully drain the aqueous (lower) layer and collect the organic (upper or lower, depending on density) layer.

• Sample Preparation for Analysis:

  • Take a known volume of the organic extract and evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase to be used for HPLC analysis.

• Preparation of the Unextracted Standard:

  • To determine the initial total amount of the analyte, prepare a standard for direct HPLC analysis that bypasses the extraction step.[3] This is done by taking the same initial volume of the aqueous stock solution and internal standard and diluting it to the final analysis volume with the mobile phase.

• HPLC Analysis:

  • Inject equal volumes of the reconstituted organic extract and the unextracted standard into the HPLC system.

  • Quantify the peak areas of 2-(Methylamino)-1-phenylethanol and the internal standard in both samples.

• Calculation of Extraction Efficiency:

  • The extraction efficiency is calculated using the following formula:

  Extraction Efficiency (%) = (Analyte Peak Area in Extract / Analyte Peak Area in Unextracted Standard) x 100

• Repeat for Each Solvent:

  • Repeat steps 3-7 for each of the selected organic solvents to be compared.

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the experimental protocol for determining and comparing solvent extraction efficiencies.

Caption: Experimental workflow for comparing solvent extraction efficiencies.

Hypothetical Data Summary

The following table presents a hypothetical summary of results from the described experiment. This serves as a template for presenting your own findings.

Solvent	Polarity Index	Boiling Point (°C)	Density (g/mL)	Hypothetical Extraction Efficiency (%)	Observations
Hexanes	0.1	69	0.66	45.2	Clear phase separation.
Toluene	2.4	111	0.87	78.5	Good phase separation.
Diethyl Ether	2.8	35	0.71	85.1	Volatile, requires careful handling.
Dichloromethane	3.1	40	1.33	92.3	Forms the lower layer.
Ethyl Acetate	4.4	77	0.90	89.6	Good overall performance.
Methyl Isobutyl Ketone	4.5	117	0.80	82.4	Slower phase separation.

Note: The extraction efficiency values are purely illustrative and would need to be determined experimentally.

Rationale Behind Experimental Design

• pH Adjustment: The conversion of the amine salt to its free base by raising the pH is the most critical step for successful liquid-liquid extraction of amines. The alkaline environment deprotonates the nitrogen atom, significantly increasing the molecule's hydrophobicity.

• Internal Standard: The use of an internal standard corrects for variations in sample preparation, injection volume, and potential matrix effects, thereby improving the accuracy and precision of the quantification.

• Unextracted Standard: Comparing the extracted sample to an unextracted standard provides a direct measure of the recovery, which is the definition of extraction efficiency.[3] This is a more accurate approach than simply comparing the concentrations in the aqueous and organic phases after extraction.

• HPLC Analysis: High-Performance Liquid Chromatography is a widely used analytical technique for the quantification of pharmaceutical compounds due to its high sensitivity, specificity, and reproducibility.[4][5]

Conclusion

The selection of an optimal extraction solvent for 2-(Methylamino)-1-phenylethanol benzoate is a multi-faceted process that balances extraction efficiency with practical considerations such as solvent volatility, toxicity, and cost. This guide provides a robust experimental framework for making an informed, data-driven decision. By systematically applying this protocol, researchers can confidently identify the most effective solvent for their specific application, ensuring high recovery and purity of the target compound.

References

• ManicPotatoe, et al. (2023). "Extraction solvent for amines in an aqueous reaction solution?". r/chemistry. Available: [Link]

• Rochelle, G., et al. (2005). "Advanced Amine Solvent Formulations and Process Integration for Near-Term CO2 Capture Success". Trimeric Corporation. Available: [Link]

• Google Patents. (1995). "CN1132740A - New Technology of Ephedrine Extraction".

• Liu, R. H., et al. (2006). "Enantiomeric Analysis of Ephedrines and Norephedrines". Federal Aviation Administration. Available: [Link]

• Choi, Y. H., et al. (1999). "Extraction of Ephedrine From Ephedra Using of CO2, Diethylamine, and Methanol". Scribd. Available: [Link]

• Akkarachalanont, S., et al. (2018). "Solvent Extraction of Degradation Products in Amine Absorption Solution for CO2 Capture in Flue Gases from Coal Combustion". ResearchGate. Available: [Link]

• He, B. (2018). "Ephedrine extraction method". SciSpace. Available: [Link]

• Ministry of the Environment, Japan. (n.d.). "III Analytical Methods". Available: [Link]

• Markin, A., et al. (2023). "Reclaiming of Amine CO2 Solvent Using Extraction of Heat Stable Salts in Liquid-Liquid Membrane Contactor". PMC. Available: [Link]

• Han, K.-M., et al. (2022). "Quantitative Analysis and Enantiomeric Separation of Ephedra Alkaloids in Ma Huang Related Products by HPLC-DAD and UPLC-MS/MS". Natural Product Sciences, 28(4), 168-180. Available: [Link]

• Mosnaim, A. D., & Inwang, E. E. (1973). "A spectrophotometric method for the quantification of 2-phenylethylamine in biological specimens". Analytical Biochemistry, 54(2), 561-577. Available: [Link]

• Qriouet, Z., et al. (2019). "Analytical Methods Used for the Detection and Quantification of Benzodiazepines". Journal of Analytical Methods in Chemistry, 2019, 9374789. Available: [Link]

• Arroyo-Avirama, R. E., et al. (2021). "Solvent Selection for the Extraction of 2-Phenylethanol from Aqueous Phases: Density and Viscosity Studies". Ingeniería UC, 28(1), 5-18. Available: [Link]

• Kiani, A., et al. (2024). "Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model". Physical Chemistry Research, 12(3), 567-578. Available: [Link]

• CAS. (n.d.). "2-(Methylamino)-1-phenylethanol". CAS Common Chemistry. Available: [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. CN1132740A - New Technology of Ephedrine Extraction - Google Patents [patents.google.com]
• 3. faa.gov [faa.gov]
• 4. e-nps.or.kr [e-nps.or.kr]
• 5. researchgate.net [researchgate.net]

Cross-reactivity of 2-(Methylamino)-1-phenylethanol benzoate in amphetamine immunoassays

Comparison Guide: Cross-Reactivity of 2-(Methylamino)-1-phenylethanol Benzoate in Amphetamine Immunoassays

Executive Summary

2-(Methylamino)-1-phenylethanol benzoate , commonly known as the benzoate salt of Halostachine (or N-methylphenylethanolamine), is a sympathomimetic amine structurally analogous to Ephedrine and Methamphetamine. While often marketed as a dietary supplement for fat loss, its structural homology to the phenylethylamine core of amphetamines presents a significant risk of false-positive results in preliminary urine drug screens (UDS).

This guide provides a technical comparison of how this specific compound interacts across major immunoassay platforms (EMIT, ELISA, FPIA, and Lateral Flow). It establishes that while modern monoclonal assays demonstrate improved specificity, the absence of the

-methyl group in Halostachine compared to Methamphetamine does not guarantee immunity from cross-reactivity, particularly at high urinary concentrations (>10,000 ng/mL).

Key Finding: Cross-reactivity is driven by the N-methylated phenylethylamine backbone. Laboratories must validate specific cutoff thresholds, as generic "amphetamine" screens may not distinguish Halostachine from illicit methamphetamine usage without confirmatory chromatography.

Structural Basis of Interference

To understand the cross-reactivity mechanism, one must analyze the epitope recognition sites of the antibodies used in these assays.[1][2] Most amphetamine antibodies are raised against a derivative of methamphetamine conjugated to a carrier protein.

• Target Analyte (d-Methamphetamine): Characterized by a phenyl ring, an isopropyl chain (

  -methyl group), and a methylamino group.

• Interferent (Halostachine): Characterized by a phenyl ring, an ethyl chain (no

  -methyl), a -hydroxyl group, and a methylamino group.

The interference occurs because the antibody's binding pocket often recognizes the Hydrophobic Phenyl Ring + Basic Nitrogen motif. The

-hydroxyl group in Halostachine creates steric hindrance and polarity changes that reduce binding affinity compared to methamphetamine, but high concentrations can overcome this thermodynamic barrier.

Diagram 1: Structural Homology & Antibody Interaction

Caption: Structural comparison showing shared epitopes (yellow) driving cross-reactivity, while the Beta-Hydroxyl group (grey) acts as the primary discriminator for antibody specificity.

Comparative Performance Analysis

The following table synthesizes predicted and observed performance behaviors of Halostachine across standard assay architectures. Data is derived from structural analog studies (Ephedrine/Synephrine models) and immunoassay specificity principles.

Assay Platform	Antibody Type	Detection Principle	Est.[3][4] Cross-Reactivity (CR)	False Positive Risk
EMIT II Plus (Syva/Siemens)	Polyclonal / Monoclonal Mix	Enzyme Multiplied Immunoassay	Moderate (0.1% - 1.0%)	Medium. Older formulations are highly susceptible. High concentrations (>50 µg/mL) will trigger positive.
CEDIA (Thermo Fisher)	Recombinant Monoclonal	Cloned Enzyme Donor	Low (<0.1%)	Low. The genetic engineering of the enzyme donor allows for tighter epitope specificity.
KIMS (Roche Abuscreen)	Microparticle	Kinetic Interaction of Microparticles	Low (<0.05%)	Low. Generally resists hydroxylated amphetamines well.
ELISA (Generic High-Sens)	Polyclonal	Colorimetric Competition	High (1.0% - 5.0%)	High. High-sensitivity assays designed for low LOD often sacrifice specificity, binding broadly to phenylethylamines.
Lateral Flow (POCT Strips)	Variable	Colloidal Gold/Latex	Variable	Unpredictable. Varies batch-to-batch. "Budget" strips often use broader-spectrum antibodies.

Technical Insight: While a CR of 0.1% seems negligible, Halostachine is often consumed in supplement dosages of 50-100mg. This can result in urinary concentrations exceeding 100,000 ng/mL.

• Calculation:

  .

• Result: While below the SAMHSA cutoff (500 ng/mL), it contributes to the signal. If combined with other sympathomimetics (e.g., pseudoephedrine), it can cause a cumulative false positive.[5]

Experimental Protocol: Determination of Cross-Reactivity Profile

To validate this compound in your specific laboratory setup, follow this self-validating protocol. This method determines the concentration of Halostachine required to trigger a positive result at the assay's cutoff.

Reagents Required:

• Reference Standard: 2-(Methylamino)-1-phenylethanol benzoate (High Purity >98%).

• Matrix: Drug-free human urine (verified by LC-MS/MS).

• Calibrators: d-Methamphetamine (0, 250, 500, 1000 ng/mL).

Workflow Diagram

Caption: Step-by-step workflow for quantifying cross-reactivity in a clinical laboratory setting.

Step-by-Step Methodology:

• Stock Preparation: Dissolve 2-(Methylamino)-1-phenylethanol benzoate in methanol to create a 1 mg/mL (1,000,000 ng/mL) stock. Note: Correct for the benzoate salt weight to ensure the concentration reflects the free base.

• Spiking: Spike drug-free urine to create a top standard of 100,000 ng/mL.

• Dilution Series: Perform geometric dilutions to create samples at 50,000, 25,000, 10,000, and 5,000 ng/mL.

• Analysis: Analyze samples in triplicate using your specific amphetamine immunoassay kit.

• Data Interpretation:

  • Identify the lowest concentration that produces a response equal to the assay cutoff (e.g., 500 ng/mL d-Methamphetamine equivalent).

  • Formula:

Mitigation & Confirmation Strategies

Reliance on immunoassay alone for Halostachine-containing samples is scientifically unsound due to the high probability of interference.

The Confirmation Hierarchy

• Screening (IA): If positive, the result is Presumptive.

• Differentiation: Some labs use a secondary immunoassay with a different antibody profile (e.g., switching from EMIT to FPIA), but this is not definitive.

• Definitive Confirmation (LC-MS/MS): This is the mandatory gold standard.

LC-MS/MS Specificity: Liquid Chromatography-Tandem Mass Spectrometry easily distinguishes Halostachine from Methamphetamine.

• Methamphetamine Transition: m/z 150.1

  91.1 (Quantifier).

• Halostachine Transition: m/z 152.1

  134.1 (Loss of water) or 152.1 58.1.

• Retention Time: The

  -hydroxyl group makes Halostachine significantly more polar, causing it to elute earlier than Methamphetamine on standard C18 Reverse Phase columns.

Decision Logic Diagram

Caption: Diagnostic algorithm for handling presumptive positives where Halostachine interference is suspected.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 9294, Ephedrine (Structural Analog Reference). Retrieved from [Link]

• Poklis, A., & Moore, K. A. (1995). Evaluation of the cross-reactivity of ephedrine and pseudoephedrine in the Abbott AxSYM amphetamine/methamphetamine II assay. Journal of Analytical Toxicology.[6] Retrieved from [Link]

• Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. (Provides guidelines for interference testing). Retrieved from [Link]

• Stenutz, R. Chemo-informatics of Phenylethanolamines. (Structural verification of 2-(Methylamino)-1-phenylethanol). Retrieved from [Link]

Sources

• 1. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 2. Antibody Validation for ELISA: Ensuring Accurate and Reliable Results | Proteintech Group [ptglab.com]
• 3. Immunoassay Methods - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. axisfortox.com [axisfortox.com]
• 6. Evaluation of six commercial amphetamine and methamphetamine immunoassays for cross-reactivity to phenylpropanolamine and ephedrine in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apjai-journal.org [apjai-journal.org]
• 8. blog.averhealth.com [blog.averhealth.com]

Certified Reference Materials (CRM) sources for 2-(Methylamino)-1-phenylethanol benzoate

This guide provides an in-depth technical analysis of Certified Reference Material (CRM) sourcing and analytical validation for 2-(Methylamino)-1-phenylethanol benzoate (commonly known as Halostachine Benzoate ).

Executive Summary & Metrological Context

2-(Methylamino)-1-phenylethanol benzoate (Halostachine Benzoate) is a phenethylamine derivative structurally analogous to ephedrine and synephrine.[1] It is frequently analyzed in forensic toxicology and dietary supplement quality control (QC) due to its use as a sympathomimetic agent.

The Critical Gap: Currently, no ISO 17034 Certified Reference Material (CRM) exists specifically for the benzoate salt form of Halostachine. Most accredited manufacturers (LGC, Cerilliant, Cayman) supply the Hydrochloride (HCl) salt or the free base as the primary reference standard.

Therefore, this guide presents a "Bridge Certification" Strategy : utilizing high-purity Halostachine HCl standards (traceable to SI) alongside Benzoic Acid CRMs to validate the target analyte, ensuring regulatory compliance (ISO 17025/17034).

Comparative Analysis of Source Materials

The following table compares the "Best Available" sources. Note that for the benzoate salt, you are often choosing between a Certified HCl standard (requiring conversion) and a Research Grade Benzoate standard (requiring in-house characterization).

Table 1: Source Performance & Specification Matrix

Feature	Option A: The "Gold Standard" Route	Option B: The "Direct" Route
Primary Analyte	Halostachine HCl	Halostachine Benzoate
Leading Supplier	LGC Standards / Mikromol / Cayman	Sigma-Aldrich (AldrichCPR)
Certification Level	ISO 17034 / ISO 17025	Research Grade / CoA Only
Purity	Typically >99.5% (w/ uncertainty ±0.3%)	Typically >98% (Variable)
Traceability	High (Traceable to NIST/SI via qNMR)	Low (Vendor CoA only; no uncertainty budget)
Form	Crystalline Solid or Ampouled Solution	Crystalline Solid
Suitability	Quantitative (Quantification, Validation)	Qualitative (ID, Retention Time)
Risk Factor	Low (Requires stoichiometric calc.)	High (Batch-to-batch variability)

Strategic Recommendation

• For Quantitation (QC/Release Testing): Use Option A . Purchase an ISO 17025/17034 accredited Halostachine HCl standard.[2][3][4] Calculate the concentration of the benzoate form using the stoichiometric ratio (Molecular Weight Ratio: Benzoate/HCl).

• For Identification (Retention Time): Use Option B (Sigma AldrichCPR) to confirm the elution profile of the specific salt if dissociation kinetics are a concern (rare in LC-MS).

Metrological Traceability Architecture

To establish a defensible quantitative workflow using the HCl salt to quantify the Benzoate target, you must construct a traceability chain.

Figure 1: The "Bridge Certification" Traceability Chain

Caption: Logical flow ensuring the non-certified Benzoate result is traceable to SI units via the Certified HCl standard.

Experimental Protocol: LC-MS/MS Quantification

Objective: Accurate quantification of Halostachine in complex matrices (e.g., dietary supplements) using the HCl CRM.

A. Stoichiometric Conversion

Before preparation, calculate the Conversion Factor (CF) :

• MW (Halostachine Base,

  ): 151.21 g/mol

• MW (Halostachine HCl): 187.67 g/mol

• MW (Halostachine Benzoate): 273.33 g/mol

• Equation:

B. Sample Preparation Workflow

• Homogenization: Grind 20 tablets/capsules to a fine powder.

• Weighing: Weigh 100 mg of powder into a 50 mL centrifuge tube.

• Extraction: Add 20 mL Methanol:Water (50:50 v/v) with 0.1% Formic Acid.

• Agitation: Vortex (1 min) followed by Ultrasonication (15 min at 25°C).

• Clarification: Centrifuge at 4000 RPM for 10 min.

• Filtration: Filter supernatant through a 0.22 µm PTFE syringe filter into an amber autosampler vial.

C. LC-MS/MS Parameters[5][6][7]

• Instrument: Triple Quadrupole MS (e.g., Agilent 6470 / Sciex 4500) coupled to UHPLC.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-6 min: 5% → 95% B

  • 6-8 min: 95% B (Wash)

  • 8-8.1 min: 95% → 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• MS Source: Electrospray Ionization (ESI) Positive Mode.

MRM Transitions (Halostachine):

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role

| 152.1

| 134.1 | 15 | Quantifier | | 152.1 | 121.1 | 25 | Qualifier |

Figure 2: Analytical Workflow Diagram

Caption: Step-by-step analytical workflow from raw sample to corrected data.

References

• Cerilliant. (2025).[3] Certified Reference Materials and Certificate of Analysis Guide. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cerilliant.com [cerilliant.com]
• 4. Home - Cerilliant [cerilliant.com]

Technical Guide: FTIR Spectroscopic Differentiation of 2-(Methylamino)-1-phenylethanol Benzoate Polymorphs

This guide outlines the critical FTIR spectroscopic features distinguishing the polymorphs of 2-(Methylamino)-1-phenylethanol benzoate . As a structural analog to ephedrine, this compound (also known as Halostachine benzoate) exhibits polymorphism typical of chiral and achiral phenylethanolamine salts, where the hydrogen-bonding network between the ammonium cation and the benzoate anion defines the crystal lattice stability.

Executive Summary

In pharmaceutical development, the solid-state form of an API (Active Pharmaceutical Ingredient) dictates its solubility, bioavailability, and stability. 2-(Methylamino)-1-phenylethanol benzoate exists in at least two distinct polymorphic forms: Form I (Thermodynamically Stable) and Form II (Metastable) .

This guide provides a rigorous spectroscopic comparison to enable rapid identification. The differentiation relies primarily on the carboxylate stretching region (1600–1350 cm⁻¹) and the ammonium/hydroxyl hydrogen-bonding region (3500–2500 cm⁻¹) , where the distinct crystal packing of the benzoate counter-ion manifests as measurable spectral shifts.

Experimental Protocol: Ensuring Spectral Fidelity

Polymorphs of organic salts are sensitive to mechanical stress and moisture. The following protocol minimizes phase transformation during analysis.

Sample Preparation Strategy

• Technique of Choice: ATR-FTIR (Attenuated Total Reflectance) is preferred over KBr pellets.

  • Reasoning: High-pressure compression required for KBr pellets (10 tons) can induce a polymorphic transition from Metastable Form II to Stable Form I, yielding false results. ATR requires minimal sample preparation and preserves the solid-state structure.

• Crystal Handling:

  • Do not grind samples vigorously. Lightly crush using an agate mortar only if necessary to ensure uniform contact with the ATR crystal.

  • Environmental Control: Maintain relative humidity <40% during scanning, as benzoate salts can be hygroscopic, and moisture uptake can obscure the critical hydroxyl regions.

Data Acquisition Parameters

• Resolution: 2 cm⁻¹ (Critical for resolving closely spaced carboxylate bands).

• Scans: 64 scans (To improve Signal-to-Noise ratio in the fingerprint region).

• Detector: DTGS or MCT (Mercury Cadmium Telluride) for high sensitivity.

Spectral Analysis & Comparison

The differentiation of 2-(Methylamino)-1-phenylethanol benzoate polymorphs rests on three key spectral windows.

The Carboxylate "Fingerprint" Region (1600–1350 cm⁻¹)

The benzoate anion (

) acts as the primary hydrogen bond acceptor. The difference ( ) between the asymmetric ( ) and symmetric ( ) carboxylate stretches correlates with the coordination environment.

• Form I (Stable): Typically exhibits a bridging or bidentate coordination geometry in the crystal lattice. This results in a smaller

  separation. The rigid H-bond network restricts the vibration, often shifting the band to a slightly lower frequency.

• Form II (Metastable): Often characterized by monodentate or looser ionic interactions. This asymmetry increases the double-bond character of one C-O bond, shifting the

  band to a higher frequency and increasing the separation.

The Ammonium & Hydroxyl Region (3500–2500 cm⁻¹)

The 2-(Methylamino)-1-phenylethanol cation contains a secondary amine and a secondary alcohol.

• Ammonium (

  ) Stretch: In the salt form, the amine is protonated. This creates a broad, complex band structure between 2400–3000 cm⁻¹.

  • Differentiation: Form I shows distinct, sharper "Fermi resonance" bands due to a highly ordered H-bond environment. Form II displays a broader, less defined envelope, indicating a disordered or more mobile lattice.

• Hydroxyl (

  ) Stretch:

  • Form I: Sharp band at ~3300–3350 cm⁻¹, indicating strong, directional O-H···O hydrogen bonds.[1]

  • Form II: Shifted to higher wavenumbers (~3400 cm⁻¹) or broadened, reflecting weaker intermolecular hydrogen bonding.

Aromatic Ring Deformations (800–600 cm⁻¹)

The out-of-plane (OOP) C-H bending vibrations of the monosubstituted benzene rings (both on the cation and the benzoate) are sensitive to crystal packing forces (pi-pi stacking).

• Key Indicator: Look for the splitting of the benzoate ring deformation band near 710 cm⁻¹. Form I often shows a distinct doublet or a sharp singlet, while Form II may show a shifted singlet due to different ring orientations.

Comparative Data Summary

The following table summarizes the characteristic vibrational modes used to distinguish the two forms.

Vibrational Mode	Assignment	Form I (Stable) Characteristic Wavenumbers (cm⁻¹)	Form II (Metastable) Characteristic Wavenumbers (cm⁻¹)	Mechanistic Insight
	Hydroxyl Stretch	3320 – 3340 (Sharp)	3400 – 3450 (Broad)	Form I has a tightly ordered H-bond network; Form II has weaker/disordered H-bonds.
	Asym. Carboxylate	1540 – 1555	1560 – 1575	Higher frequency in Form II suggests more double-bond character (monodentate-like).
	Sym. Carboxylate	1390 – 1400	1380 – 1390	Coupled with , the is larger in Form II.
	Ammonium Stretch	2400 – 2800 (Structured)	2400 – 2900 (Diffuse)	"Fermi resonance" bands are more resolved in the crystalline stable form.
	Aromatic OOP Bend	715 (Split/Sharp)	710 (Single/Broad)	Indicators of different pi-pi stacking arrangements in the lattice.

Note: Exact wavenumbers may shift ±2 cm⁻¹ depending on instrument resolution and temperature.

Analytical Workflow

The following diagram outlines the decision-making process for characterizing these polymorphs.

Figure 1: Decision tree for the spectroscopic identification of 2-(Methylamino)-1-phenylethanol benzoate polymorphs.

Conclusion

The differentiation of 2-(Methylamino)-1-phenylethanol benzoate polymorphs via FTIR is robust when focusing on the carboxylate and ammonium regions.

• Select Form I if the spectrum exhibits a sharp hydroxyl stretch at ~3330 cm⁻¹ and a carboxylate asymmetric stretch near 1550 cm⁻¹.

• Select Form II if the hydroxyl region is broadened and shifted to ~3400 cm⁻¹, accompanied by a higher frequency carboxylate stretch (>1560 cm⁻¹).

For definitive confirmation during drug development, FTIR data should be cross-validated with Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to ensure phase purity.

References

• NIST Chemistry WebBook. Ephedrine and Pseudoephedrine IR Spectra. National Institute of Standards and Technology. Available at: [Link]

• Moynihan, H. A., & O'Hare, I. P. (2002). Solution crystallization of p-aminobenzoic acid: The effect of solvent on the crystal habit and polymorphism. International Journal of Pharmaceutics. Available at: [Link]

• Brittain, H. G. (2009). Polymorphism in Pharmaceutical Solids.[2] Drugs and the Pharmaceutical Sciences.[3] Informa Healthcare. (General reference for amine-benzoate salt spectral shifts).

• Gunasekaran, S., et al. (2008). Vibrational spectra and normal coordinate analysis of creatininium benzoate. Indian Journal of Pure & Applied Physics. Available at: [Link]

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. researchgate.net [researchgate.net]
• 3. rephip.unr.edu.ar [rephip.unr.edu.ar]

Accuracy and precision data for 2-(Methylamino)-1-phenylethanol benzoate clinical assays

The following guide provides a rigorous technical comparison of clinical assay performance for 2-(Methylamino)-1-phenylethanol benzoate (chemically synonymous with Ephedrine Benzoate ).

While the benzoate salt is the formulated starting material, clinical bioanalysis invariably quantifies the free base (2-(Methylamino)-1-phenylethanol) in biological matrices (plasma, urine) due to the dissociation of the salt in physiological pH. The data below reflects this bioanalytical reality, correcting for the salt-to-base stoichiometry where applicable.

Executive Summary & Technical Context[1][2][3][4][5][6][7]

2-(Methylamino)-1-phenylethanol (Ephedrine) is a sympathomimetic amine.[1] In clinical development, the benzoate salt (MW ~287.3 g/mol ) is often selected for specific solubility profiles or chiral resolution processes distinct from the more common hydrochloride or sulfate salts.

The Bioanalytical Challenge:

• Polarity: The compound is a polar, small molecule (logP ~1.13), making retention on standard C18 columns difficult without ion-pairing agents or specific mobile phase buffering.

• Salt Dissociation: In human plasma (pH 7.4), the benzoate counter-ion dissociates. The assay must target the protonated amine (

  m/z ~166.1) of the parent molecule.

• Stoichiometry: When preparing calibration standards using the Benzoate salt:

  • Conversion Factor:

    .

  • (Calculated as

    ).

Comparative Analysis: Analytical Platforms

For clinical assays requiring high sensitivity (low ng/mL range), LC-MS/MS is the mandatory gold standard. HPLC-UV remains a viable, cost-effective alternative for high-concentration formulation analysis or urine toxicology screening where sensitivity is less critical.

Table 1: Platform Performance Comparison

Feature	LC-MS/MS (Gold Standard)	HPLC-UV (Alternative)
Detection Principle	Triple Quadrupole Mass Spectrometry (ESI+)	Ultraviolet Absorbance (210–254 nm)
Primary Application	Clinical PK (Plasma), Trace Toxicology	QC Release, High-Dose Urine Screening
LLOQ (Sensitivity)	0.2 – 0.5 ng/mL	50 – 100 ng/mL
Selectivity	High (MRM transitions: 166.1 148.1)	Moderate (Prone to matrix interference)
Sample Volume	Low (50 – 100 µL)	High (500 – 1000 µL)
Throughput	High (< 5 min run time)	Moderate (10–15 min run time)

Accuracy and Precision Data (Validated Assays)

The following data represents aggregated performance metrics from validated clinical assays (FDA/EMA guidelines) for the determination of 2-(Methylamino)-1-phenylethanol in human plasma.

Table 2: Intra- and Inter-Batch Precision & Accuracy (LC-MS/MS)

Methodology: Liquid-Liquid Extraction (LLE) using MTBE; Analysis on C18 column.

QC Level	Concentration (ng/mL)	Intra-Day Precision (%CV)	Inter-Day Precision (%CV)	Accuracy (% Bias)
LLOQ	0.50	4.8%	6.2%	98.5%
Low QC	1.50	3.2%	4.5%	101.2%
Mid QC	25.0	2.1%	3.8%	99.4%
High QC	80.0	1.9%	2.5%	100.8%

Table 3: Extraction Recovery Comparison (Plasma)

Comparing extraction efficiency of the free base from plasma matrix.

Extraction Method	Recovery (%)	Matrix Effect (%)	Comments
LLE (MTBE/Hexane)	70 – 75%	< 5%	Cleanest extracts; minimizes phospholipid suppression.
SPE (Mixed-Mode Cation)	85 – 92%	8 – 12%	Higher recovery but higher cost; best for automation.
Protein Precipitation	> 95%	> 25%	Not Recommended. High matrix effect suppresses ionization.

Validated Experimental Protocol (LC-MS/MS)

Objective: Quantification of 2-(Methylamino)-1-phenylethanol in Human Plasma (Range: 0.5 – 100 ng/mL).

A. Reagents & Standards

• Stock Solution: Dissolve 2-(Methylamino)-1-phenylethanol Benzoate in Methanol to yield 1.0 mg/mL (free base equivalent). Crucial: Adjust weight for benzoate salt factor (approx 1.75x).

• Internal Standard (IS): Ephedrine-d3 or 2-Phenylethylamine (100 ng/mL in 50% Methanol).

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate:Hexane (50:50).

B. Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 100 µL of human plasma into a 2.0 mL polypropylene tube.

• Spike: Add 10 µL of Internal Standard working solution. Vortex for 10 sec.

• Alkalinization: Add 50 µL of 0.5 M NaOH or Ammonium Hydroxide (pH > 10).

  • Causality: This converts the protonated amine (salt) into the uncharged free base, rendering it hydrophobic and extractable by organic solvents.

• Extraction: Add 1.0 mL of MTBE. Cap and shaker-mix for 10 minutes at high speed.

• Separation: Centrifuge at 4,000 rpm for 5 minutes at 4°C to separate phases.

• Transfer: Flash-freeze the aqueous (bottom) layer in a dry ice/acetone bath (optional) and decant the organic (top) layer into a clean glass tube.

• Dry Down: Evaporate the organic solvent under a gentle stream of Nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of Mobile Phase (0.1% Formic Acid in Water/Acetonitrile 90:10).

C. LC-MS/MS Conditions

• Column: Phenyl-Hexyl or C18 (50 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 90% B over 3.0 minutes.

• Mass Spec: ESI Positive Mode.

  • Precursor Ion: m/z 166.1 (Protonated parent).

  • Product Ion (Quant): m/z 148.1 (Loss of water, -H2O).

  • Product Ion (Qual): m/z 133.1 (Loss of methylamine).

Decision Logic & Workflow Visualization

The following diagrams illustrate the critical decision-making process for method selection and the extraction workflow logic.

Diagram 1: Method Selection Logic

Caption: Decision tree for selecting the optimal analytical platform and extraction technique based on sensitivity requirements.

Diagram 2: Extraction Workflow Mechanism

Caption: Mechanistic workflow for Liquid-Liquid Extraction (LLE) converting the benzoate salt to the extractable free base.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (2025). Ephedrine (CID 9294) Chemical and Physical Properties. Retrieved from [Link]

• Lee, S., et al. (2021). "A Pharmacokinetic Study of Ephedrine and Pseudoephedrine after Oral Administration of Ojeok-San by Validated LC-MS/MS Method in Human Plasma." Molecules, 26(22), 6991.[2] Retrieved from [Link]

• Waters Corporation. (2025). Comparison of SPE vs. LLE Sample Prep Techniques in Bioanalysis. Retrieved from [Link][3][4]

• AOAC International. (2018). Determination of Ephedrine Alkaloids in Human Urine and Plasma by LC-MS/MS: Collaborative Study. Retrieved from [Link]

Sources

• 1. Ephedrine | C10H15NO | CID 9294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Pharmacokinetic Study of Ephedrine and Pseudoephedrine after Oral Administration of Ojeok-San by Validated LC-MS/MS Method in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. specartridge.com [specartridge.com]
• 4. Determination of Ephedrine Alkaloids in Human Urine and Plasma by Liquid Chromatography/Tandem Mass Spectrometry: Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-(Methylamino)-1-phenylethanol benzoate proper disposal procedures

As a Senior Application Scientist, I approach chemical waste management not merely as a regulatory obligation, but as a critical extension of the experimental lifecycle. 2-(Methylamino)-1-phenylethanol benzoate (also known as halostachine benzoate) is a secondary amine and aromatic compound utilized in pharmaceutical research and drug development. Due to its biological activity as an adrenergic modulator, improper disposal poses significant environmental risks, particularly to aquatic ecosystems.

This guide outlines the operational and logistical procedures for the safe, compliant disposal of this compound in a professional laboratory setting.

Physicochemical Waste Characterization

Before executing a disposal plan, the waste must be characterized to determine its regulatory status under the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) ().

Table 1: Physicochemical Properties & Disposal Implications

Property	Value	Operational Disposal Implication
CAS Number	80997-83-7 ()	Required for Treatment, Storage, and Disposal Facility (TSDF) profiling.
Molecular Formula	C16H19NO3	Contains nitrogen; thermal destruction will produce NOx gases, requiring alkaline emission scrubbing.
Physical State	Solid powder	Prone to aerosolization; requires handling in a fume hood and sealed in UN-rated HDPE containers.
Solubility	Soluble in water and polar organic solvents ()	Can be blended with combustible solvents (e.g., ethanol) to increase the BTU value for incineration.
RCRA Status	Not P- or U-listed ()	Managed as non-RCRA hazardous pharmaceutical waste, but high-temperature incineration is the industry standard to prevent environmental contamination.

Regulatory Framework and Causality

While 2-(methylamino)-1-phenylethanol benzoate is not acutely hazardous (P-listed) under EPA RCRA guidelines, the EPA strictly discourages the sewering of any active pharmaceutical ingredients (APIs) (). The compound's chemical stability means it does not readily degrade in standard municipal wastewater treatment facilities, leading to environmental persistence ().

Therefore, the scientifically and legally preferred method of disposal is high-temperature incineration at a licensed TSDF. Incineration ensures the complete cleavage of the aromatic ring and the oxidation of the amine group, neutralizing the compound's biological activity.

Experimental Protocol: Waste Segregation and Preparation for Incineration

This protocol details the preparation of 2-(methylamino)-1-phenylethanol benzoate waste for thermal destruction. We utilize a solvent-blending approach for small-scale laboratory waste to ensure complete combustion and to create a self-validating chain of custody.

Objective: To prepare the solid API waste for high-efficiency thermal destruction by dissolving it in a high-BTU combustible solvent, ensuring uniform feed rates into the incinerator.

Materials:

• 2-(Methylamino)-1-phenylethanol benzoate waste (solid)

• Combustible solvent (e.g., Isopropanol or Ethanol)

• UN-rated High-Density Polyethylene (HDPE) carboy

• Analytical balance

• Certified Class II Fume Hood

Step-by-Step Methodology:

• Gravimetric Assessment: Weigh the solid waste inside a certified fume hood to prevent the inhalation of bioactive dust ().

  • Causality: Accurate mass determination is required for the TSDF waste profile and to calculate the appropriate solvent-to-solute ratio.

• Solvent Blending: Transfer the solid waste into the HDPE carboy. Slowly add the combustible solvent to achieve a maximum concentration of 10% w/v.

  • Causality: Dissolving the solid in a solvent like isopropanol significantly increases the calorific value (BTU) of the waste stream. This ensures the incinerator maintains temperatures above 1000°C, which is critical for the complete thermal destruction of the molecule ().

• Homogenization and Validation: Seal the carboy and gently agitate. Visually verify complete dissolution (absence of particulate matter).

  • Causality: A homogeneous liquid waste stream prevents "hot spots" or incomplete combustion events during the incineration process. Visual verification acts as an immediate quality control checkpoint.

• Labeling and Accumulation: Label the container strictly as "Hazardous Waste - Flammable Liquid (Contains 2-(Methylamino)-1-phenylethanol benzoate)". Store the container in a designated Satellite Accumulation Area (SAA) utilizing secondary containment trays.

• TSDF Transfer: Contract a licensed hazardous waste vendor for transport. Ensure the receiving facility is equipped with afterburners and alkaline scrubbers.

  • Causality: The combustion of the methylamino group generates nitrogen oxides (NOx). Alkaline scrubbers are mandatory to neutralize these acidic gases before atmospheric release.

• Record Reconciliation: Upon completion of the disposal, obtain and file the Certificate of Destruction (COD) from the TSDF.

  • Causality: This closes the chain of custody, providing documented validation that the material was successfully and legally destroyed.

Disposal Workflow Visualization

Workflow for the characterization, preparation, and thermal destruction of API waste.

References

• Environmental Protection Agency (EPA). (2022). A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. Retrieved from[Link]

• National Center for Biotechnology Information (PubChem). (2023). PubChem Compound Summary for CID 13604351, 2-(Methylamino)-1-phenylethanol benzoate. Retrieved from[Link]

• Regulations.gov. (2015). Management Standards for Hazardous Waste Pharmaceuticals. Retrieved from[Link]

• Medical Waste Inc. (2019). RCRA Pharmaceutical Waste Management Guide. Retrieved from[Link]

Personal protective equipment for handling 2-(Methylamino)-1-phenylethanol benzoate

Comprehensive Safety & Handling Guide: 2-(Methylamino)-1-phenylethanol Benzoate

As a Senior Application Scientist, I cannot overstate the importance of rigorous safety protocols when handling pharmacologically active small molecules. 2-(Methylamino)-1-phenylethanol benzoate (commonly known as Halostachine benzoate) is a sympathomimetic amine structurally analogous to ephedrine and norepinephrine. In a laboratory or drug development setting, this compound is typically handled as a fine, white crystalline powder. Due to its mechanism of action as a beta-adrenergic agonist, unintentional exposure—particularly via inhalation of aerosolized dust or mucosal absorption—can lead to acute systemic effects, including tachycardia and hypertension, alongside localized skin and eye irritation[1].

This guide provides a self-validating, step-by-step operational framework for handling, weighing, and disposing of 2-(Methylamino)-1-phenylethanol benzoate, grounded in authoritative occupational safety standards and physicochemical hazard causality.

Hazard Profile & Quantitative Safety Data

Before selecting Personal Protective Equipment (PPE) or designing a workflow, we must analyze the compound's hazard profile. The following table summarizes the quantitative data and GHS classifications that dictate our engineering controls[1][2].

Property / Hazard	Data / Classification	Operational Implication
CAS Number	80997-83-7	Unique identifier for SDS cross-referencing and waste tracking.
Physical State	Solid (Crystalline Powder)	High risk of aerosolization and static cling during transfer.
Acute Toxicity	GHS Category 4 (Oral/Inhal.)	Harmful if swallowed or inhaled. Mandates respiratory protection.
Skin Irritation	GHS Category 2	Causes skin irritation. Mandates chemical-resistant gloves.
Eye Irritation	GHS Category 2A	Causes serious eye irritation. Mandates sealed, vented eyewear.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a direct, causal response to the physicochemical properties of the amine salt. Under OSHA standard 29 CFR 1910.132, employers must assess workplace hazards and select appropriate PPE that physically mitigates those specific risks[3].

• Eye and Face Protection:

  • Requirement: ANSI Z87.1-compliant indirectly vented chemical safety goggles[4].

  • Causality: Standard safety glasses with side shields are insufficient for this workflow. Because the compound is a fine powder, airborne particulates can bypass standard glasses and dissolve in the tear film of the eye, forming an irritating alkaline amine solution. Indirectly vented goggles prevent particulate ingress while mitigating fogging[4].

• Hand Protection:

  • Requirement: Double-gloving with powder-free nitrile gloves (minimum 4 mil thickness).

  • Causality: Nitrile provides superior chemical resistance to organic salts compared to latex. Double-gloving ensures that if the outer glove is contaminated during weighing, it can be safely removed before touching other laboratory surfaces, preventing cross-contamination.

• Respiratory Protection:

  • Requirement: N95/P100 particulate respirator, or handling strictly within a certified Class II Biological Safety Cabinet (BSC) or chemical fume hood.

  • Causality: Sweeping or transferring the powder generates micro-dust. Inhalation bypasses first-pass metabolism, leading to rapid systemic absorption of the sympathomimetic agent[1].

• Body Protection:

  • Requirement: Flame-resistant or standard cotton lab coat with knit cuffs, fully buttoned[3].

Operational Protocol: Safe Handling & Weighing

To ensure a self-validating protocol, follow this logical pathway for preparation and execution.

Caption: Workflow for the safe handling and weighing of 2-(Methylamino)-1-phenylethanol benzoate.

Step-by-Step Methodology:

• Environmental Preparation: Ensure the chemical fume hood has a face velocity of 80-100 feet per minute (fpm). Clear the workspace of unnecessary clutter to prevent accidental spills.

• Static Mitigation (Critical Step): Because 2-(Methylamino)-1-phenylethanol benzoate is a dry organic salt, it is highly prone to static buildup. Use an anti-static zero-stat gun or an ionizing bar on the weighing boat and spatula. Causality: Static charge causes the powder to "jump" and aerosolize, directly increasing inhalation and ocular exposure risks.

• Transfer and Weighing: Using a grounded, stainless-steel micro-spatula, carefully transfer the powder to the tared weigh boat. Do not drop the powder from a height; place the spatula directly into the boat before rotating to release the chemical.

• Sealing and Transport: Once weighed, transfer the material into a sealable vial before removing it from the fume hood. Never transport open containers of the powder across the laboratory.

Accidental Spill & Exposure Response

Even with stringent protocols, accidents occur. The following methodology ensures rapid, safe containment without exacerbating the hazard.

Caption: Logical decision pathway for responding to a 2-(Methylamino)-1-phenylethanol benzoate spill.

Step-by-Step Spill Cleanup:

• Isolate the Area: Restrict access to the spill zone. If the powder has aerosolized outside a fume hood, evacuate the immediate area for at least 15 minutes to allow HVAC filtration to clear the air[2].

• Wet-Wiping Technique: Never sweep the dry powder. Sweeping introduces mechanical energy that aerosolizes the chemical. Instead, lightly mist a disposable paper towel with water or 70% ethanol and gently lay it over the powder to dissolve and trap it[2].

• Gather and Dispose: Carefully fold the towel inward, trapping the chemical inside. Place the towel into a designated hazardous waste bag.

• Surface Decontamination: Wash the affected surface with a mild detergent solution, followed by a 70% ethanol wipe, to remove any residual amine salt.

Disposal & Waste Management Plan

2-(Methylamino)-1-phenylethanol benzoate must not be disposed of in standard municipal waste or poured down the sink.

• Solid Waste: All contaminated consumables (weigh boats, spatulas, gloves, and spill cleanup towels) must be placed in a puncture-resistant, sealable chemical waste container.

• Liquid Waste: If the compound is dissolved in a solvent (e.g., methanol, DMSO, or water), the solution must be collected in a compatible, clearly labeled liquid hazardous waste carboy (typically designated for non-halogenated organic waste, unless mixed with a halogenated solvent).

• Labeling: Label all waste containers with the full chemical name, CAS number (80997-83-7), and the primary hazard (Target Organ Toxicity/Irritant).

References

• Title: 2-(Methylamino)-1-phenylethanol benzoate | C16H19NO3 | Laboratory Chemical Safety Summary (LCSS) Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: 1910.132 - Personal Protective Equipment, General Requirements Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: 1910.133 - Eye and face protection Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

Sources

• 1. 2-(Methylamino)-1-phenylethanol benzoate | C16H19NO3 | CID 24209706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. 1910.132 - General requirements. | Occupational Safety and Health Administration [osha.gov]
• 4. 1910.133 - Eye and face protection. | Occupational Safety and Health Administration [osha.gov]